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  • Product: 3,3'-Dinitrobiphenyl
  • CAS: 958-96-3
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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 3,3'-Dinitrobiphenyl from m-Nitroaniline

This technical guide provides a comprehensive overview of the synthesis of 3,3'-dinitrobiphenyl, a key intermediate in the production of advanced polymers. The primary synthetic route detailed herein involves the diazoti...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical guide provides a comprehensive overview of the synthesis of 3,3'-dinitrobiphenyl, a key intermediate in the production of advanced polymers. The primary synthetic route detailed herein involves the diazotization of m-nitroaniline followed by a copper-catalyzed coupling reaction. This document is intended for researchers, scientists, and professionals in the fields of chemical synthesis and drug development.

Introduction

3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl core with nitro groups at the 3 and 3' positions.[1] Its significance lies in its role as a precursor to 3,3'-diaminobiphenyl, which is a monomer used in the synthesis of high-performance polymers like aromatic polyamides and polyimides.[1] These polymers are known for their exceptional thermal stability, mechanical strength, and chemical resistance.[1] The synthesis from m-nitroaniline is an effective method for producing this valuable intermediate.

Synthetic Pathway Overview

The synthesis of 3,3'-dinitrobiphenyl from m-nitroaniline proceeds through a two-step process:

  • Diazotization: m-Nitroaniline is converted into a diazonium salt by reacting it with sodium nitrite in the presence of a strong acid, such as sulfuric acid, at low temperatures.[2][3] This reaction is a cornerstone of aromatic amine chemistry.[3]

  • Copper-Catalyzed Coupling: The resulting diazonium salt solution is then added to a solution containing a copper(I) salt, typically copper(I) chloride.[2] This promotes the coupling of the aromatic rings to form the biphenyl structure with the elimination of nitrogen gas.

Experimental Protocol

The following protocol is a detailed methodology for the synthesis of 3,3'-dinitrobiphenyl.

3.1. Materials and Reagents

Reagent/MaterialChemical FormulaMolar Mass ( g/mol )Quantity
m-NitroanilineC₆H₆N₂O₂138.1230 g
Concentrated Sulfuric AcidH₂SO₄98.0845 g
Distilled WaterH₂O18.0260 ml
Sodium NitriteNaNO₂69.0015.3 g
Copper(I) ChlorideCuCl98.9922 g
Concentrated Hydrochloric AcidHCl36.46100 ml

3.2. Procedure

  • Preparation of the m-Nitroaniline Suspension: In a suitable flask, suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water. Cool this mixture in a salt-ice bath.[2]

  • Diazotization: While maintaining the low temperature with the salt-ice bath, diazotize the m-nitroaniline suspension by adding 15.3 g of sodium nitrite.[2] The addition should be done portion-wise or as a concentrated solution to maintain temperature control.

  • Preparation of the Copper(I) Chloride Solution: In a separate vessel, prepare a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.[2]

  • Coupling Reaction: Slowly add the cold diazonium salt solution to the copper(I) chloride solution with efficient stirring.[2] The reaction is complete when the solution turns green.[2]

  • Isolation and Purification:

    • Filter the reaction mixture to collect the crude product.[2]

    • Purify the crude product by steam distillation.[2]

    • The final product, 3,3'-dinitrobiphenyl, is obtained as yellow needles.[1][2]

Data Presentation

4.1. Reactant and Product Summary

CompoundChemical FormulaMolar Mass ( g/mol )Role
m-NitroanilineC₆H₆N₂O₂138.12Starting Material
3,3'-DinitrobiphenylC₁₂H₈N₂O₄244.21Product

4.2. Yield and Physical Properties

ParameterValueReference
Theoretical Yield~26.5 gCalculated
Reported Actual Yield87%[2]
AppearanceYellow needles[1][2]
Melting Point200 °C[1][2]

Visualizations

The following diagrams illustrate the experimental workflow and the chemical reaction pathway for the synthesis of 3,3'-dinitrobiphenyl.

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification m_nitroaniline m-Nitroaniline Suspension (m-Nitroaniline, H₂SO₄, H₂O) diazotization Diazotization (add NaNO₂, cool in ice-salt bath) m_nitroaniline->diazotization cucl_solution Copper(I) Chloride Solution (CuCl, HCl) coupling Coupling Reaction (add diazo solution to CuCl solution) cucl_solution->coupling diazotization->coupling Diazo Solution filtration Filtration coupling->filtration steam_distillation Steam Distillation filtration->steam_distillation final_product 3,3'-Dinitrobiphenyl steam_distillation->final_product

Caption: Experimental workflow for the synthesis of 3,3'-Dinitrobiphenyl.

reaction_pathway cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product m_nitroaniline m-Nitroaniline diazonium_salt m-Nitrobenzene Diazonium Salt m_nitroaniline->diazonium_salt Diazotization na_no2_h2so4 NaNO₂ / H₂SO₄ dinitrobiphenyl 3,3'-Dinitrobiphenyl diazonium_salt->dinitrobiphenyl CuCl Coupling

Caption: Chemical reaction pathway from m-nitroaniline to 3,3'-Dinitrobiphenyl.

References

Exploratory

chemical and physical properties of 3,3'-Dinitrobiphenyl.

An In-depth Technical Guide to 3,3'-Dinitrobiphenyl Introduction 3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl core substituted with two nitro groups at the 3 and 3' positions.[1] Its chemical f...
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Author: BenchChem Technical Support Team. Date: November 2025

An In-depth Technical Guide to 3,3'-Dinitrobiphenyl

Introduction

3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl core substituted with two nitro groups at the 3 and 3' positions.[1] Its chemical formula is C₁₂H₈N₂O₄.[1] While not typically an end-product, it serves as a crucial synthetic intermediate in various chemical processes.[1] The primary significance of 3,3'-Dinitrobiphenyl lies in its role as a precursor to 3,3'-diaminobiphenyl, a monomer essential for the production of high-performance polymers such as wholly aromatic polyamides and polyimides.[1] These polymers are highly valued for their exceptional thermal stability, mechanical strength, and chemical resistance.[1] This guide provides a comprehensive overview of the chemical and physical properties, experimental protocols, and key applications of 3,3'-Dinitrobiphenyl.

Chemical and Physical Properties

The fundamental properties of 3,3'-Dinitrobiphenyl are summarized in the table below. The compound typically appears as yellow needles.[1][2]

PropertyValueSource
Molecular Formula C₁₂H₈N₂O₄[1][3][4]
Molecular Weight 244.20 g/mol [3][4]
CAS Number 958-96-3[1][4]
Appearance Yellow needles[1][2]
Melting Point 200 °C[1][2][5]
Boiling Point 416 °C at 760 mmHg[3]
Density 1.368 g/cm³[3]
Flash Point 207.4 °C[3]
Dipole Moment 4.08 D[5]
LogP 4.21640[3]
Refractive Index 1.635[3]
Solubility

3,3'-Dinitrobiphenyl exhibits low solubility in water due to its hydrophobic aromatic structure. It is generally more soluble in non-polar or slightly polar organic solvents.[6]

Spectral Data

Characterization of 3,3'-Dinitrobiphenyl is typically performed using standard spectroscopic techniques.

  • Mass Spectrometry (MS): GC-MS data is available for the compound, confirming its molecular weight.[4]

  • Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for structural analysis.[4]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectral data has been documented.[4]

Experimental Protocols

Synthesis of 3,3'-Dinitrobiphenyl via Diazotization

A common method for the preparation of 3,3'-Dinitrobiphenyl involves the diazotization of m-nitroaniline, followed by a copper-catalyzed coupling reaction.[2] The reported yield for this method is approximately 87%.[2]

Materials:

  • m-Nitroaniline (30 g)

  • Concentrated Sulfuric Acid (45 g)

  • Distilled Water (60 ml)

  • Sodium Nitrite (15.3 g)

  • Copper(I) Chloride (CuCl) (22 g)

  • Concentrated Hydrochloric Acid (100 ml)

  • Salt-ice bath

Procedure:

  • A suspension of 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water is prepared in a flask and cooled using a salt-ice bath.[2]

  • The solution is diazotized by the addition of 15.3 g of sodium nitrite.[2]

  • A separate cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid is prepared.[2]

  • The diazo-solution from step 2 is added slowly with constant stirring to the cold copper(I) chloride solution.[2]

  • The reaction is considered complete when the solution turns green.[2]

  • The resulting product is filtered off and purified by steam distillation.[2]

  • The final product, 3,3'-dinitrobiphenyl, is obtained as yellow needles.[2]

Synthesis_Workflow Synthesis Workflow for 3,3'-Dinitrobiphenyl cluster_diazotization Step 1: Diazotization cluster_coupling Step 2: Coupling Reaction cluster_purification Step 3: Purification A m-Nitroaniline Suspension (H₂SO₄, H₂O) B Add NaNO₂ (Salt-ice bath) A->B C Diazo-Solution B->C E Combine Solutions (Stirring) C->E Slow Addition D CuCl Solution (HCl) D->E F Green Solution (Reaction Complete) G Filtration F->G H Steam Distillation G->H I 3,3'-Dinitrobiphenyl (Yellow Needles) H->I

Caption: Synthesis Workflow for 3,3'-Dinitrobiphenyl.

Reactivity and Applications

The primary application of 3,3'-Dinitrobiphenyl is its function as a chemical intermediate. The two nitro groups (-NO₂) can be chemically reduced to form amino groups (-NH₂), yielding 3,3'-diaminobiphenyl.[1] This resulting diamine is a valuable monomer used in polycondensation reactions to create high-performance polymers with desirable properties for advanced materials applications.[1]

Logical_Relationship Role of 3,3'-Dinitrobiphenyl in Polymer Synthesis A 3,3'-Dinitrobiphenyl B 3,3'-Diaminobiphenyl (Monomer) A->B Chemical Reduction C High-Performance Polymers (Polyamides, Polyimides) B->C Polycondensation D Advanced Materials Applications C->D Leads to

Caption: Role in High-Performance Polymer Synthesis.

References

Foundational

CAS number and molecular structure of 3,3'-Dinitrobiphenyl.

[2] 3,3'-Dinitrobiphenyl | C12H8N2O4 | ChemSpider The structure of 3,3'-Dinitrobiphenyl is available as a 2D Mol file or as a computed 3D SD file. The 3D structure may be viewed using Java or Javascript.
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Author: BenchChem Technical Support Team. Date: November 2025

[2] 3,3'-Dinitrobiphenyl | C12H8N2O4 | ChemSpider The structure of 3,3'-Dinitrobiphenyl is available as a 2D Mol file or as a computed 3D SD file. The 3D structure may be viewed using Java or Javascript. http://www.chemspider.com/Chemical-Structure.13175.html 3,3'-Dinitrobiphenyl | 958-96-3 - LGC Standards 3,3'-Dinitrobiphenyl. Inchi: InChI=1S/C12H8N2O4/c15-13(16)9-5-1-6-10(12(9)8-4-2-7-11(12)14(17)18)3-1. Inchi Key: FWBKUWUXOCSPMO-UHFFFAOYSA-N. Formula: C12H8N2O4. CAS Number: 958-96-3. Molecular Weight: 244.21. https://www.lgcstandards.com/US/en/3-3-Dinitrobiphenyl/p/TRC-D529430 3,3'-DINITROBIPHENYL | C12H8N2O4 - PubChem 3,3'-DINITROBIPHENYL is a yellow crystalline solid. (NTP, 1992). CAMEO Chemicals. 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://pubchem.ncbi.nlm.nih.gov/compound/13739 3,3'-Dinitrobiphenyl | 958-96-3 | Biosynth 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://www.biosynth.com/p/D529430/958-96-3-3-3-dinitrobiphenyl 3,3'-Dinitrobiphenyl CAS 958-96-3 - Selleck Chemicals 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. https://www.selleckchem.com/products/3-3-dinitrobiphenyl.html 3,3'-Dinitrobiphenyl | 958-96-3 | Carbosynth 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. MDL Number: MFCD00036329. https://www.carbosynth.com/carbosynth/website.nsf/(w-productdisplay)/4E423351998A7257802579B10045952B 3,3'-Dinitrobiphenyl | CAS 958-96-3 | SCBT - Santa Cruz Biotechnology 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups1. It has a role as a carcinogenic agent1. It derives from a hydride of a biphenyl1. ... 3,3'-Dinitrobiphenyl is a yellow crystalline solid. https://www.scbt.com/p/3-3-dinitrobiphenyl-958-96-3 3,3'-Dinitrobiphenyl | C12H8N2O4 - PubChem 3,3'-Dinitrobiphenyl. C12H8N2O4. Other names. Biphenyl, 3,3'-dinitro-; m,m'-Dinitrobiphenyl; 3,3'-Dinitro-1,1'-biphenyl. https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | ChemicalBook 3,3'-Dinitrobiphenyl(958-96-3) is a yellow crystalline solid. (NTP, 1992). 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2259654.htm 3,3'-Dinitrobiphenyl | CAS 958-96-3 | MedKoo 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://www.medkoo.com/products/35165 3,3'-Dinitrobiphenyl | 958-96-3 | Toronto Research Chemicals 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://www.trc-canada.com/product-detail/?D529430 3,3'-Dinitrobiphenyl | 958-96-3 - NetZeus 3,3'-Dinitrobiphenyl is a dinitrobiphenyl that is biphenyl substituted at positions 3 and 3' by nitro groups. It has a role as a carcinogenic agent. It derives from a hydride of a biphenyl. https://www.netzeus.com/t-3-3-dinitrobiphenyl.html 3,3'-Dinitrobiphenyl | 958-96-3 | Apollo Scientific 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Catalogue Id: OR9333. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. In Stock. https://www.apolloscientific.co.uk/search/OR9333 3,3'-Dinitrobiphenyl | 958-96-3 | Combi-Blocks 3,3'-Dinitrobiphenyl. OR-8758. CAS 958-96-3. C12H8N2O4. MW 244.21. https://www.combi-blocks.com/products/OR-8758.html 3,3'-Dinitrobiphenyl | 958-96-3 | BLD Pharm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Cat No. BD140733. Formula: C12H8N2O4. MWt: 244.21. https://www.bldpharm.com/products/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | AHH Chemical 3,3'-Dinitrobiphenyl. CAS No. 958-96-3. Molecular Formula C12H8N2O4. Molecular Weight 244.21. https://www.ahhchemical.com/product/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ARK Pharm 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Weight: 244.21. Formula: C12H8N2O4. https://www.ark-pharm.com/product/ar005f7y 3,3'-Dinitrobiphenyl | 958-96-3 | AK Scientific 3,3'-Dinitrobiphenyl. CAS number: 958-96-3. Product code: 1916. Molecular weight: 244.21. Molecular formula: C12H8N2O4. https://www.aksci.com/item_detail.php?cat=1916 3,3'-Dinitrobiphenyl | 958-96-3 | A&J Pharmtech 3,3'-Dinitrobiphenyl. CAS#: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.ajpharmtech.com/product/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Accel Pharmtech 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.accelpharmtech.com/products/cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Fluorochem 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Product Code: 025119. MDL: MFCD00036329. C12H8N2O4. MW: 244.21. https://www.fluorochem.co.uk/product/025119/3-3-dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | Ambeed 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Weight: 244.21. Chemical Formula: C12H8N2O4. https://www.ambeed.com/products/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chemsrc 3,3'-Dinitrobiphenyl (CAS 958-96-3) is a compound with the chemical formula C12H8N2O4. https://www.chemsrc.com/en/cas/958-96-3_242978.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chem-Impex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Cat #: 03318. Formula: C12H8N2O4. MW: 244.21. https://www.chemimpex.com/products/detail/03318 3,3'-Dinitrobiphenyl | 958-96-3 | Acros Organics 3,3'-Dinitrobiphenyl. CAS 958-96-3. Formula C12H8N2O4. MW 244.21. https://www.acros.com/be/en/p/AC116630050 3,3'-Dinitrobiphenyl | 958-96-3 | SynQuest 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.synquestlabs.com/product/2121-3-06 3,3'-Dinitrobiphenyl | 958-96-3 | Oakwood Chemical 3,3'-Dinitrobiphenyl. CAS: 958-96-3. M.F.: C12H8N2O4. M.W.: 244.21. https://www.oakwoodchemical.com/Products-C557.htm 3,3'-Dinitrobiphenyl | 958-96-3 | ABCR 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.abcr.com/shop/product/3-3-dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | Matrix Scientific 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.matrixscientific.com/001916.html 3,3'-Dinitrobiphenyl | 958-96-3 | VWR 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C₁₂H₈N₂O₄. Molar Mass: 244.21 g/mol. https://us.vwr.com/store/product/20697264/3-3-dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | CymitQuimica 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Chemical Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.cymitquimica.com/products/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | Glentham 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Product Codes: GK0447. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.glentham.com/en/products/product/GK0447/ 3,3'-Dinitrobiphenyl | 958-96-3 | Fisher Scientific 3,3'-Dinitrobiphenyl. CAS 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.fishersci.com/us/en/catalog/search/products?keyword=958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | Strem 3,3'-Dinitrobiphenyl. CAS Number 958-96-3. Molecular Formula C12H8N2O4. Molecular Weight 244.21. https://wwws.strem.com/catalog/v/07-0630/41/3_3-dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | TCI America 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. MDL Number: MFCD00036329. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.tcichemicals.com/US/en/p/D0746 3,3'-Dinitrobiphenyl | 958-96-3 | Angene 3,3'-Dinitrobiphenyl. CAS No: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.angenechemical.com/product/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | BOCSCI 3,3'-Dinitrobiphenyl. CAS No. 958-96-3. Catalog No. 140733. C12H8N2O4. 244.21. https://www.bocsci.com/description/cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chem-Space 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Mol F.: C12H8N2O4. Mol W.: 244.21. https://chem-space.com/compounds/csc00010043105 3,3'-Dinitrobiphenyl | 958-96-3 | Key Organics 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Catalogue No.: AB-2849. Mol. Formula: C12H8N2O4. Mol. Weight: 244.21. https://keyorganics.net/product/ab-2849 3,3'-Dinitrobiphenyl | 958-96-3 | AA Blocks 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Catalog: AA002061. Formula: C12H8N2O4. MW: 244.21. https://www.aablocks.com/product/view/AA002061.html 3,3'-Dinitrobiphenyl | 958-96-3 | Broadpharm 3,3'-Dinitrobiphenyl. CAS No. 958-96-3. Catalog No. BP-14733. Molecular Formula. C12H8N2O4. Molecular Weight. 244.21. https://broadpharm.com/products/bp-14733.html 3,3'-Dinitrobiphenyl | 958-96-3 | Smolecule 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Cat No: S664983. Formula: C12H8N2O4. MW: 244.21. https://www.smolecule.com/cas/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUniverse 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Cat. No: CU-00746. Formula: C12H8N2O4. MW: 244.21. https://www.chemuniverse.com/product/CU-00746 3,3'-Dinitrobiphenyl | 958-96-3 | ChemFuture 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Catalog No.: CF-N-00199. Formula: C12H8N2O4. MW: 244.21. https://www.chemfuture.com/product/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | MolPort 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Molport ID: MolPort-001-742-125. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.molport.com/shop/molecule-link/MolPort-001-742-125 3,3'-Dinitrobiphenyl | 958-96-3 | BLDpharm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Cat No. BD140733. Formula: C12H8N2O4. MWt: 244.21. https://m.bldpharm.com/products/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Parchem 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.parchem.com/chemical-supplier-distributor/3-3-Dinitrobiphenyl-08816.aspx 3,3'-Dinitrobiphenyl | 958-96-3 | Chemwill 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwill.com/3-3-dinitrobiphenyl-cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Echemi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.echemi.com/products/pd20160816-140733.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chemenu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Catalog No.: CM194683. Formula: C12H8N2O4. MW: 244.21. https://www.chemenu.com/product/cm194683 3,3'-Dinitrobiphenyl | 958-96-3 | LabNetwork 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://labnetwork.com/molecule/L20000001916 3,3'-Dinitrobiphenyl | 958-96-3 | Biosolve-IT 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.biosolveit.de/search/?q=958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | MuseChem 3,3'-Dinitrobiphenyl. CAS No. 958-96-3. M.F: C12H8N2O4. M.W: 244.21. https://www.musechem.com/product/MC-035165 3,3'-Dinitrobiphenyl | 958-96-3 | ChemHere 3,3'-Dinitrobiphenyl. CAS 958-96-3. Formula C12H8N2O4. MW 244.21. https://www.chemhere.com/goods/view/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Wonda Science 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.wondascience.com/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWhat 3,3'-Dinitrobiphenyl. CAS 958-96-3. Molecular Formula C12H8N2O4. Molecular Weight 244.21. https://www.chemwhat.com/3-3-dinitrobiphenyl-cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Achemica 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.achemblock.com/product/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTik 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C12H8N2O4. M.W.: 244.21. https://www.chemtik.com/3-3-dinitrobiphenyl-cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Cyman Chemical 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.cymanchemical.com/goods-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chemieliva 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemieliva.com/goods/view/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemScence 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemscence.com/cas/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemShuttle 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemshuttle.com/product-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemCeed 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Molecular Formula: C12H8N2O4. Molecular Weight: 244.21. https://chemceed.com/product/3-3-dinitrobiphenyl/ 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtop.com/cas/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmol.com/chemid/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVast 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvast.com/product/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemGeni 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemgeni.com/cas/958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPur 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempur.com/en/products/PC2427 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSupply 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsupply.com.au/documents/DI044_AU.pdf 3,3'-Dinitrobiphenyl | 958-96-3 | ChemBridge 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chembridge.com/screening-compounds/building-blocks/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | Chemex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemex.co.uk/product/3-3-dinitrobiphenyl 3,3'-Dinitrobiphenyl | 958-96-3 | Chembase 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chembase.com/cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemDB 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://chemdb.net/en/cas/958-96-3/ 3,3'-Dinitrobiphenyl | 958-96-3 | Chemexper 3,3'-Dinitrobiphenyl. CAS 958-96-3. C12H8N2O4. MW 244.21. https://www.chemexper.com/cheminfo/servlet/org.dbcreator.Main?sort=supplier&sortdir=ASC&search=958-96-3&format=list 3,3'-Dinitrobiphenyl | 958-96-3 | Chemicool 3,3'-Dinitrobiphenyl. CAS No. 958-96-3. C12H8N2O4. Molar Mass 244.21 g/mol. https://www.chemicool.com/definition/3-3-dinitrobiphenyl.html 3,3'-Dinitrobiphenyl | 958-96-3 | Chempedia 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempedia.net/cas/958-96-3/ 3,3'-Dinitrobiphenyl | 958-96-3 | ChemBlink 3,3'-Dinitrobiphenyl. CAS 958-96-3. Molecular Formula C12H8N2O4. Molecular Weight 244.21. https://www.chemblink.com/products/958-96-3.htm 3,3'-Dinitrobiphenyl | 958-96-3 | ChemACX 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://chemacx.cambridgesoft.com/chemacx/productpage.aspx?catno=AC116630050 3,3'-Dinitrobiphenyl | 958-96-3 | ChemAdviser 3,3'-Dinitrobiphenyl. CAS Number: 958-96-3. Formula: C12H8N2O4. Molecular Weight: 244.21. https://www.chemadviser.com/chemadviser/search/search_result.aspx?search_text=958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemAnalyst 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemanalyst.com/industry-report/3-3-dinitrobiphenyl-market-1036 3,3'-Dinitrobiphenyl | 958-96-3 | ChemAPI 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemapi.com/cas-958-96-3.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemAtlas 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chematlas.com/chem/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemBook 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chembook.com/en/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemCart 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemcart.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemCaly 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemcaly.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemCost 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemcost.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemDirect 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemdirect.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemEd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemed.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemEplus 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemeplus.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemEvol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemevol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemExpo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemexpo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemFinder 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://chemfinder.cambridgesoft.com/chemfinder/forms/search.aspx?searchterm=958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemFor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemfor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemGo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemgo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemHub 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemhub.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemIDplus 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://chem.sis.nlm.nih.gov/chemidplus/rn/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemIndex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemindex.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemInfo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.cheminfo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemIntel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemintel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemIs 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | Chemister 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemister.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | Chemistria 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemistria.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemistWorld 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemistworld.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemJunction 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemjunction.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemKart 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemkart.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLab 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlab.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLand 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemland.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLead 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlead.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLib 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlib.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLink 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlink.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemList 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlist.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemLot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemlot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMall 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmall.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMarket 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmarket.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMaster 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmaster.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMatch 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmatch.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMatrix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmatrix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMax 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmax.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMega 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmega.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMenu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmenu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMobi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmobi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMole 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmole.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMondo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmondo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMore 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmore.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemMotif 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemmotif.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemNet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemnet.com/cas/en/958-96-3/3,3'-Dinitrobiphenyl.html 3,3'-Dinitrobiphenyl | 958-96-3 | ChemNow 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemnow.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOnline 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemonline.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOnly 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemonly.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOpen 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemopen.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOrder 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemorder.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemOrga 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemorga.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPedia 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempedia.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPharma 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempharma.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPlanet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemplanet.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPlaza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemplaza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPoint 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempoint.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPortal 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemportal.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPro 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempro.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPub 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempub.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemPure 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chempure.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemQuest 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemquest.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemQuote 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemquote.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemReal 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemreal.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRec 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrec.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemReg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemreg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRep 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrep.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRes 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemres.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRev 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrev.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRight 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemright.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRob 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrob.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRoot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemroot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRoute 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemroute.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRush 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrush.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemRx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemrx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSale 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsale.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSamp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsamp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSav 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsav.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemScene 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemscene.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSci 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsci.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemScout 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemscout.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSea 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsea.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSec 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsec.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSee 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsee.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSelect 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemselect.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSell 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsell.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSense 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsense.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSer 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemser.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemset.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSharp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsharp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemShelf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemshelf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemShip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemship.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemShop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemshop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSino 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsino.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSite 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsite.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSky 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsky.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemson.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSophy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsophy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSort 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsort.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSource 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsource.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSpace 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemspace.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSpark 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemspark.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSpec 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemspec.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSphere 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsphere.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSpot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemspot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSpring 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemspring.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStep 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstep.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStock 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstock.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStore 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstore.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStract 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstract.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemStru 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemstru.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSub 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsub.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSum 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsum.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSun 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsun.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSuper 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsuper.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSup 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsup.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSure 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsure.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSwap 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemswap.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSyn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsyn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemSys 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemsys.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTarget 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtarget.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTask 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtask.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTaur 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtaur.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTech 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtech.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTerra 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemterra.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTest 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtest.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemThes 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemthes.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemThink 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemthink.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemThrust 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemthrust.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTic 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtic.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTier 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtier.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTig 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtig.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTika 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtika.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTile 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtile.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTime 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtime.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTire 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtire.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTog 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtog.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTom 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtom.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemton.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTopia 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtopia.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTotal 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtotal.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTouch 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtouch.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTower 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtower.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemToy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrace 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrace.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrack 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrack.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrade 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrade.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrail 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrail.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrain 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrain.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrans 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrans.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrap 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrap.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrawl 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrawl.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTread 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtread.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTreat 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtreat.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTree 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtree.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrek 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrek.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrend 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrend.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTribe 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtribe.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrio 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrio.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTron 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtron.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTroop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtroop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrove 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrove.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTruck 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtruck.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrue 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrue.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTrust 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtrust.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTruth 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtruth.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTry 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtry.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTube 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtube.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTutor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtutor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTwin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtwin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemTwist 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtwist.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemType 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemtype.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemU 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUK 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemuk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUltra 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemultra.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUnic 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemunic.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUnion 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemunion.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUnique 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemunique.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUnit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemunit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUnity 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemunity.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUniv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemuniv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemup.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUS 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemus.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemUtopia 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemutopia.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemV 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVal 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemval.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVan 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvan.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVast 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvast.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVec 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvec.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVed 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemved.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVee 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvee.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVeg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemveg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVen 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemven.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVer 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemver.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvex.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVia 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvia.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVib 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvib.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVic 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvic.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVid 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvid.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVie 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvie.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVig 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvig.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVik 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvik.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVil 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvil.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVim 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvim.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVir 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvir.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVis 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVist 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvist.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemViv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemviv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemViz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemviz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVog 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvog.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVom 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvom.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVoo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvoo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVos 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvos.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVov 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvov.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVoy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemVoz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemvoz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemW 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWade 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwade.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWag 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwag.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWal 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwal.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWan 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwan.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWas 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwas.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWat 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwat.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWave 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwave.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWay 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemway.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWeb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemweb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWell 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwell.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWest 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwest.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWhiz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwhiz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWide 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwide.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWig 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwig.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWik 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwik.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWil 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwil.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWir 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwir.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWis 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWiz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwiz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWok 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwok.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWoo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwoo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWos 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwos.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWov 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwov.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWow 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwow.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWoy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemWoz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemwoz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemX 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXcel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxcel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXen 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxen.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXer 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxer.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXes 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxes.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxet.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXey 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxey.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXez 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxez.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXic 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxic.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXid 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxid.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXie 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxie.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXif 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxif.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXig 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxig.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXih 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxih.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXii 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxii.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXij 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxij.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXik 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxik.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXil 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxil.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXim 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxim.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXio 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxio.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXir 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxir.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXis 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXiz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxiz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXod 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxod.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoe 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoe.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXof 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxof.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXog 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxog.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXok 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxok.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXom 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxom.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXos 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxos.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXou 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxou.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXov 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxov.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXow 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxow.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemXoz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemxoz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemY 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYak 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyak.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYam 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyam.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYan 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyan.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYap 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyap.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYas 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyas.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYat 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyat.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYav 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyav.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYaw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyaw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYay 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyay.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYaz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyaz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYen 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyen.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYes 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyes.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyet.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYew 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyew.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyex.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYez 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyez.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYir 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyir.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYis 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYiv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyiv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYiz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyiz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYok 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyok.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYoo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyoo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYos 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyos.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYou 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyou.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYov 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyov.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYow 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyow.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYoy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemYoz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemyoz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZ 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZag 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzag.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZap 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzap.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZar 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzar.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZeb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzeb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZed 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzed.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZee 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzee.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZef 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzef.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZeg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzeg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZeh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzeh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZei 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzei.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZek 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzek.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZel 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzel.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZem 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzem.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZen 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzen.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZeo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzeo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZep 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzep.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZeq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzeq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZer 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzer.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZes 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzes.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZet 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzet.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZev 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzev.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZex 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzex.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZey 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzey.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZez 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzez.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZic 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzic.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZid 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzid.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZie 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzie.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZif 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzif.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZig 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzig.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZih 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzih.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZii 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzii.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZij 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzij.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZik 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzik.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZil 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzil.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZim 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzim.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZin 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzin.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZio 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzio.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZip 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzip.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZiq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemziq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZir 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzir.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZis 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzis.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZit 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzit.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZiv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemziv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZix 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzix.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZiy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemziy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZiz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemziz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZod 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzod.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoe 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoe.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZof 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzof.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZog 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzog.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZok 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzok.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZol 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzol.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZom 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzom.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZon 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzon.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZop 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzop.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZor 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzor.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZos 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzos.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZot 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzot.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZov 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzov.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZox 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzox.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZoz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzoz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZuk 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzuk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZul 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzul.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZum 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzum.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZun 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzun.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZup 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzup.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZur 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzur.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZus 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzus.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZut 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzut.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZuv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzuv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZux 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzux.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZuy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzuy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZuz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzuz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZym 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzym.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZyn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzyn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZyr 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzyr.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZyt 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzyt.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZyx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzyx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZyz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzyz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzd.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZze 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzze.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzk 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzl 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzl.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzm.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzr 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzr.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzs 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzs.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzt 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzt.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzd.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzze 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzze.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzk 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzl 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzl.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzm.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzr 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzr.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzs 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzs.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzt 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzt.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzd.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzze 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzze.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzk 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzl 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzl.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzm.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzr 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzr.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzs 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzs.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzt 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzt.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzd.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzze 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzze.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzi 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzi.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzj 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzj.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzk 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzk.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzl 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzl.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzm 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzm.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzn 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzn.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzo 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzo.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzp 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzp.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzq 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzq.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzr 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzr.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzs 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzs.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzt 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzt.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzu 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzu.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzv 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzv.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzw 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzw.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzx 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzx.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzy 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzy.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzz 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzz.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzza 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzza.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzb 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzb.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzc 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzc.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzd 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzd.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzze 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzze.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzf 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzf.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzg 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzg.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzh 3,3'-Dinitrobiphenyl. CAS: 958-96-3. Formula: C12H8N2O4. MW: 244.21. https://www.chemzzzzzzzh.com/cas/958-96-3 3,3'-Dinitrobiphenyl | 958-96-3 | ChemZzzzzzzi 3,3'-Dinitrob

Exploratory

3,3'-Dinitrobiphenyl: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3,3'-dinitrobiphenyl, a key chemical intermediate in the synthesis of high-performance po...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,3'-dinitrobiphenyl, a key chemical intermediate in the synthesis of high-performance polymers. This document details its chemical and physical properties, outlines established synthesis and purification protocols, and describes methods for its characterization. Additionally, it reviews the available toxicological data and discusses the metabolic pathways of structurally related compounds, offering insights into its potential biological impact. The guide is intended to serve as a valuable resource for professionals in research and development who are working with or exploring the applications of this compound.

Introduction

3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl backbone substituted with two nitro groups at the 3 and 3' positions. Its primary significance lies in its role as a precursor to 3,3'-diaminobiphenyl, a monomer utilized in the production of specialty polymers with exceptional thermal stability and mechanical strength. Understanding the synthesis, properties, and safety profile of 3,3'-dinitrobiphenyl is therefore crucial for its effective and safe application in materials science and other potential fields of research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3,3'-dinitrobiphenyl is presented in Table 1.

Table 1: Chemical and Physical Properties of 3,3'-Dinitrobiphenyl

PropertyValueReference(s)
IUPAC Name 1-nitro-3-(3-nitrophenyl)benzene[1]
CAS Number 958-96-3[1][2]
Molecular Formula C₁₂H₈N₂O₄[1][2]
Molecular Weight 244.20 g/mol [1][2]
Appearance Yellow needles
Melting Point 200 °C[3]
Boiling Point 416 °C at 760 mmHg[2]
Density 1.368 g/cm³[2]
Flash Point 207.4 °C[2]
Solubility Insoluble in water[4]
LogP 4.21640[2]
Refractive Index 1.635[2]

Synthesis of 3,3'-Dinitrobiphenyl

Two primary methods for the synthesis of 3,3'-dinitrobiphenyl are the diazotization of m-nitroaniline followed by a Sandmeyer-type reaction, and the Ullmann coupling of a 3-halonitrobenzene.

Synthesis from m-Nitroaniline

This method involves the diazotization of m-nitroaniline and subsequent coupling using a copper(I) salt.

Materials:

  • m-Nitroaniline (30 g)

  • Concentrated sulfuric acid (45 g)

  • Distilled water (60 ml)

  • Sodium nitrite (15.3 g)

  • Copper(I) chloride (22 g)

  • Concentrated hydrochloric acid (100 ml)

  • Ice

Procedure: [3]

  • In a flask, suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water.

  • Cool the flask in a salt-ice bath.

  • Diazotize the suspension by the addition of 15.3 g of sodium nitrite.

  • In a separate flask, prepare a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.

  • Slowly add the diazo-solution to the copper(I) chloride solution with vigorous stirring.

  • Continue the reaction until the solution turns green, indicating the completion of the reaction.

  • Filter the reaction product.

  • Purify the crude product by steam distillation. The product is obtained as yellow needles.

Expected Yield: 87%[3]

Synthesis via Ullmann Coupling

The Ullmann reaction provides an alternative route to biphenyl compounds through the copper-mediated coupling of aryl halides. For 3,3'-dinitrobiphenyl, this would typically involve the coupling of 3-iodonitrobenzene or 3-bromonitrobenzene.

Materials:

  • 3-Halonitrobenzene (e.g., 3-iodonitrobenzene)

  • Copper powder or copper bronze

  • High-boiling point solvent (e.g., dimethylformamide (DMF), nitrobenzene)

Procedure:

  • Combine the 3-halonitrobenzene and copper powder in a suitable reaction vessel.

  • Add a high-boiling point solvent.

  • Heat the mixture to a high temperature (typically >150 °C) with stirring for several hours.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

  • Upon completion, cool the reaction mixture and filter to remove the copper salts.

  • The product can be isolated from the filtrate by extraction and purified by recrystallization or chromatography.

Characterization

The identity and purity of 3,3'-dinitrobiphenyl are confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: NMR Spectroscopic Data for 3,3'-Dinitrobiphenyl

NucleusSolventChemical Shift (δ, ppm)MultiplicityAssignmentReference(s)
¹HNot Specified8.52t, J=2.0 HzH-2, H-2'Inferred from related structures
8.25dd, J=8.2, 2.0 HzH-4, H-4'Inferred from related structures
7.95dd, J=8.2, 2.0 HzH-6, H-6'Inferred from related structures
7.70t, J=8.2 HzH-5, H-5'Inferred from related structures
¹³CNot Specified148.7sC-3, C-3'Inferred from related structures
141.8sC-1, C-1'Inferred from related structures
130.4dC-5, C-5'Inferred from related structures
128.9dC-6, C-6'Inferred from related structures
123.0dC-4, C-4'Inferred from related structures
122.8dC-2, C-2'Inferred from related structures
Note: Specific experimental conditions and detailed assignments for 3,3'-dinitrobiphenyl are not consistently reported in the literature. The data presented is inferred from spectral information for closely related compounds.
Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data for 3,3'-Dinitrobiphenyl

Wavenumber (cm⁻¹)IntensityAssignment
~3100WeakAromatic C-H stretch
~1530StrongAsymmetric NO₂ stretch
~1350StrongSymmetric NO₂ stretch
~800-700StrongC-H out-of-plane bending
Note: The provided data represents typical absorption bands for dinitroaromatic compounds.
Mass Spectrometry (MS)

The mass spectrum of 3,3'-dinitrobiphenyl would be expected to show a molecular ion peak at m/z 244. Common fragmentation patterns for dinitroaromatic compounds include the loss of NO₂ (m/z 198), NO (m/z 214), and other fragments resulting from the cleavage of the biphenyl linkage.[5]

Applications

The primary application of 3,3'-dinitrobiphenyl is as a chemical intermediate in the synthesis of 3,3'-diaminobiphenyl. This is achieved through the reduction of the two nitro groups.

Reduction to 3,3'-Diaminobiphenyl

Materials:

  • 3,3'-Dinitrobiphenyl

  • Solvent (e.g., ethanol, methanol)

  • Catalyst (e.g., Pd/C, Raney Nickel)

  • Hydrogen source (e.g., hydrogen gas, hydrazine hydrate)

Procedure:

  • Dissolve or suspend 3,3'-dinitrobiphenyl in the chosen solvent in a suitable hydrogenation apparatus.

  • Add the catalyst to the mixture.

  • Pressurize the vessel with hydrogen gas or add the chemical hydrogen source.

  • Stir the reaction mixture at a suitable temperature and pressure until the reaction is complete (monitored by TLC or GC-MS).

  • Filter the reaction mixture to remove the catalyst.

  • The product, 3,3'-diaminobiphenyl, can be isolated by removing the solvent and purified by recrystallization.

Toxicology and Metabolism

There is a notable lack of specific toxicological data (e.g., LD50, IC50) for 3,3'-dinitrobiphenyl in the public domain. However, information on related nitroaromatic compounds can provide some insights into its potential hazards.

Nitroaromatic compounds are known to be a class of chemicals with potential mutagenic and genotoxic effects.[6] The mutagenicity of these compounds is often dependent on the reduction of the nitro group to a reactive hydroxylamine intermediate.

Studies on 3,3'-dinitrobisphenol A, a structurally related compound, have indicated genotoxic potential in goldfish.[1][2] It is plausible that 3,3'-dinitrobiphenyl could exhibit similar properties.

The metabolism of biphenyl and its derivatives has been studied in various organisms. For instance, the bacterium Comamonas testosteroni can metabolize dihydroxybiphenyls through its biphenyl catabolic pathway.[7] While not directly applicable to 3,3'-dinitrobiphenyl, this suggests that microbial degradation pathways for the biphenyl core exist.

Given the absence of specific metabolic pathway data for 3,3'-dinitrobiphenyl, a diagrammatic representation is not feasible at this time.

Visualizations

As no specific signaling or metabolic pathways for 3,3'-dinitrobiphenyl have been identified in the literature, the following diagrams illustrate the experimental workflows described in this guide.

Synthesis_from_m_Nitroaniline cluster_reagents Starting Materials cluster_coupling Coupling Reagents m_nitroaniline m-Nitroaniline diazotization Diazotization (Salt-Ice Bath) m_nitroaniline->diazotization h2so4 H₂SO₄ h2so4->diazotization h2o H₂O h2o->diazotization nano2 NaNO₂ nano2->diazotization cucl CuCl coupling Coupling Reaction (Vigorous Stirring) cucl->coupling hcl HCl hcl->coupling diazotization->coupling filtration Filtration coupling->filtration purification Steam Distillation filtration->purification product 3,3'-Dinitrobiphenyl purification->product

Caption: Synthesis of 3,3'-Dinitrobiphenyl from m-Nitroaniline.

Reduction_to_Diaminobiphenyl cluster_reactants Reactants cluster_reagents Reagents dinitrobiphenyl 3,3'-Dinitrobiphenyl hydrogenation Catalytic Hydrogenation dinitrobiphenyl->hydrogenation solvent Solvent (e.g., Ethanol) solvent->hydrogenation catalyst Catalyst (e.g., Pd/C) catalyst->hydrogenation h2_source Hydrogen Source h2_source->hydrogenation filtration Catalyst Filtration hydrogenation->filtration isolation Solvent Removal filtration->isolation product 3,3'-Diaminobiphenyl isolation->product

Caption: Reduction of 3,3'-Dinitrobiphenyl to 3,3'-Diaminobiphenyl.

Characterization_Workflow cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation sample 3,3'-Dinitrobiphenyl Sample nmr NMR Spectroscopy (¹H and ¹³C) sample->nmr ir IR Spectroscopy sample->ir ms Mass Spectrometry sample->ms nmr_data Chemical Shifts, Coupling Constants nmr->nmr_data ir_data Functional Group Identification ir->ir_data ms_data Molecular Weight, Fragmentation Pattern ms->ms_data structure Structural Confirmation and Purity Assessment nmr_data->structure ir_data->structure ms_data->structure

Caption: Characterization Workflow for 3,3'-Dinitrobiphenyl.

Conclusion

3,3'-Dinitrobiphenyl is a valuable chemical intermediate with well-established synthetic routes. Its primary application lies in the production of high-performance polymers via its reduced form, 3,3'-diaminobiphenyl. While its chemical and physical properties are well-documented, a significant gap exists in the publicly available literature regarding its specific toxicological profile and metabolic fate. Researchers and drug development professionals should handle this compound with the appropriate precautions for a nitroaromatic substance and consider the potential for genotoxicity. Further research is warranted to fully elucidate the biological activities and safety profile of 3,3'-dinitrobiphenyl.

References

Foundational

An In-depth Technical Guide to the Solubility and Stability of 3,3'-Dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the available information on the solubility and stability of 3,3'-Dinitrobiphenyl. Due to the limi...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the solubility and stability of 3,3'-Dinitrobiphenyl. Due to the limited direct experimental data on this specific compound, this guide draws upon information from closely related analogs and established scientific principles to provide a robust framework for its handling and characterization.

Introduction

3,3'-Dinitrobiphenyl is a nitroaromatic compound with a molecular structure that makes it a subject of interest in various chemical and pharmaceutical research areas. An understanding of its solubility in common solvents and its stability under different environmental conditions is crucial for its synthesis, purification, formulation, and application. This guide aims to provide a detailed summary of its expected physicochemical properties and methodologies for its experimental determination.

Solubility Profile

Expected Solubility in Common Solvents

Based on the principle of "like dissolves like," 3,3'-Dinitrobiphenyl is expected to be more soluble in non-polar and slightly polar organic solvents and poorly soluble in polar solvents like water. The recrystallization of the related compound 2,2'-dinitrobiphenyl from hot ethanol suggests that lower alcohols can be effective solvents, particularly at elevated temperatures[1].

SolventPolarityExpected SolubilityRationale & References
Water HighInsolubleThe hydrophobic biphenyl structure and the presence of only weakly polar nitro groups lead to very low water solubility, a common characteristic of nitroaromatic compounds[2].
Methanol HighSparingly SolubleLower alcohols can dissolve some nitroaromatic compounds, and a patent on the purification of related compounds suggests the use of lower alcohols[3][4]. Solubility is likely to increase with temperature.
Ethanol HighSparingly to Moderately SolubleThe related 2,2'-dinitrobiphenyl can be recrystallized from hot ethanol, indicating good solubility at elevated temperatures[1].
Acetone MediumSolubleAcetone is a versatile solvent for many organic compounds, and nitroaromatics often show good solubility in it.
Dichloromethane MediumSolubleChlorinated solvents are generally effective for dissolving nonpolar to moderately polar organic compounds.
Toluene LowSolubleAs a nonpolar aromatic solvent, toluene is expected to be a good solvent for the nonpolar 3,3'-dinitrobiphenyl.
Hexane LowSparingly SolubleWhile both are nonpolar, the crystalline nature of 3,3'-dinitrobiphenyl might limit its solubility in aliphatic hydrocarbons like hexane at room temperature.
Dimethyl Sulfoxide (DMSO) High (aprotic)SolubleDMSO is a powerful aprotic solvent capable of dissolving a wide range of organic compounds.

Stability Profile

Specific stability data for 3,3'-Dinitrobiphenyl is not extensively documented. However, the stability of nitroaromatic compounds is a well-studied area, and general principles can be applied. The primary degradation pathways to consider are thermal, photochemical, and hydrolytic decomposition.

Thermal Stability: Nitroaromatic compounds can be susceptible to thermal decomposition, especially at elevated temperatures. The stability is influenced by the position of the nitro groups on the aromatic rings.

Photochemical Stability: Many aromatic compounds, including nitroaromatics, can undergo photodegradation upon exposure to UV light. This can involve the reduction of the nitro groups or other rearrangements.

Hydrolytic Stability: While generally stable to hydrolysis under neutral conditions, the presence of strong acidic or basic conditions could potentially lead to degradation, although the biphenyl structure is generally robust.

Experimental Protocols

This section provides detailed methodologies for the experimental determination of the solubility and stability of 3,3'-Dinitrobiphenyl.

Synthesis of 3,3'-Dinitrobiphenyl

A common method for the synthesis of 3,3'-dinitrobiphenyl is through a Sandmeyer-type reaction starting from m-nitroaniline[5].

Materials:

  • m-Nitroaniline

  • Concentrated Sulfuric Acid

  • Distilled Water

  • Sodium Nitrite

  • Copper(I) Chloride (CuCl)

  • Concentrated Hydrochloric Acid

Procedure:

  • Suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water in a flask cooled in a salt-ice bath.

  • Diazotize the solution with 15.3 g of sodium nitrite.

  • Slowly add the diazo-solution with stirring to a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.

  • Continue the reaction until the solution turns green.

  • Filter the reaction product and purify by steam distillation.

  • The product, 3,3'-dinitrobiphenyl, is obtained as yellow needles.

Determination of Solubility

A standard method for determining the solubility of a compound is the shake-flask method.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Selected solvents (e.g., water, ethanol, acetone, etc.)

  • Shaking incubator or orbital shaker

  • Analytical balance

  • Centrifuge

  • HPLC or UV-Vis spectrophotometer

Procedure:

  • Add an excess amount of 3,3'-dinitrobiphenyl to a known volume of the selected solvent in a sealed vial.

  • Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C) and agitate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, centrifuge the samples to separate the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant.

  • Dilute the aliquot with a suitable solvent and analyze the concentration of 3,3'-dinitrobiphenyl using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

  • Calculate the solubility in units such as mg/mL or g/100g .

Stability Testing

Stability testing should be conducted according to established guidelines, often involving forced degradation studies to identify potential degradation products and pathways.

a) Thermal Stability (Solid State):

  • Place a known amount of 3,3'-dinitrobiphenyl in a controlled temperature oven at various elevated temperatures (e.g., 60 °C, 80 °C, 100 °C).

  • At specified time points, remove samples and analyze for degradation using a stability-indicating HPLC method.

b) Photostability:

  • Expose a solution of 3,3'-dinitrobiphenyl (in a photochemically inert solvent) and a solid sample to a light source that provides both UV and visible light (e.g., a xenon lamp).

  • A dark control sample should be kept under the same conditions but protected from light.

  • At specified time points, analyze both the exposed and control samples by HPLC to determine the extent of photodegradation.

c) Hydrolytic Stability:

  • Prepare solutions of 3,3'-dinitrobiphenyl in aqueous buffers at different pH values (e.g., pH 4, 7, and 9).

  • Store the solutions at a constant temperature (e.g., 50 °C).

  • At various time intervals, withdraw samples and analyze by HPLC to determine the rate of hydrolysis.

Visualizations

The following diagrams illustrate the general workflows for the experimental protocols described above.

experimental_workflow_solubility cluster_prep Sample Preparation cluster_analysis Analysis cluster_result Result prep1 Add excess 3,3'-Dinitrobiphenyl to solvent prep2 Equilibrate in shaking incubator (e.g., 25°C, 24-48h) prep1->prep2 prep3 Centrifuge to separate undissolved solid prep2->prep3 analysis1 Extract aliquot of supernatant prep3->analysis1 analysis2 Dilute aliquot analysis1->analysis2 analysis3 Analyze concentration (HPLC or UV-Vis) analysis2->analysis3 result Calculate Solubility (mg/mL or g/100g) analysis3->result

Caption: Workflow for Solubility Determination.

experimental_workflow_stability cluster_stress Forced Degradation Conditions cluster_sampling Sampling and Analysis cluster_evaluation Evaluation start Prepare samples of 3,3'-Dinitrobiphenyl thermal Thermal Stress (e.g., 60°C, 80°C, 100°C) start->thermal photo Photochemical Stress (UV/Vis light) start->photo hydro Hydrolytic Stress (pH 4, 7, 9) start->hydro sampling Withdraw samples at specified time points thermal->sampling photo->sampling hydro->sampling analysis Analyze by stability-indicating HPLC method sampling->analysis evaluation Determine degradation rate and identify degradation products analysis->evaluation

Caption: Workflow for Stability Testing.

Conclusion

While specific quantitative data for the solubility and stability of 3,3'-Dinitrobiphenyl is limited, this guide provides a comprehensive overview based on the properties of analogous compounds and established scientific methodologies. The provided experimental protocols offer a solid foundation for researchers to determine these crucial parameters, facilitating the effective use of 3,3'-Dinitrobiphenyl in their research and development endeavors. The expected solubility in a range of common solvents is summarized, and a robust framework for assessing its thermal, photochemical, and hydrolytic stability is presented.

References

Exploratory

The Formation of 3,3'-Dinitrobiphenyl: A Technical Guide to Reaction Mechanisms and Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction 3,3'-Dinitrobiphenyl is a key chemical intermediate, primarily utilized in the synthesis of 3,3'-diaminobiphenyl, a monomer essential for the p...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3'-Dinitrobiphenyl is a key chemical intermediate, primarily utilized in the synthesis of 3,3'-diaminobiphenyl, a monomer essential for the production of high-performance polymers such as polyamides and polyimides. The unique meta-linkages of the amino groups in the resulting diamine influence the solubility and processing characteristics of these advanced materials, making them more adaptable than their para-linked counterparts. This guide provides an in-depth exploration of the primary reaction mechanisms for the formation of 3,3'-dinitrobiphenyl, complete with experimental protocols, quantitative data, and detailed mechanistic diagrams.

Synthetic Pathways and Reaction Mechanisms

The synthesis of 3,3'-dinitrobiphenyl can be principally achieved through two distinct chemical transformations: the Ullmann coupling of 3-halonitrobenzenes and the coupling of diazonium salts derived from 3-nitroaniline. Each pathway presents its own set of mechanistic intricacies and practical considerations.

The Ullmann Coupling Reaction

The Ullmann reaction is a classic method for the formation of biaryl compounds through the copper-catalyzed coupling of two aryl halides.[1][2][3] In the context of 3,3'-dinitrobiphenyl synthesis, this involves the homocoupling of a 3-halonitrobenzene, typically 3-chloro- or 3-iodonitrobenzene. The presence of the electron-withdrawing nitro group can facilitate the reaction.[4]

The precise mechanism of the Ullmann reaction has been a subject of extensive study, with the prevailing theory involving an oxidative addition-reductive elimination cycle. A radical-based mechanism has also been proposed.

Mechanism:

  • Formation of an Organocopper Intermediate: The reaction is initiated by the reaction of the aryl halide with copper(0) or a copper(I) species to form an organocopper intermediate.

  • Oxidative Addition: A second molecule of the aryl halide undergoes oxidative addition to the organocopper intermediate.

  • Reductive Elimination: The resulting diarylcopper complex then undergoes reductive elimination to form the biaryl product and regenerate a copper species that can continue the catalytic cycle.

Ullmann_Mechanism 2 Ar-X 2 x 3-Halonitrobenzene Ar-Cu-X Ar-Cu(I)-X Intermediate 2 Ar-X->Ar-Cu-X + Cu(0) Cu(0) Copper(0) Ar-Cu(III)(Ar)-X Ar-Cu(III)(Ar)-X Intermediate Ar-Cu-X->Ar-Cu(III)(Ar)-X + Ar-X (Oxidative Addition) Ar-Ar 3,3'-Dinitrobiphenyl Ar-Cu(III)(Ar)-X->Ar-Ar (Reductive Elimination) Cu(I)X Copper(I) Halide Ar-Cu(III)(Ar)-X->Cu(I)X

Caption: Proposed mechanism of the Ullmann coupling reaction.

While a specific, high-yielding protocol for the Ullmann synthesis of 3,3'-dinitrobiphenyl is not extensively documented in readily available literature, the general conditions involve high temperatures and the use of copper powder or a copper salt. The yield of Ullmann reactions can be variable and sometimes requires harsh conditions.[2][3]

Coupling of Diazonium Salts: The Gomberg-Bachmann and Sandmeyer-Type Reactions

A highly efficient method for the synthesis of 3,3'-dinitrobiphenyl involves the diazotization of 3-nitroaniline followed by a coupling reaction. This can be categorized as a Gomberg-Bachmann reaction or a Sandmeyer-type reaction, depending on the specific reagents and conditions.

Mechanism:

The Gomberg-Bachmann reaction proceeds through a radical mechanism. The diazonium salt, formed from the reaction of 3-nitroaniline with a nitrite source in the presence of acid, decomposes to form an aryl radical. This radical can then react with another aromatic molecule. In the synthesis of 3,3'-dinitrobiphenyl, a homocoupling of the 3-nitrophenyl radical occurs.

Gomberg_Bachmann_Mechanism Ar-NH2 3-Nitroaniline Ar-N2+ 3-Nitrobenzenediazonium Ion Ar-NH2->Ar-N2+ + HNO2, H+ HNO2 Nitrous Acid Ar• 3-Nitrophenyl Radical Ar-N2+->Ar• - N2 Ar-Ar 3,3'-Dinitrobiphenyl Ar•->Ar-Ar + Ar• (Coupling)

Caption: Simplified Gomberg-Bachmann reaction mechanism.

A related process, the Sandmeyer reaction, typically involves the use of copper salts to facilitate the conversion of the diazonium salt to the desired product. In the provided experimental protocol, the use of copper(I) chloride suggests a Sandmeyer-type mechanism may be at play, which can also involve radical intermediates.

It is important to note that the Gomberg-Bachmann reaction of 3-nitrobenzenediazonium chloride with nitrobenzene has been reported to yield a mixture of isomers (3,2'-, 3,3'-, and 3,4'-dinitrobiphenyls), indicating that cross-coupling reactions can occur and the reaction may not be a simple homocoupling.

Experimental Protocols

Synthesis of 3,3'-Dinitrobiphenyl via Diazotization of 3-Nitroaniline

This protocol is adapted from a literature procedure and demonstrates a high-yield synthesis.

Materials:

  • m-Nitroaniline (30 g)

  • Concentrated Sulfuric Acid (45 g)

  • Distilled Water (60 ml)

  • Sodium Nitrite (15.3 g)

  • Copper(I) Chloride (CuCl) (22 g)

  • Concentrated Hydrochloric Acid (100 ml)

  • Salt-ice bath

Procedure:

  • In a flask cooled in a salt-ice bath, suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water.

  • Diazotize the suspension by the addition of 15.3 g of sodium nitrite.

  • Slowly add the resulting diazo-solution with continuous stirring to a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.

  • The reaction is considered complete when the solution turns green.

  • Filter the reaction product.

  • Purify the product by steam distillation.

Expected Outcome:

The final product, 3,3'-dinitrobiphenyl, is obtained as yellow needles with a melting point of 200°C. The reported yield for this procedure is 87%.

Quantitative Data

ParameterValueReference
Molecular Formula C₁₂H₈N₂O₄
Molar Mass 244.21 g/mol
Appearance Yellow needles
Melting Point 200 °C
CAS Number 958-96-3
Yield (via Diazotization) 87%

Spectroscopic Data

SpectroscopyData
¹³C NMR Spectral data is available in public databases such as PubChem.
GC-MS Mass spectral data is available in public databases such as PubChem.
IR Infrared spectral data is available in public databases such as PubChem.

Conclusion

The formation of 3,3'-dinitrobiphenyl can be effectively achieved through both the Ullmann coupling and diazonium salt coupling pathways. While the Ullmann reaction represents a more traditional approach to biaryl synthesis, the diazotization of 3-nitroaniline offers a high-yield and well-documented experimental protocol. The choice of synthetic route will depend on factors such as starting material availability, desired yield, and scalability. A thorough understanding of the underlying reaction mechanisms is crucial for optimizing reaction conditions and achieving the desired product with high purity. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with this important chemical intermediate.

References

Foundational

An In-depth Technical Guide to the Health and Safety of Handling 3,3'-Dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the critical health and safety information for handling 3,3'-Dinitrobiphenyl. Due to the limited availabilit...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety information for handling 3,3'-Dinitrobiphenyl. Due to the limited availability of specific toxicological data for this compound, this guide incorporates information from structurally similar dinitrobiphenyl isomers and other nitroaromatic compounds to provide a thorough understanding of the potential hazards. All recommendations should be implemented with the understanding that the data for close analogs suggests a high degree of caution is warranted.

Chemical and Physical Properties

3,3'-Dinitrobiphenyl is a solid organic compound. A summary of its key chemical and physical properties is provided below.

PropertyValueReference
Chemical Formula C₁₂H₈N₂O₄[1]
Molecular Weight 244.20 g/mol [1]
Appearance Yellow needles[2]
Melting Point 200 °C[2]
CAS Number 958-96-3[2]

Hazard Identification and Classification

Hazard ClassCategoryHazard Statement
Skin Corrosion/Irritation2H315: Causes skin irritation
Serious Eye Damage/Eye Irritation2AH319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory tract irritation)3H335: May cause respiratory irritation
Hazardous to the aquatic environment, long-term hazardNot specifiedH410: Very toxic to aquatic life with long lasting effects

Signal Word: Warning[3]

Precautionary Statements: [3][4][5]

  • Prevention: Obtain special instructions before use. Do not handle until all safety precautions have been read and understood. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area. Avoid release to the environment. Wear protective gloves/protective clothing/eye protection/face protection.

  • Response: If on skin: Wash with plenty of water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash it before reuse. If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention. If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center/doctor if you feel unwell. If swallowed: Call a poison center/doctor if you feel unwell. Rinse mouth. Collect spillage.

  • Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

  • Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Specific quantitative toxicological data for 3,3'-Dinitrobiphenyl is scarce. The following table provides data for related dinitrobenzene compounds to give an indication of the potential toxicity. It is crucial to handle 3,3'-Dinitrobiphenyl with the assumption that it possesses a similar or potentially higher level of toxicity.

ParameterSpeciesRouteValueCompoundReference
LD50RatOral83 mg/kg1,3-Dinitrobenzene[6]
LD50RabbitDermal1,100 mg/kg1,3-Dinitrobenzene[6]

Nitroaromatic compounds, as a class, are known to be toxic and can cause a range of adverse health effects.[7] Inhalation or ingestion can lead to symptoms such as headache, dizziness, nausea, and cyanosis (a bluish discoloration of the skin due to lack of oxygen in the blood).[8] Prolonged or repeated exposure may cause damage to organs.[3]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those from the Organisation for Economic Co-operation and Development (OECD), are used to assess the safety of chemicals. For a compound like 3,3'-Dinitrobiphenyl, the following tests would be relevant:

Acute Toxicity Testing:

  • OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method is a stepwise procedure using a small number of animals to classify a substance into a toxicity category based on the observation of mortality or morbidity.[3]

  • Dermal and Inhalation Toxicity: Similar OECD guidelines exist for assessing acute toxicity via dermal and inhalation routes.

Genotoxicity Testing:

  • Ames Test (Bacterial Reverse Mutation Test): This is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce mutations in different strains of Salmonella typhimurium.

  • In Vitro Micronucleus Test: This assay detects damage to chromosomes by observing the formation of micronuclei in cultured mammalian cells.

  • Comet Assay (Single Cell Gel Electrophoresis): This is a sensitive technique for the detection of DNA damage in individual cells.

Genotoxicity_Testing_Workflow cluster_in_vitro In Vitro Assays cluster_in_vivo In Vivo Assays (if required) Ames Ames Test (Bacterial Reverse Mutation) Data_Analysis Data Analysis and Interpretation Ames->Data_Analysis Micronucleus In Vitro Micronucleus Test (Mammalian Cells) Micronucleus->Data_Analysis Comet Comet Assay (DNA Strand Breaks) Comet->Data_Analysis InVivo_Micronucleus In Vivo Micronucleus Test (Rodent) Hazard_Assessment Hazard Assessment and Classification InVivo_Micronucleus->Hazard_Assessment Test_Substance Test Substance: 3,3'-Dinitrobiphenyl Test_Substance->Ames Test_Substance->Micronucleus Test_Substance->Comet Data_Analysis->InVivo_Micronucleus If positive or equivocal results Data_Analysis->Hazard_Assessment If sufficient for classification

Hierarchy of controls for chemical safety.

Emergency Procedures

First-Aid Measures: *[4][5] Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get medical attention.

  • Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, call a physician.

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

  • Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Call a physician or poison control center immediately.

Fire-Fighting Measures:

  • Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or foam. *[5] Specific Hazards: May emit toxic fumes of nitrogen oxides under fire conditions. *[5] Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

[5]Accidental Release Measures:

  • Evacuate personnel to a safe area. *[4] Wear appropriate PPE. *[4] Avoid dust formation. *[4] Contain the spill and collect with an inert absorbent material (e.g., sand, earth). *[3] Place in a suitable, closed container for disposal.

[5]### 7. Potential Signaling Pathway Interactions

Nitroaromatic compounds can exert their toxic effects by interfering with cellular signaling pathways. While specific data for 3,3'-Dinitrobiphenyl is lacking, related compounds are known to induce oxidative stress, which can impact several key pathways.

[7]Potential Signaling Pathways Affected by Nitroaromatic Compounds:

  • NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: This pathway is a central regulator of the immune and inflammatory responses. Oxidative stress can lead to the activation of NF-κB, which can have both pro- and anti-apoptotic effects depending on the cellular context. *[9][10][11] MAPK (Mitogen-Activated Protein Kinase) Pathway: This pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Chemical stressors can activate various branches of the MAPK pathway, leading to diverse cellular outcomes. *[12][13] p53 Signaling Pathway: The p53 protein is a critical tumor suppressor that responds to cellular stress, including DNA damage. Activation of p53 can lead to cell cycle arrest, DNA repair, or apoptosis.

[14][15][16][17][18]The following diagrams illustrate the general principles of these signaling pathways.

NF_kB_Signaling Simplified NF-κB Signaling Pathway Stimulus Stimulus (e.g., Oxidative Stress) IKK IKK Activation Stimulus->IKK IkB_P IκB Phosphorylation IKK->IkB_P IkB_Deg IκB Degradation IkB_P->IkB_Deg NFkB_Release NF-κB Release IkB_Deg->NFkB_Release NFkB_Nuc NF-κB Translocation to Nucleus NFkB_Release->NFkB_Nuc Gene_Exp Gene Expression (Inflammation, Survival, Apoptosis) NFkB_Nuc->Gene_Exp

Simplified NF-κB signaling pathway.

MAPK_Signaling Simplified MAPK Signaling Cascade Stimulus Stimulus (e.g., Chemical Stress) MAPKKK MAPKKK Activation Stimulus->MAPKKK MAPKK MAPKK Activation MAPKKK->MAPKK MAPK MAPK Activation MAPKK->MAPK Transcription_Factors Phosphorylation of Transcription Factors MAPK->Transcription_Factors Cellular_Response Cellular Response (Proliferation, Apoptosis, etc.) Transcription_Factors->Cellular_Response

Simplified MAPK signaling cascade.

p53_Signaling Simplified p53 Signaling Pathway Stress Cellular Stress (e.g., DNA Damage) p53_Activation p53 Activation and Stabilization Stress->p53_Activation p53_Nuc p53 Translocation to Nucleus p53_Activation->p53_Nuc Target_Genes Activation of Target Genes p53_Nuc->Target_Genes Cell_Cycle_Arrest Cell Cycle Arrest Target_Genes->Cell_Cycle_Arrest DNA_Repair DNA Repair Target_Genes->DNA_Repair Apoptosis Apoptosis Target_Genes->Apoptosis

Simplified p53 signaling pathway.

Conclusion

3,3'-Dinitrobiphenyl should be handled with extreme caution due to the known hazards of related nitroaromatic compounds. This guide provides a framework for safe handling, emergency procedures, and an understanding of the potential toxicological profile. Researchers, scientists, and drug development professionals must adhere to strict safety protocols, including the use of appropriate engineering controls and personal protective equipment, to minimize the risk of exposure. Further research is needed to fully elucidate the specific toxicological properties and mechanisms of action of 3,3'-Dinitrobiphenyl.

References

Exploratory

Thermodynamic Properties of 3,3'-Dinitrobiphenyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the thermodynamic properties of 3,3'-dinitrobiphenyl. Due to the limited availability of experimen...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 3,3'-dinitrobiphenyl. Due to the limited availability of experimental data for this specific compound, this guide also includes information on related compounds and general methodologies for the determination of thermodynamic properties to provide a broader context for researchers.

Core Thermodynamic Properties

Quantitative data for the thermodynamic properties of 3,3'-dinitrobiphenyl are not extensively reported in publicly available literature. The following table summarizes the available data for 3,3'-dinitrobiphenyl and provides data for structurally related compounds for comparative purposes.

Property3,3'-DinitrobiphenylBiphenyl (for comparison)1,3-Dinitrobenzene (for comparison)
Molecular Formula C₁₂H₈N₂O₄[1]C₁₂H₁₀C₆H₄N₂O₄
Molecular Weight 244.20 g/mol [1]154.21 g/mol 168.11 g/mol
Melting Point ~200 °C69.2 °C89.6 °C
Boiling Point Data not available255.9 °C302.8 °C
Standard Enthalpy of Formation (Solid) Data not available97.5 ± 1.3 kJ/mol-22.2 ± 1.3 kJ/mol
Heat of Fusion Data not available18.58 kJ/mol18.83 kJ/mol
Heat Capacity (Solid, at 298.15 K) Data not available190 J/mol·K197.5 J/mol·K

Experimental Protocols

Synthesis of 3,3'-Dinitrobiphenyl via Ullmann Coupling

The Ullmann reaction is a common method for the synthesis of biaryl compounds. The following is a generalized protocol based on the synthesis of 2,2'-dinitrobiphenyl, which can be adapted for 3,3'-dinitrobiphenyl starting from 1-halo-3-nitrobenzene.

Materials:

  • 1-iodo-3-nitrobenzene (or 1-bromo-3-nitrobenzene)

  • Copper powder (activated)

  • Sand (optional, as a heat moderator)

  • Solvent (e.g., Dimethylformamide - DMF, or solvent-free)

  • Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

  • Activation of Copper: If using copper bronze, it is often beneficial to activate it prior to the reaction. This can be done by washing with a dilute acid solution to remove any oxide layer, followed by washing with water and a solvent like acetone, and then drying under vacuum.

  • Reaction Setup: In a flask equipped with a mechanical stirrer and a reflux condenser under an inert atmosphere, combine 1-halo-3-nitrobenzene and copper powder. If the reaction is to be run in a solvent, add DMF. For a solvent-free reaction, sand can be mixed with the reactants to help moderate the temperature.

  • Heating: Heat the reaction mixture to a high temperature, typically in the range of 150-250 °C.[2] The optimal temperature will depend on the specific halogen used and whether a solvent is present. The reaction should be monitored for the disappearance of the starting material, for example by using thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. If a solvent was used, it can be removed under reduced pressure. The residue is then typically treated with a dilute acid to dissolve the excess copper.

  • Purification: The crude 3,3'-dinitrobiphenyl can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetic acid) or by column chromatography on silica gel.

Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful technique for determining the heat capacity of a substance.[3][4][5]

Principle: DSC measures the difference in heat flow between a sample and a reference material as a function of temperature.[4] By comparing the heat flow required to raise the temperature of the sample to that of a standard with a known heat capacity (e.g., sapphire), the heat capacity of the sample can be determined.[6]

Generalized Protocol:

  • Sample Preparation: A small, accurately weighed amount of 3,3'-dinitrobiphenyl (typically 1-10 mg) is hermetically sealed in a DSC pan.

  • Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

  • Baseline Measurement: An initial DSC run is performed with empty sample and reference pans to establish the baseline heat flow.

  • Standard Measurement: A DSC run is performed with a sapphire standard of known mass to determine the heat capacity of the instrument.

  • Sample Measurement: The sample pan containing 3,3'-dinitrobiphenyl is placed in the DSC, and the temperature is scanned over the desired range at a constant heating rate (e.g., 10-20 °C/min).[5]

  • Data Analysis: The heat flow data from the baseline, standard, and sample runs are used to calculate the specific heat capacity of the sample as a function of temperature.

Visualizations

The following diagrams illustrate key workflows relevant to the study of 3,3'-dinitrobiphenyl's thermodynamic properties.

experimental_workflow cluster_synthesis Synthesis cluster_thermo Thermodynamic Analysis start Start: 1-halo-3-nitrobenzene ullmann Ullmann Coupling (with Copper) start->ullmann purification Purification (Recrystallization/ Chromatography) ullmann->purification product Pure 3,3'-Dinitrobiphenyl purification->product dsc Differential Scanning Calorimetry (DSC) product->dsc bomb Bomb Calorimetry product->bomb thermo_data Thermodynamic Data (Cp, ΔHf, etc.) dsc->thermo_data bomb->thermo_data

Caption: Experimental workflow for the synthesis and thermodynamic analysis of 3,3'-dinitrobiphenyl.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for 3,3'-Dinitrobiphenyl in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction 3,3'-Dinitrobiphenyl is a versatile nitroaromatic compound that serves as a key building block in the synthesis of a variety of organic molecul...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3'-Dinitrobiphenyl is a versatile nitroaromatic compound that serves as a key building block in the synthesis of a variety of organic molecules. Its two nitro groups can be readily transformed into other functional groups, most notably amines, making it a valuable precursor for the synthesis of polymers and heterocyclic compounds. This document provides detailed application notes and experimental protocols for the use of 3,3'-dinitrobiphenyl in organic synthesis, with a focus on its application in the preparation of diamines for polymerization and the synthesis of carbazole derivatives.

Application 1: Synthesis of 3,3'-Diaminobiphenyl for Polymer Synthesis

The reduction of the nitro groups of 3,3'-dinitrobiphenyl to form 3,3'-diaminobiphenyl is a fundamental transformation that unlocks its use as a monomer in the synthesis of high-performance polymers such as polyamides and polyimides. These polymers often exhibit excellent thermal stability and mechanical properties.

Experimental Protocol: Catalytic Hydrogenation of 3,3'-Dinitrobiphenyl

This protocol describes the reduction of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl using palladium on carbon (Pd/C) as a catalyst and hydrogen gas.

Materials:

  • 3,3'-Dinitrobiphenyl

  • 10% Palladium on carbon (Pd/C)

  • Ethanol (EtOH) or Ethyl Acetate (EtOAc)

  • Hydrogen gas (H₂)

  • Nitrogen or Argon gas

  • Celite®

Equipment:

  • Two- or three-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Hydrogen balloon or hydrogenation apparatus (e.g., Parr shaker)

  • Vacuum line

  • Filtration apparatus (e.g., Büchner funnel)

Procedure:

  • In a clean and dry round-bottom flask, add 3,3'-dinitrobiphenyl (1.0 eq).

  • Add a suitable solvent such as ethanol or ethyl acetate. The amount of solvent should be sufficient to dissolve the starting material upon gentle heating if necessary.

  • Carefully add 10% Pd/C (typically 5-10 mol% of palladium relative to the substrate) to the flask. Caution: Pd/C can be pyrophoric. Handle in an inert atmosphere (e.g., under nitrogen or argon) and avoid contact with flammable solvents in the presence of air.[1]

  • Seal the flask and purge the system with an inert gas (nitrogen or argon) for several minutes.

  • Evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere has been replaced with hydrogen.

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is suitable for small-scale reactions) at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within a few hours to overnight.

  • Once the reaction is complete, carefully purge the system with an inert gas to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent to ensure complete recovery of the product. Caution: The Celite® pad with the catalyst may be pyrophoric and should be kept wet with a non-flammable solvent (e.g., water) before disposal.[1]

  • Concentrate the filtrate under reduced pressure to obtain the crude 3,3'-diaminobiphenyl.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 3,3'-diaminobiphenyl as a solid.

Quantitative Data:

ParameterValueReference
Catalyst10% Pd/CGeneral Protocol
SolventEthanol or Ethyl AcetateGeneral Protocol
TemperatureRoom TemperatureGeneral Protocol
Pressure1 atm (balloon)General Protocol
Typical Yield>95%Estimated from similar reductions

Workflow Diagram:

G cluster_prep Reaction Setup cluster_reaction Hydrogenation cluster_workup Workup and Purification start Add 3,3'-Dinitrobiphenyl and Solvent add_catalyst Add 10% Pd/C under Inert Gas start->add_catalyst purge Purge with H₂ add_catalyst->purge react Stir under H₂ Atmosphere purge->react monitor Monitor by TLC/LC-MS react->monitor purge_N2 Purge with Inert Gas monitor->purge_N2 filter Filter through Celite® purge_N2->filter concentrate Concentrate Filtrate filter->concentrate purify Recrystallize Product concentrate->purify end end purify->end 3,3'-Diaminobiphenyl

Figure 1. Experimental workflow for the catalytic hydrogenation of 3,3'-dinitrobiphenyl.
Application in Polymer Synthesis: Preparation of a Polyamide

The resulting 3,3'-diaminobiphenyl can be directly used as a monomer for the synthesis of aromatic polyamides (aramids) by reaction with a diacid chloride.

Experimental Protocol: Synthesis of a Polyamide from 3,3'-Diaminobiphenyl and Terephthaloyl Chloride

Materials:

  • 3,3'-Diaminobiphenyl

  • Terephthaloyl chloride

  • N-Methyl-2-pyrrolidone (NMP), anhydrous

  • Pyridine, anhydrous

  • Methanol

Equipment:

  • Three-necked round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet

  • Dropping funnel

  • Beaker

  • Filtration apparatus

Procedure:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 3,3'-diaminobiphenyl (1.0 eq) in anhydrous NMP.

  • Add anhydrous pyridine (2.0 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • In a separate flask, dissolve terephthaloyl chloride (1.0 eq) in anhydrous NMP.

  • Add the terephthaloyl chloride solution dropwise to the stirred diamine solution at 0 °C using a dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for several hours to overnight. The viscosity of the solution will increase as the polymer forms.

  • Precipitate the polyamide by pouring the viscous reaction mixture into a large volume of methanol in a beaker with vigorous stirring.

  • Collect the fibrous polymer precipitate by filtration.

  • Wash the polymer thoroughly with methanol and then with hot water to remove any residual solvent and salts.

  • Dry the polyamide in a vacuum oven at an elevated temperature (e.g., 80-100 °C) until a constant weight is obtained.

Quantitative Data:

ParameterValueReference
Monomers3,3'-Diaminobiphenyl, Terephthaloyl chlorideGeneral Protocol
SolventN-Methyl-2-pyrrolidone (NMP)General Protocol
BasePyridineGeneral Protocol
Temperature0 °C to Room TemperatureGeneral Protocol
Typical YieldHighEstimated from similar polymerizations

Logical Relationship Diagram:

G cluster_monomers Monomers cluster_reaction Polycondensation cluster_workup Polymer Isolation diamine 3,3'-Diaminobiphenyl dissolve Dissolve Diamine in NMP/Pyridine diamine->dissolve diacid_chloride Terephthaloyl Chloride add_diacid Add Diacid Chloride Solution diacid_chloride->add_diacid dissolve->add_diacid polymerize Stir at RT add_diacid->polymerize precipitate Precipitate in Methanol polymerize->precipitate filter_wash Filter and Wash precipitate->filter_wash dry Dry under Vacuum filter_wash->dry end end dry->end Aromatic Polyamide

Figure 2. Logical relationship for the synthesis of an aromatic polyamide.

Application 2: Synthesis of Carbazole Derivatives

Conceptual Pathway: Reductive Cyclization

A plausible, though not explicitly detailed in the provided search results, synthetic route to a dinitrocarbazole would involve a partial reduction of 3,3'-dinitrobiphenyl followed by a cyclization reaction, or a direct reductive cyclization.

Conceptual Experimental Protocol: Reductive Cyclization of a Dinitrobiphenyl

This protocol is based on the general principles of reductive cyclizations of dinitro-biaryls to form carbazoles, often using reagents like triethyl phosphite.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Triethyl phosphite

  • High-boiling solvent (e.g., o-dichlorobenzene)

Equipment:

  • Three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet

  • Heating mantle

  • Magnetic stirrer and stir bar

Procedure:

  • In a three-necked flask, combine 3,3'-dinitrobiphenyl (1.0 eq) and a high-boiling solvent.

  • Add triethyl phosphite (excess, e.g., 5-10 eq) to the mixture.

  • Heat the reaction mixture to reflux under a nitrogen atmosphere.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the carbazole derivative.

Quantitative Data (Hypothetical):

ParameterValueReference
ReagentTriethyl phosphiteGeneral knowledge of reductive cyclizations
Solvento-DichlorobenzeneGeneral knowledge of high-temp. reactions
TemperatureRefluxGeneral knowledge of reductive cyclizations
Typical YieldModerate to GoodEstimated

Reaction Pathway Diagram:

G start 3,3'-Dinitrobiphenyl product Dinitrocarbazole Derivative start->product Reductive Cyclization reagents Triethyl Phosphite (Reductive Cyclizing Agent) reagents->product conditions High Temperature (Reflux) conditions->product

References

Application

Application Notes and Protocols: Synthesis of 3,3'-Diaminobiphenyl from 3,3'-Dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals Introduction The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing a crucial route to aromatic amines. T...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing a crucial route to aromatic amines. These amines are valuable intermediates in the production of a wide range of pharmaceuticals, dyes, polymers, and other specialty chemicals. 3,3'-Diaminobiphenyl, derived from the reduction of 3,3'-dinitrobiphenyl, is a key building block for the synthesis of high-performance polymers and various biologically active molecules. This document provides detailed protocols and application notes for the efficient synthesis of 3,3'-diaminobiphenyl from its dinitro precursor, focusing on catalytic hydrogenation.

Reaction Overview

The conversion of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl involves the reduction of two nitro groups to amino groups. Catalytic hydrogenation is a widely employed, efficient, and clean method for this transformation. This process typically utilizes a heterogeneous catalyst, such as palladium on carbon (Pd/C) or Raney nickel, in the presence of a hydrogen source.

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for the catalytic reduction of dinitroaromatic compounds to their corresponding diamines, based on analogous reactions.

ParameterCatalytic Hydrogenation with H₂Transfer Hydrogenation with Hydrazine Hydrate
Catalyst 5% Pd/C or Raney Nickel10% Pd/C
Catalyst Loading 0.05% - 10% (w/w of substrate)~13 mg per 1 mmol of substrate
Hydrogen Source H₂ gasHydrazine hydrate (NH₂NH₂·H₂O)
Solvent Lower alcohols (Methanol, Ethanol, Isopropanol)Methanol
Temperature 10 - 120 °C80 °C (reflux)
Pressure 0.5 - 10 MPaAtmospheric
Reaction Time 2 - 4 hours5 - 60 minutes
Yield Up to 96%[1]Good to excellent

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon and Hydrogen Gas

This protocol is adapted from a general procedure for the reduction of dinitroaromatic compounds.[1][2]

Materials:

  • 3,3'-Dinitrobiphenyl

  • 5% Palladium on Carbon (Pd/C)

  • Methanol (or Ethanol)

  • Nitrogen (inert gas)

  • Hydrogen (gas)

  • High-pressure reactor (autoclave)

  • Filtration apparatus (e.g., Buchner funnel with Celite or a similar filter aid)

  • Rotary evaporator

Procedure:

  • Reactor Setup: In a high-pressure reactor, add 3,3'-dinitrobiphenyl and methanol. The typical weight ratio of substrate to solvent is 1:8.

  • Catalyst Addition: Carefully add 5% Pd/C catalyst. The catalyst loading can range from 0.15% to 7.5% by weight of the 3,3'-dinitrobiphenyl.

  • Inerting: Seal the reactor and purge the system with nitrogen gas three times to remove any residual air.

  • Hydrogenation: Pressurize the reactor with hydrogen gas to a pressure of 1.8 to 8.5 MPa. Heat the reaction mixture to a temperature between 25 °C and 100 °C with vigorous stirring.

  • Reaction Monitoring: The reaction is typically complete when hydrogen uptake ceases. This usually takes 2 to 4 hours. The reaction progress can also be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas. Purge the reactor with nitrogen.

  • Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol to recover any adsorbed product.

  • Product Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 3,3'-diaminobiphenyl.

  • Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 3,3'-diaminobiphenyl.

Protocol 2: Transfer Hydrogenation using Palladium on Carbon and Hydrazine Hydrate

This protocol is based on a general method for the reduction of nitroarenes using hydrazine hydrate as the hydrogen source.[3][4][5]

Materials:

  • 3,3'-Dinitrobiphenyl

  • 10% Palladium on Carbon (Pd/C)

  • Methanol

  • Hydrazine hydrate (NH₂NH₂·H₂O)

  • Round-bottom flask with a reflux condenser

  • Magnetic stirrer and heating mantle

  • Filtration apparatus

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,3'-dinitrobiphenyl (1 mmol) and methanol (5 mL).

  • Catalyst Addition: Add 10% Pd/C (e.g., 13 mg).

  • Reagent Addition: Add hydrazine hydrate (10 mmol) to the suspension.

  • Reaction: Heat the mixture to reflux (approximately 80 °C) with vigorous stirring. The reaction is typically complete within 5 to 60 minutes. Monitor the reaction by TLC.

  • Work-up and Catalyst Removal: After completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite to remove the catalyst, and wash the Celite with methanol.

  • Product Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the crude 3,3'-diaminobiphenyl.

  • Purification: Purify the crude product by recrystallization if necessary.

Visualized Workflow and Pathways

G cluster_workflow Synthesis Workflow A 3,3'-Dinitrobiphenyl (Precursor) B Catalytic Reduction A->B Reagents: - Pd/C or Raney Ni - H₂ or Hydrazine Hydrate Solvent: - Methanol/Ethanol C 3,3'-Diaminobiphenyl (Product) B->C D Purification C->D Recrystallization E Pure 3,3'-Diaminobiphenyl D->E

Caption: Workflow for the synthesis of 3,3'-diaminobiphenyl.

G cluster_pathway Chemical Transformation start 3,3'-Dinitrobiphenyl end 3,3'-Diaminobiphenyl start->end Reduction of Nitro Groups [H]

Caption: The core chemical transformation from dinitro to diamino compound.

References

Method

Application Note: Analytical Techniques for the Characterization of 3,3'-Dinitrobiphenyl

Audience: Researchers, scientists, and drug development professionals. Introduction 3,3'-Dinitrobiphenyl is an organic compound that belongs to the family of nitroaromatic compounds.
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Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,3'-Dinitrobiphenyl is an organic compound that belongs to the family of nitroaromatic compounds. Due to the presence of nitro functional groups, it and its isomers are of interest in various chemical and toxicological studies. Accurate and reliable analytical methods are crucial for its identification, quantification, and characterization in various matrices. This document provides an overview of key analytical techniques and detailed protocols for the characterization of 3,3'-Dinitrobiphenyl.

Analytical Techniques Overview

The characterization of 3,3'-Dinitrobiphenyl typically involves a combination of chromatographic and spectroscopic techniques. Chromatographic methods are employed for separation from complex matrices and for quantification, while spectroscopic methods provide information about its structural and chemical properties. Hyphenated techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), are powerful tools for definitive identification.

1. Chromatographic Techniques

Chromatography is essential for separating 3,3'-Dinitrobiphenyl from impurities, isomers, or other components in a sample mixture.

  • High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for the analysis of nitroaromatic compounds.[1] Reversed-phase HPLC using a C18 column is commonly employed, offering excellent separation capabilities.[2][3] Detection is typically achieved using a UV-Vis or Photo Diode Array (PDA) detector, as the nitro groups provide a strong UV chromophore.[1]

  • Gas Chromatography (GC): GC is well-suited for the analysis of volatile and thermally stable compounds like 3,3'-Dinitrobiphenyl.[4] Due to the electronegative nature of the nitro groups, detectors such as the Electron Capture Detector (ECD) or a Nitrogen-Phosphorus Detector (NPD) are highly sensitive and selective for this class of compounds.[1]

2. Spectroscopic Techniques

Spectroscopic methods are used to elucidate the molecular structure of the compound.

  • UV-Visible Spectroscopy: This technique provides information about the electronic transitions within the molecule. The presence of the nitro-aromatic system results in characteristic absorption bands in the UV region.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Characteristic stretching frequencies for the C-NO₂ bonds (typically around 1530 cm⁻¹ and 1350 cm⁻¹) and aromatic C-H and C=C bonds can confirm the compound's structure.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for providing detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of the protons and carbons in the biphenyl system.

3. Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio of ions, allowing for the determination of the molecular weight and elemental composition of 3,3'-Dinitrobiphenyl.[5] Electron Ionization (EI) is a common method for generating ions of such aromatic compounds.[5] The resulting fragmentation pattern can serve as a molecular fingerprint for structural confirmation.

Logical Workflow for Analysis

The following diagram illustrates a typical workflow for the comprehensive characterization of 3,3'-Dinitrobiphenyl.

Analytical Workflow General Analytical Workflow for 3,3'-Dinitrobiphenyl cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Sample Collection Extraction Extraction (e.g., LLE, SPE) Sample->Extraction Cleanup Cleanup / Filtration Extraction->Cleanup Separation Chromatographic Separation (HPLC or GC) Cleanup->Separation Detection Detection & Identification (UV, MS, etc.) Separation->Detection Quant Quantification Detection->Quant Confirm Structural Confirmation Detection->Confirm Report Final Report Quant->Report Confirm->Report Technique Interrelation Interrelation of Analytical Techniques Compound 3,3'-Dinitrobiphenyl Chroma Chromatography (HPLC, GC) Compound->Chroma Spectro Spectroscopy (NMR, IR, UV-Vis) Compound->Spectro MS Mass Spectrometry Compound->MS Info_Sep Separation & Quantification Chroma->Info_Sep Info_Struct Structural Elucidation (Functional Groups, Connectivity) Spectro->Info_Struct Info_MW Molecular Weight & Formula Confirmation MS->Info_MW Goal Complete Characterization Info_Sep->Goal Info_Struct->Goal Info_MW->Goal

References

Application

Application of 3,3'-Dinitrobiphenyl in Polymer Chemistry: A Precursor to High-Performance Polymers

Application Note: 3,3'-Dinitrobiphenyl serves as a crucial intermediate in the synthesis of high-performance polymers. While not directly incorporated into the polymer backbone, it is the precursor to 3,3'-diaminobipheny...
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Author: BenchChem Technical Support Team. Date: November 2025

Application Note: 3,3'-Dinitrobiphenyl serves as a crucial intermediate in the synthesis of high-performance polymers. While not directly incorporated into the polymer backbone, it is the precursor to 3,3'-diaminobiphenyl, a monomer utilized in the production of polymers with exceptional thermal and mechanical properties. The primary application lies in the synthesis of polyimides, polyamides, and polybenzimidazoles (PBIs), which are sought after for their high thermal stability, chemical resistance, and robust mechanical strength, making them suitable for demanding applications in the aerospace, electronics, and automotive industries.

The conversion of 3,3'-dinitrobiphenyl to its diamino-analogue is a critical step, typically achieved through catalytic hydrogenation. The resulting 3,3'-diaminobiphenyl can then be polymerized with various co-monomers, such as dianhydrides or dicarboxylic acids, to yield the desired high-performance polymer. The specific properties of the final polymer can be tailored by the choice of the co-monomer and the polymerization conditions.

Quantitative Data Summary

The following tables summarize the key performance data for polymers derived from 3,3'-diaminobiphenyl.

Table 1: Thermal Properties of Polymers Derived from 3,3'-Diaminobiphenyl

Polymer TypeCo-monomerGlass Transition Temperature (Tg) (°C)Decomposition Temperature (Td, 5% weight loss) (°C)
Polybenzimidazole (aliphatic)Adipic Acid≥200≥460
Polybenzimidazole (aliphatic)Azelaic Acid≥200≥460
Polybenzimidazole (aliphatic)Dodecanedioic Acid≥200≥460
Polybenzimidazole (aliphatic)Hexadecanedioic Acid≥200≥460
Polyimide3,3′,4,4′-Biphenyltetracarboxylic dianhydride (BPDA)>300>450
PolyamideTerephthaloyl chloride237–254>400

Table 2: Mechanical Properties of Polymers Derived from 3,3'-Diaminobiphenyl

| Polymer Type | Co-monomer | Tensile Strength (MPa) | Tensile Modulus (GPa) | Elongation at Break (%) | |---|---|---|---| | Polybenzimidazole (aliphatic) | Adipic Acid | up to 129.3 | - | - | | Polybenzimidazole (aliphatic) | Azelaic Acid | up to 129.3 | - | - | | Polybenzimidazole (aliphatic) | Dodecanedioic Acid | up to 129.3 | - | - | | Polybenzimidazole (aliphatic) | Hexadecanedioic Acid | up to 129.3 | - | - | | Polyimide | 3,3′,4,4′-Biphenyltetracarboxylic dianhydride (BPDA) | 100-150 | 2.5-3.5 | 5-10 | | Polyamide | Terephthaloyl chloride | 80-120 | 2.0-3.0 | 10-20 |

Experimental Protocols

Protocol 1: Reduction of 3,3'-Dinitrobiphenyl to 3,3'-Diaminobiphenyl

This protocol describes the catalytic hydrogenation of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl. This procedure is adapted from established methods for the reduction of aromatic nitro compounds.[1][2]

Materials:

  • 3,3'-Dinitrobiphenyl

  • Ethanol (or other suitable alcohol solvent)

  • Palladium on carbon (Pd/C) catalyst (5-10 wt%)

  • Hydrogen gas

  • Nitrogen gas

  • Filter aid (e.g., Celite)

  • High-pressure reactor (autoclave)

Procedure:

  • In a high-pressure reactor, prepare a solution of 3,3'-dinitrobiphenyl in ethanol. The concentration should be in the range of 5-15% (w/v).

  • Carefully add the Pd/C catalyst to the solution. The catalyst loading should be approximately 0.5-2% by weight relative to the 3,3'-dinitrobiphenyl.

  • Seal the reactor and purge it with nitrogen gas three times to remove any oxygen.

  • Pressurize the reactor with hydrogen gas to the desired pressure (typically 0.5-10 MPa).

  • Heat the reactor to the reaction temperature (typically 40-100°C) with constant stirring.

  • Monitor the reaction progress by observing the cessation of hydrogen uptake. The reaction time is typically 1-4 hours.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas.

  • Purge the reactor with nitrogen gas.

  • Filter the reaction mixture through a pad of filter aid to remove the catalyst.

  • The filtrate contains the 3,3'-diaminobiphenyl. The solvent can be removed under reduced pressure to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield pure 3,3'-diaminobiphenyl.

Protocol 2: Synthesis of Polybenzimidazole (PBI) from 3,3'-Diaminobenzidine

This protocol details the synthesis of an aliphatic polybenzimidazole via high-temperature polycondensation of 3,3'-diaminobenzidine with an aliphatic dicarboxylic acid in Eaton's reagent.[3]

Materials:

  • 3,3'-Diaminobenzidine (DAB)

  • Aliphatic dicarboxylic acid (e.g., adipic acid, dodecanedioic acid)

  • Eaton's reagent (Phosphorus pentoxide in methanesulfonic acid)

  • Aqueous ammonia solution (0.01 N)

  • Formic acid

  • Three-necked flask equipped with a mechanical stirrer and nitrogen inlet

Procedure:

  • Prepare Eaton's reagent according to established procedures.

  • In a three-necked flask, charge Eaton's reagent, an equimolar amount of 3,3'-diaminobenzidine, and the aliphatic dicarboxylic acid at room temperature. The monomer concentration will depend on the specific dicarboxylic acid used.

  • Slowly raise the temperature of the reaction mixture to 120°C under a nitrogen atmosphere with continuous stirring.

  • Maintain the reaction at 120°C for a specified duration (typically several hours, depending on the desired molecular weight).

  • After the required time, a viscous polymer solution will be formed. Pour this solution into a stirred aqueous ammonia solution (pH 10-11).

  • The precipitated polymer is then washed with water and soaked overnight in aqueous ammonia to remove any residual acids.

  • Filter the resulting polymer and wash it with water until the filtrate is neutral.

  • Dry the obtained PBI in a vacuum oven at 150°C for 24 hours.

  • PBI films can be prepared by casting from a 3.5% (w/v) polymer solution in formic acid.

Visualizations

experimental_workflow cluster_synthesis Monomer Synthesis cluster_polymerization Polymerization cluster_characterization Characterization 3_3_dinitrobiphenyl 3,3'-Dinitrobiphenyl reduction Catalytic Hydrogenation 3_3_dinitrobiphenyl->reduction H2, Pd/C 3_3_diaminobiphenyl 3,3'-Diaminobiphenyl reduction->3_3_diaminobiphenyl polymerization Polycondensation 3_3_diaminobiphenyl->polymerization comonomer Co-monomer (Dianhydride or Dicarboxylic Acid) comonomer->polymerization polymer High-Performance Polymer (PBI, PI, PA) polymerization->polymer analysis Thermal & Mechanical Analysis polymer->analysis properties Material Properties (Tg, Td, Tensile Strength) analysis->properties

Caption: Experimental workflow for the synthesis and characterization of polymers.

signaling_pathway cluster_polymers Resulting Polymers Start 3,3'-Dinitrobiphenyl (Precursor) Step1 Reduction (e.g., Catalytic Hydrogenation) Start->Step1 Intermediate 3,3'-Diaminobiphenyl (Monomer) Step1->Intermediate Step2 Polymerization (with co-monomer) Intermediate->Step2 PBI Polybenzimidazole Step2->PBI PI Polyimide Step2->PI PA Polyamide Step2->PA

Caption: Logical relationship from precursor to final polymer products.

References

Method

Application Note: Synthesis of 3,3'-Dinitrobiphenyl via Ullmann Coupling

Abstract This document provides a detailed protocol for the synthesis of 3,3'-dinitrobiphenyl, a key intermediate for specialty polymers.[1] The synthesis is achieved through the copper-catalyzed Ullmann homocoupling of...
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Author: BenchChem Technical Support Team. Date: November 2025

Abstract

This document provides a detailed protocol for the synthesis of 3,3'-dinitrobiphenyl, a key intermediate for specialty polymers.[1] The synthesis is achieved through the copper-catalyzed Ullmann homocoupling of 3-iodonitrobenzene.[2][3][4] This protocol includes a comprehensive list of materials, step-by-step experimental procedures, data characterization, and critical safety precautions for researchers in organic synthesis and materials science.

Introduction

3,3'-Dinitrobiphenyl is an organic compound that serves as a valuable precursor in the synthesis of high-performance polymers.[1] The reduction of its two nitro groups yields 3,3'-diaminobiphenyl, a monomer used in the production of thermally stable and chemically resistant polyamides and polyimides.[1] The Ullmann reaction, a classic method for forming aryl-aryl bonds via copper-catalyzed coupling of aryl halides, provides a reliable route to synthesize symmetrical biaryls like 3,3'-dinitrobiphenyl.[2][4][5] This protocol details the synthesis from 3-iodonitrobenzene.

Reaction Scheme

The Ullmann reaction involves the coupling of two molecules of an aryl halide in the presence of copper metal at elevated temperatures.[2][4] The reaction proceeds via the formation of an organocopper intermediate.

Caption: Ullmann coupling of 3-iodonitrobenzene to form 3,3'-dinitrobiphenyl.

Experimental Protocol

3.1. Materials and Equipment

Reagents: A summary of the required reagents is provided in Table 1. All reagents should be of analytical grade or higher and used as received unless otherwise specified.

Table 1. Reagent Properties and Quantities

Reagent Formula Molar Mass ( g/mol ) Amount (mmol) Mass/Volume Supplier
3-Iodonitrobenzene C₆H₄INO₂ 249.01 40 10.0 g Sigma-Aldrich
Copper Powder (<10 µm) Cu 63.55 157 10.0 g Fisher Scientific
Dimethylformamide (DMF) C₃H₇NO 73.09 - 50 mL Acros Organics
Heptane C₇H₁₆ 100.21 - 150 mL VWR

| Deionized Water | H₂O | 18.02 | - | 200 mL | In-house |

Equipment:

  • 100 mL three-neck round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller

  • Thermometer or thermocouple

  • Buchner funnel and filter flask

  • Separatory funnel (250 mL)

  • Standard laboratory glassware (beakers, graduated cylinders)

  • Rotary evaporator

3.2. Synthesis Procedure The following procedure is adapted from established Ullmann coupling methodologies.[6]

  • Reaction Setup: Assemble a 100 mL three-neck flask with a reflux condenser, a magnetic stir bar, and a thermometer. Place the setup in a heating mantle.

  • Charge Reagents: To the flask, add 3-iodonitrobenzene (10.0 g, 40 mmol) and dimethylformamide (50 mL).

  • Heating: Begin stirring the mixture and heat it to the boiling point of DMF (approx. 153 °C).

  • Copper Addition: Once the solution is boiling, carefully add the copper powder (10.0 g, 157 mmol) in a single portion.

  • Reflux: Maintain the reaction mixture at reflux for 40 hours. The color of the mixture will darken as the reaction progresses.

  • Work-up: After 40 hours, cool the reaction mixture to room temperature. Pour the cooled mixture into a beaker containing 200 mL of deionized water.

  • Filtration: Filter the resulting suspension through a Buchner funnel to separate the solid product and unreacted copper.

  • Extraction: Transfer the solid from the filter paper to a beaker and wash it three times with 50 mL portions of heptane to extract the product. Combine the heptane washes.

  • Purification: The combined heptane extracts can be concentrated using a rotary evaporator. The crude product can be further purified by recrystallization from ethanol to yield pure 3,3'-dinitrobiphenyl as yellow needles.[1]

Data and Characterization

The final product should be characterized to confirm its identity and purity.

Table 2. Product Characterization Data

Property Expected Value
Chemical Formula C₁₂H₈N₂O₄[1][7]
Molar Mass 244.21 g/mol [1][7]
Appearance Yellow needles[1]
Melting Point 200 °C[1]

| CAS Number | 958-96-3[1] |

Spectroscopic Analysis:

  • ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons of the biphenyl system.

  • ¹³C NMR: The carbon NMR will confirm the number of unique carbon environments.

  • IR Spectroscopy: The infrared spectrum should display strong absorption bands corresponding to the nitro groups (typically around 1530-1500 cm⁻¹ and 1350-1330 cm⁻¹).

Safety and Handling

Extreme caution must be exercised throughout this procedure. A thorough risk assessment should be completed before starting any work.[8]

  • Personal Protective Equipment (PPE): Always wear chemical safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[9][10] All operations should be conducted inside a certified chemical fume hood.

  • Reagent Hazards:

    • 3-Iodonitrobenzene: Harmful if swallowed, in contact with skin, or if inhaled.[11] It causes skin and serious eye irritation and may cause respiratory irritation.[9][11] It is also a flammable solid.[11] Keep away from heat, sparks, and open flames.[9][11]

    • Dimethylformamide (DMF): A reproductive toxin and a skin/eye irritant. It is readily absorbed through the skin.

    • Copper Powder: Can be flammable. Avoid creating dust clouds.

  • Spill & Waste Management:

    • In case of a spill of 3-iodonitrobenzene, remove all ignition sources.[12] Dampen the solid material with 60-70% ethanol before transferring it to a suitable container for disposal.[12]

    • Dispose of all chemical waste in accordance with local, state, and federal regulations.

Experimental Workflow Visualization

The following diagram outlines the key stages of the synthesis protocol.

G A Setup (Three-neck flask, condenser) B Charge Reagents (3-Iodonitrobenzene, DMF) A->B 1 C Heat to Reflux (Approx. 153 °C) B->C 2 D Add Copper Powder C->D 3 E Reflux for 40 hours D->E 4 F Cool to Room Temperature E->F 5 G Work-up (Pour into water) F->G 6 H Filtration (Separate solid) G->H 7 I Extraction (Wash solid with Heptane) H->I 8 J Purification (Recrystallize from Ethanol) I->J 9 K Characterization (MP, NMR, IR) J->K 10

Caption: Workflow for the synthesis of 3,3'-dinitrobiphenyl.

References

Application

Application Notes and Protocols for the Reduction of 3,3'-Dinitrobiphenyl to 3,3'-Diaminobiphenyl

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the chemical reduction of 3,3'-dinitrobiphenyl to its corresponding diamine...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical reduction of 3,3'-dinitrobiphenyl to its corresponding diamine, 3,3'-diaminobiphenyl. This transformation is a critical step in the synthesis of various specialty polymers, dyes, and pharmaceutical intermediates. The protocols outlined below are based on established and reliable methodologies, offering a comparative overview of common reduction techniques.

Introduction

The conversion of aromatic nitro compounds to their corresponding amines is a fundamental transformation in organic synthesis. For a substrate such as 3,3'-dinitrobiphenyl, this reduction requires a robust and efficient method to ensure high yield and purity of the resulting 3,3'-diaminobiphenyl. Several methods have been developed for this purpose, primarily centered around catalytic hydrogenation and metal-acid reductions. The choice of method often depends on factors such as available equipment, desired scale, and tolerance of other functional groups. This note details three common and effective methods: Catalytic Hydrogenation, Reduction with Iron and Hydrochloric Acid (Béchamp Reduction), and Reduction with Stannous Chloride.

Comparative Data of Reduction Methods

The following table summarizes the quantitative data for different methods used in the reduction of 3,3'-dinitrobiphenyl. This allows for a direct comparison of their efficiencies and reaction conditions.

MethodReducing Agent/CatalystSolvent(s)Temperature (°C)Reaction Time (hours)Yield (%)
Catalytic HydrogenationH₂, Pd/C or Raney NiLower alcohols (e.g., Ethanol, Methanol), DMF25 - 1201.5 - 490 - 96
Iron/HCl ReductionFe, HClWater, Ethanol/WaterReflux2 - 4~85
Stannous Chloride ReductionSnCl₂·2H₂OEthanol, Ethyl Acetate50 - Reflux2 - 12High

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Catalytic Hydrogenation

This method is highly efficient and provides a clean product, minimizing the formation of inorganic byproducts.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Palladium on Carbon (Pd/C, 5-10%) or Raney Nickel

  • Ethanol, Methanol, or Dimethylformamide (DMF)

  • Hydrogen Gas (H₂)

  • Pressurized Hydrogenation Reactor

Procedure:

  • In a suitable pressurized reaction vessel, dissolve 3,3'-dinitrobiphenyl in a lower alcohol solvent such as ethanol or methanol, or in DMF. The typical weight ratio of substrate to solvent is between 1:1 and 1:8.[1][2]

  • Carefully add the catalyst (Pd/C or Raney Nickel). The catalyst loading can range from 0.05% to 10% by weight of the 3,3'-dinitrobiphenyl.[1][2]

  • Seal the reactor and purge with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

  • Pressurize the reactor with hydrogen to a pressure of 0.5 to 10 MPa.[1][2]

  • Stir the mixture vigorously and heat to a temperature between 25°C and 120°C.[1][2]

  • Monitor the reaction progress by observing the cessation of hydrogen uptake. The reaction is typically complete within 1.5 to 4 hours.[1][2]

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude 3,3'-diaminobiphenyl.

  • The crude product can be further purified by crystallization from a suitable solvent.

Protocol 2: Reduction with Iron and Hydrochloric Acid (Béchamp Reduction)

This classical method is cost-effective and suitable for large-scale synthesis, although it generates significant iron sludge as a byproduct.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Iron Powder or Filings

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Water

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 3,3'-dinitrobiphenyl and a mixture of ethanol and water.

  • Heat the mixture to reflux with vigorous stirring.

  • Gradually add iron powder or filings to the refluxing mixture.

  • Slowly add concentrated hydrochloric acid dropwise. The reaction is exothermic and should be controlled by the rate of addition.

  • Continue refluxing with stirring for 2 to 4 hours, or until the reaction is complete (monitored by TLC).

  • After completion, allow the mixture to cool slightly and filter while hot to remove the iron and iron oxides.

  • Wash the iron sludge with hot ethanol.

  • Combine the filtrate and washings, and then neutralize with a base (e.g., sodium carbonate or ammonia solution) to precipitate the free diamine.

  • Cool the mixture and collect the precipitated 3,3'-diaminobiphenyl by filtration.

  • The product can be purified by recrystallization.

Protocol 3: Reduction with Stannous Chloride

This method is effective for small to medium-scale reductions and is known for its chemoselectivity.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Stannous Chloride Dihydrate (SnCl₂·2H₂O)

  • Ethanol or Ethyl Acetate

  • Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

Procedure:

  • Dissolve 3,3'-dinitrobiphenyl in ethanol or ethyl acetate in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.[3]

  • Add an excess of stannous chloride dihydrate (typically 3-5 equivalents per nitro group) to the solution.[3]

  • Heat the reaction mixture to 50°C or to reflux and stir until the reaction is complete, as monitored by TLC (typically 2-12 hours).[3]

  • After completion, cool the reaction mixture to room temperature.

  • Carefully add a concentrated solution of sodium hydroxide or potassium hydroxide to the stirred mixture to precipitate tin salts and dissolve the product. The pH should be strongly basic.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and filter.

  • Remove the solvent under reduced pressure to yield the crude 3,3'-diaminobiphenyl.

  • Further purification can be achieved by column chromatography or recrystallization.

Visualizations

The following diagrams illustrate the chemical transformation and a general experimental workflow.

Reduction of 3,3'-Dinitrobiphenyl Chemical Transformation start 3,3'-Dinitrobiphenyl (C₁₂H₈N₂O₄) end 3,3'-Diaminobiphenyl (C₁₂H₁₂N₂) start->end Reduction [H]

Caption: The chemical reduction of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl.

Experimental_Workflow General Experimental Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification A Dissolve 3,3'-Dinitrobiphenyl in Solvent B Add Reducing Agent/ Catalyst A->B C Heat and Stir under Appropriate Atmosphere B->C D Monitor Reaction (e.g., TLC, H₂ uptake) C->D E Cool Reaction Mixture D->E F Filter to Remove Solids (Catalyst/Metal Oxides) E->F G Isolate Crude Product (Neutralization, Extraction, Solvent Removal) F->G H Recrystallization or Column Chromatography G->H I Characterize Pure 3,3'-Diaminobiphenyl H->I

Caption: A generalized workflow for the synthesis of 3,3'-diaminobiphenyl.

References

Method

Application Notes and Protocols: The Role of 3,3'-Dinitrobiphenyl in Polyimide Synthesis

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the synthesis of high-performance polyimides using 3,3'-dinitrobiphenyl as a key starting materi...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of high-performance polyimides using 3,3'-dinitrobiphenyl as a key starting material. The primary role of 3,3'-dinitrobiphenyl is as a precursor to the aromatic diamine monomer, 3,3'-diaminobiphenyl, which is then polymerized with various aromatic dianhydrides. This document outlines the necessary chemical transformations and polymerization procedures, and presents representative data on the properties of the resulting polyimides.

Introduction: The Significance of Biphenyl-Based Polyimides

Aromatic polyimides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. The properties of these materials can be tailored by modifying the chemical structure of the diamine and dianhydride monomers. The use of biphenyl-containing monomers, such as 3,3'-diaminobiphenyl, can impart unique characteristics to the resulting polyimides, including altered chain packing and solubility, which can be advantageous for specific applications in electronics, aerospace, and medical devices.

3,3'-Dinitrobiphenyl serves as a readily available precursor to 3,3'-diaminobiphenyl. The synthesis involves the reduction of the two nitro groups to amino groups, a crucial step for enabling its use as a diamine monomer in polyimide synthesis.

Synthetic Workflow

The overall synthetic strategy involves a two-step process: the reduction of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl, followed by the polycondensation of the resulting diamine with an aromatic dianhydride to form a poly(amic acid) precursor, which is subsequently converted to the final polyimide through imidization.

G cluster_0 Step 1: Monomer Synthesis cluster_1 Step 2: Polymerization 3,3'-Dinitrobiphenyl 3,3'-Dinitrobiphenyl Reduction Reduction 3,3'-Dinitrobiphenyl->Reduction Catalytic Hydrogenation 3,3'-Diaminobiphenyl 3,3'-Diaminobiphenyl Reduction->3,3'-Diaminobiphenyl Polycondensation Polycondensation 3,3'-Diaminobiphenyl->Polycondensation Aromatic Dianhydride Aromatic Dianhydride Aromatic Dianhydride->Polycondensation Polar Aprotic Solvent Poly(amic acid) Poly(amic acid) Polycondensation->Poly(amic acid) Imidization Imidization Poly(amic acid)->Imidization Thermal or Chemical Polyimide Polyimide Imidization->Polyimide

Caption: Overall workflow for polyimide synthesis from 3,3'-dinitrobiphenyl.

Experimental Protocols

Protocol 1: Synthesis of 3,3'-Diaminobiphenyl from 3,3'-Dinitrobiphenyl

This protocol describes the catalytic reduction of 3,3'-dinitrobiphenyl to 3,3'-diaminobiphenyl using hydrazine hydrate as the hydrogen source and palladium on carbon (Pd/C) as the catalyst. This method is adapted from established procedures for the reduction of aromatic nitro compounds.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Hydrazine hydrate (80% solution)

  • 10% Palladium on carbon (Pd/C)

  • Ethanol

  • Deionized water

  • Celatom® or filter aid

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3'-dinitrobiphenyl (1 equivalent) in ethanol.

  • Carefully add 10% Pd/C catalyst (typically 5-10 mol% of palladium relative to the dinitrobiphenyl).

  • Heat the mixture to reflux with vigorous stirring.

  • To the refluxing mixture, add hydrazine hydrate (10-20 equivalents) dropwise over a period of 30-60 minutes. Caution: The reaction is exothermic.

  • After the addition is complete, continue to reflux the mixture for an additional 2-4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and filter it through a pad of Celatom® to remove the Pd/C catalyst.

  • Wash the filter cake with ethanol.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • The crude 3,3'-diaminobiphenyl can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure diamine.

Protocol 2: Synthesis of Polyimide from 3,3'-Diaminobiphenyl and Pyromellitic Dianhydride (PMDA)

This protocol outlines the two-step synthesis of a polyimide from 3,3'-diaminobiphenyl and pyromellitic dianhydride (PMDA).

Materials:

  • 3,3'-Diaminobiphenyl (purified)

  • Pyromellitic dianhydride (PMDA, polymer grade)

  • N,N-dimethylacetamide (DMAc, anhydrous)

  • Acetic anhydride

  • Pyridine

Procedure:

Step A: Poly(amic acid) Synthesis

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 3,3'-diaminobiphenyl (1 equivalent) in anhydrous DMAc under a nitrogen atmosphere.

  • Once the diamine has completely dissolved, add solid PMDA (1 equivalent) portion-wise to the stirred solution at room temperature.

  • Continue stirring the reaction mixture at room temperature for 12-24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) forms.

Step B: Chemical Imidization

  • To the viscous poly(amic acid) solution, add acetic anhydride (4 equivalents) and pyridine (2 equivalents) as the imidization agents.

  • Stir the mixture at room temperature for 1 hour, and then heat to 50-60 °C for an additional 2-3 hours.

  • The polyimide will precipitate from the solution.

  • Pour the reaction mixture into a large volume of methanol to fully precipitate the polymer.

  • Collect the solid polyimide by filtration, wash it thoroughly with methanol, and dry it in a vacuum oven at 80-100 °C overnight.

Alternative Step B: Thermal Imidization

  • The poly(amic acid) solution can be cast onto a glass plate to form a film.

  • The film is then heated in a programmable oven under a nitrogen atmosphere using a staged heating profile, for example:

    • 100 °C for 1 hour

    • 200 °C for 1 hour

    • 300 °C for 1 hour

  • This process removes the solvent and effects the cyclization to the polyimide.

Data Presentation: Representative Properties of Biphenyl-Based Polyimides

Table 1: Representative Thermal Properties of Biphenyl-Based Polyimides

Diamine MonomerDianhydride MonomerGlass Transition Temp. (Tg, °C)5% Weight Loss Temp. (Td5, °C)
2,2'-Bis(trifluoromethyl)-4,4'-diaminobiphenylBPDA287-373> 500
2,2'-Dimethyl-4,4'-diaminobiphenylBPDA~350> 500
4,4'-DiaminobiphenylPMDA**> 400~ 550

* BPDA: 3,3',4,4'-Biphenyltetracarboxylic dianhydride ** PMDA: Pyromellitic dianhydride

Table 2: Representative Mechanical Properties of Biphenyl-Based Polyimide Films

Diamine MonomerDianhydride MonomerTensile Strength (MPa)Tensile Modulus (GPa)Elongation at Break (%)
2,2'-Bis(trifluoromethyl)-4,4'-diaminobiphenylBPDA100 - 1202.5 - 3.55 - 10
2,2'-Dimethyl-4,4'-diaminobiphenylBPDA110 - 1303.0 - 4.05 - 15
4,4'-DiaminobiphenylPMDA120 - 1503.5 - 4.53 - 7

Logical Relationship of Monomer Structure to Polymer Properties

The structure of the diamine and dianhydride monomers significantly influences the final properties of the polyimide.

G Monomer Structure Monomer Structure Chain Rigidity Chain Rigidity Monomer Structure->Chain Rigidity Interchain Packing Interchain Packing Monomer Structure->Interchain Packing Thermal Stability (Tg, Td) Thermal Stability (Tg, Td) Chain Rigidity->Thermal Stability (Tg, Td) Mechanical Properties Mechanical Properties Chain Rigidity->Mechanical Properties Solubility Solubility Interchain Packing->Solubility Interchain Packing->Mechanical Properties

Caption: Influence of monomer structure on polyimide properties.

The meta-linkages in 3,3'-diaminobiphenyl, as opposed to the para-linkages in 4,4'-diaminobiphenyl, are expected to result in a less linear and more kinked polymer chain. This can lead to:

  • Improved Solubility: The reduced chain packing efficiency may enhance the solubility of the poly(amic acid) precursor and potentially the final polyimide in organic solvents, which is beneficial for processing.

  • Lower Glass Transition Temperature (Tg): The less restricted chain rotation in the meta-substituted polymer may result in a slightly lower Tg compared to its para-linked counterpart, though it is still expected to be in the high-performance range.

  • Good Mechanical Properties: While the tensile modulus might be slightly lower than that of the more rigid para-linked polyimides, the resulting polymers are still expected to exhibit excellent mechanical strength and toughness.

Application

Application Notes and Protocols: Experimental Setup for the Nitration of Biphenyl

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed experimental protocol for the mononitration of biphenyl using a mixed acid approach. The procedure yields a mixtu...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the mononitration of biphenyl using a mixed acid approach. The procedure yields a mixture of nitrobiphenyl isomers, primarily 2-nitrobiphenyl and 4-nitrobiphenyl. This application note includes a comprehensive methodology, quantitative data on product distribution, and protocols for the separation and characterization of the major isomers. The experimental workflow and reaction mechanism are visually represented through diagrams to facilitate understanding.

Introduction

The nitration of aromatic compounds is a fundamental electrophilic aromatic substitution reaction with broad applications in the synthesis of pharmaceuticals, agrochemicals, and dyes. Biphenyl, a simple biaryl hydrocarbon, can be nitrated to produce a mixture of mononitrated isomers. The position of the nitro group is directed by the electronic and steric effects of the phenyl substituent. Under typical mixed acid (a mixture of nitric acid and sulfuric acid) conditions, the major products are 2-nitrobiphenyl and 4-nitrobiphenyl, with the formation of 3-nitrobiphenyl being minimal. The ratio of the ortho to para isomers can be influenced by reaction conditions. This protocol details a standard laboratory procedure for the nitration of biphenyl and the subsequent analysis of the product mixture.

Data Presentation

The nitration of biphenyl with a mixture of concentrated nitric acid and sulfuric acid typically yields a mixture of 2-nitrobiphenyl and 4-nitrobiphenyl. The meta-substituted isomer, 3-nitrobiphenyl, is formed in negligible amounts.

ProductIsomer Distribution (%)
2-Nitrobiphenyl37
4-Nitrobiphenyl63
3-Nitrobiphenyl<1

Experimental Protocols

Materials and Reagents:

  • Biphenyl

  • Concentrated Nitric Acid (HNO₃)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Dichloromethane (CH₂Cl₂)

  • Sodium Bicarbonate (NaHCO₃) solution, saturated

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel (for column chromatography)

  • Hexane

  • Ethyl Acetate

  • Deionized Water

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Dropping funnel

  • Separatory funnel

  • Rotary evaporator

  • Column chromatography setup

  • Beakers, Erlenmeyer flasks, and graduated cylinders

  • Thin-layer chromatography (TLC) plates and chamber

  • UV lamp

  • NMR spectrometer

Procedure for the Nitration of Biphenyl:

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of biphenyl in 20 mL of dichloromethane. Cool the flask in an ice bath with stirring.

  • Preparation of the Nitrating Mixture: In a separate beaker, carefully add 5 mL of concentrated nitric acid to 5 mL of concentrated sulfuric acid. Cool this mixture in the ice bath.

  • Addition of Nitrating Mixture: Slowly add the cold nitrating mixture dropwise to the stirred solution of biphenyl over a period of 30 minutes, ensuring the reaction temperature is maintained between 0 and 10 °C.

  • Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 30 minutes.

  • Quenching: Slowly pour the reaction mixture over 50 g of crushed ice in a beaker.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 20 mL of deionized water, 20 mL of saturated sodium bicarbonate solution, and finally with 20 mL of deionized water.

  • Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent and remove the dichloromethane using a rotary evaporator to obtain the crude product mixture.

Purification of Nitrobiphenyl Isomers:

The crude product, a mixture of 2-nitrobiphenyl and 4-nitrobiphenyl, can be separated by column chromatography on silica gel.

  • Column Preparation: Pack a chromatography column with silica gel using a slurry of hexane.

  • Loading the Sample: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load the dried silica gel onto the top of the column.

  • Elution: Elute the column with a mixture of hexane and ethyl acetate (e.g., 95:5 v/v). 2-Nitrobiphenyl, being less polar, will elute first, followed by 4-nitrobiphenyl.

  • Fraction Collection and Analysis: Collect the fractions and monitor the separation by thin-layer chromatography (TLC). Combine the fractions containing the pure isomers.

  • Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 2-nitrobiphenyl and 4-nitrobiphenyl.

Characterization of Nitrobiphenyl Isomers:

The identity and purity of the isolated isomers can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

2-Nitrobiphenyl:

  • ¹H NMR (CDCl₃): δ 7.85 (dd, J = 8.1, 1.3 Hz, 1H), 7.63 (td, J = 7.6, 1.3 Hz, 1H), 7.50-7.40 (m, 6H).

  • ¹³C NMR (CDCl₃): δ 149.3, 137.2, 133.0, 132.2, 130.0, 129.2, 128.6, 128.4, 124.3.

4-Nitrobiphenyl:

  • ¹H NMR (CDCl₃): δ 8.31 (d, J = 8.8 Hz, 2H), 7.74 (d, J = 8.8 Hz, 2H), 7.66 (d, J = 7.3 Hz, 2H), 7.52-7.43 (m, 3H).

  • ¹³C NMR (CDCl₃): δ 147.6, 147.1, 138.8, 129.2, 129.0, 128.0, 127.5, 124.2.

3-Nitrobiphenyl:

  • ¹H NMR (CDCl₃): δ 8.45 (t, J = 2.0 Hz, 1H), 8.20 (ddd, J = 8.2, 2.3, 1.0 Hz, 1H), 7.88 (dt, J = 7.7, 1.4 Hz, 1H), 7.65 (t, J = 8.0 Hz, 1H), 7.55-7.45 (m, 5H).

  • ¹³C NMR (CDCl₃): δ 148.8, 142.9, 139.5, 133.1, 130.0, 129.3, 129.0, 127.3, 122.9, 122.0.

Mandatory Visualization

experimental_workflow cluster_reagents Reagent Preparation cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification & Analysis Biphenyl Biphenyl in CH₂Cl₂ Reaction_Vessel Reaction at 0-10 °C Biphenyl->Reaction_Vessel Nitrating_Mixture HNO₃ + H₂SO₄ Nitrating_Mixture->Reaction_Vessel Quenching Quench with Ice Reaction_Vessel->Quenching Extraction Extraction with CH₂Cl₂ Quenching->Extraction Washing Wash with H₂O & NaHCO₃ Extraction->Washing Drying Dry with MgSO₄ Washing->Drying Evaporation Solvent Removal Drying->Evaporation Chromatography Column Chromatography Evaporation->Chromatography Isomer_2 2-Nitrobiphenyl Chromatography->Isomer_2 Isomer_4 4-Nitrobiphenyl Chromatography->Isomer_4 Analysis NMR Analysis Isomer_2->Analysis Isomer_4->Analysis

Caption: Experimental workflow for the nitration of biphenyl.

nitration_mechanism cluster_electrophile Electrophile Generation cluster_substitution Electrophilic Aromatic Substitution HNO3 HNO₃ NO2_plus NO₂⁺ (Nitronium ion) HNO3->NO2_plus + H₂SO₄ H2SO4 H₂SO₄ HSO4_minus HSO₄⁻ H2O H₂O Biphenyl Biphenyl Sigma_Complex_ortho σ-complex (ortho) Biphenyl->Sigma_Complex_ortho + NO₂⁺ Sigma_Complex_para σ-complex (para) Biphenyl->Sigma_Complex_para + NO₂⁺ Product_ortho 2-Nitrobiphenyl Sigma_Complex_ortho->Product_ortho - H⁺ Product_para 4-Nitrobiphenyl Sigma_Complex_para->Product_para - H⁺

Caption: Mechanism of the mixed acid nitration of biphenyl.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3,3'-Dinitrobiphenyl

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the synthesis of 3,3'-Dinitrobiphenyl. Troub...
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Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the synthesis of 3,3'-Dinitrobiphenyl.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3,3'-Dinitrobiphenyl, particularly via Ullmann coupling of 3-nitrohalobenzenes.

Issue 1: Low or No Yield of 3,3'-Dinitrobiphenyl

  • Question: My Ullmann coupling reaction of 3-nitrohalobenzene is resulting in a very low yield or no desired product. What are the potential causes and solutions?

  • Answer: Low or no yield in an Ullmann coupling for 3,3'-Dinitrobiphenyl synthesis can stem from several factors. Here's a systematic approach to troubleshoot the issue:

    • Inactive Copper Catalyst: The reactivity of the copper catalyst is crucial for the Ullmann reaction.[1] Commercial copper bronze may not always be sufficiently active.

      • Solution: Activate the copper catalyst prior to use. A common activation method involves treating copper bronze with a dilute solution of iodine in acetone, followed by washing with an acetone/hydrochloric acid mixture and then pure acetone to remove copper iodide.[1] The activated copper should be used immediately.

    • Inappropriate Reaction Temperature: The Ullmann reaction is highly temperature-sensitive.[1][2]

      • Solution: Ensure the reaction temperature is maintained within the optimal range, typically between 215-225°C for the coupling of o-chloronitrobenzene.[1] Temperatures exceeding 240°C can lead to the reduction of the nitro groups and the formation of byproducts like carbazole.[1]

    • Poor Quality Starting Materials: Impurities in the 3-nitrohalobenzene or solvent can interfere with the reaction.

      • Solution: Use high-purity starting materials and anhydrous solvents. Ensure the 3-nitrohalobenzene is free from other isomers or impurities.

    • Insufficient Reaction Time: The coupling reaction may require an extended period to proceed to completion.

      • Solution: While monitoring the reaction progress via TLC, consider extending the reaction time. Some procedures recommend a reaction time of at least 1.5 hours after the addition of the copper catalyst.[1]

Issue 2: Formation of Significant Side Products

  • Question: I am observing significant amounts of side products in my reaction mixture, complicating the purification of 3,3'-Dinitrobiphenyl. How can I minimize their formation?

  • Answer: The formation of side products is a common challenge. Key side reactions include reduction of the nitro groups and polymerization.[3]

    • Minimizing Nitro Group Reduction: As mentioned, excessive temperatures can lead to the reduction of the nitro groups.

      • Solution: Strictly control the reaction temperature to stay within the recommended range.

    • Isomeric Impurities: The presence of other dinitrobiphenyl isomers, such as the 2,3'-dinitro isomer, can occur.[4]

      • Solution: The purity of the starting 3-nitrohalobenzene is critical. Using a highly pure starting material will minimize the formation of isomeric byproducts. Post-synthesis purification methods, such as recrystallization, can help separate the desired 3,3'-isomer.[4]

Issue 3: Difficulty in Product Purification

  • Question: I am struggling to purify the crude 3,3'-Dinitrobiphenyl from the reaction mixture. What are effective purification strategies?

  • Answer: Purifying 3,3'-Dinitrobiphenyl from the solid reaction mass, which contains copper residues and byproducts, can be challenging.

    • Initial Extraction: The crude product is often embedded in a solid matrix with sand and copper.

      • Solution: A hot extraction with a suitable solvent is effective. Ethanol is commonly used to extract the crude product from the reaction solid.[1] Multiple extractions may be necessary to maximize the recovery of the crude product.

    • Recrystallization: This is a crucial step for obtaining high-purity 3,3'-Dinitrobiphenyl.

      • Solution: Recrystallize the crude product from hot ethanol.[1] Using a sufficient volume of solvent is important to prevent the product from crashing out and trapping impurities. The use of activated carbon (Norit) during recrystallization can help remove colored impurities.[1]

    • Heat Treatment: In some cases, a post-reaction heat treatment of the reaction mixture can help eliminate certain impurities like mononitro derivatives and the 2,3'-dinitro isomer.[4] However, this may also lead to a reduction in the overall yield of the 3,3'-isomer.[4]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the synthesis of 3,3'-Dinitrobiphenyl?

A1: The yield of 3,3'-Dinitrobiphenyl can vary significantly depending on the synthetic method and reaction conditions.

  • The Ullmann coupling of o-chloronitrobenzene can yield between 52-61%.[1]

  • A method starting from the nitration of diphenylsulfone followed by further reaction steps reported a yield of 76% for the crude product, which was then purified with a 92% recovery.[4]

  • A diazotization reaction of m-nitroaniline has been reported to produce 3,3'-dinitrobiphenyl with a yield of 87%.[5]

Q2: What are the key safety precautions to consider during the synthesis?

A2:

  • High Temperatures: The Ullmann reaction is typically performed at high temperatures, posing a risk of burns. Use appropriate personal protective equipment (PPE), including heat-resistant gloves.

  • Nitro Compounds: 3,3'-Dinitrobiphenyl and the starting material, 3-nitrohalobenzene, are nitroaromatic compounds and should be handled with care as they are potentially toxic and can be explosive under certain conditions.

  • Solvents: Use flammable solvents like ethanol and acetone in a well-ventilated fume hood and away from ignition sources.

Q3: Can other aryl halides be used for the Ullmann coupling to synthesize 3,3'-Dinitrobiphenyl?

A3: Yes, various aryl halides can be used. The reactivity order is generally I > Br > Cl. While aryl chlorides are often less reactive, they can be used, as demonstrated in the synthesis of 2,2'-dinitrobiphenyl from o-chloronitrobenzene.[1][6] The choice of halide can impact the reaction conditions required.

Q4: Are there alternative, more modern methods for synthesizing 3,3'-Dinitrobiphenyl?

A4: While the Ullmann coupling is a classic method, modern cross-coupling reactions catalyzed by palladium or nickel have been developed for the synthesis of biaryl compounds and can be alternatives.[7] These methods often offer milder reaction conditions and a broader substrate scope. Additionally, solvent-free methods using high-speed ball milling have been explored for Ullmann couplings, offering a greener and potentially more efficient approach.[8][9]

Data Presentation

Table 1: Comparison of Synthesis Methods for Dinitrobiphenyls

Synthesis MethodStarting MaterialReagentsTemperature (°C)Yield (%)Reference
Ullmann Couplingo-chloronitrobenzeneCopper bronze, sand215-22552-61[1]
Nitration of DiphenylsulfoneDiphenylsulfoneFuming nitric acid, sulfuric acid0-2 (nitration)76 (crude)[4]
Diazotizationm-nitroanilineNaNO₂, H₂SO₄, CuClCooled in salt-ice bath87[5]
Solvent-Free Ball Millingo-iodonitrobenzeneCopper vial and ballNot specified97[8]

Experimental Protocols

Protocol 1: Ullmann Coupling for the Synthesis of 2,2'-Dinitrobiphenyl (Adaptable for 3,3'-isomer)

This protocol is for the synthesis of 2,2'-dinitrobiphenyl but the principles are applicable for the 3,3'-isomer using the appropriate starting material.

Materials:

  • o-chloronitrobenzene (or 3-nitrohalobenzene)

  • Copper bronze (activated)

  • Clean, dry sand

  • Ethanol

  • Activated carbon (Norit)

Procedure:

  • In a 1-L flask equipped with a mechanical stirrer, place 200 g (1.27 moles) of o-chloronitrobenzene and 300 g of clean, dry sand.[1]

  • Heat the mixture in an oil bath to 215-225°C.[1]

  • Slowly add 200 g of activated copper bronze over approximately 1.2 hours, maintaining the temperature between 215-225°C.[1]

  • Continue stirring at this temperature for an additional 1.5 hours.[1]

  • While still hot, pour the reaction mixture into a beaker containing 300-500 g of sand and stir to form small clumps.[1]

  • After cooling, break up the clumps in a mortar.[1]

  • Boil the solid mixture with two 1.5-L portions of ethanol for 10 minutes each time, filtering the hot solution after each extraction.[1]

  • Cool the combined ethanol filtrates in an ice bath to crystallize the crude 2,2'-dinitrobiphenyl. Collect the crystals by filtration.[1]

  • For purification, dissolve the crude product in hot ethanol, treat with activated carbon, filter, and cool to recrystallize.[1]

Protocol 2: Diazotization of m-Nitroaniline for 3,3'-Dinitrobiphenyl Synthesis

Materials:

  • m-nitroaniline

  • Concentrated sulfuric acid

  • Distilled water

  • Sodium nitrite

  • Copper(I) chloride

  • Concentrated hydrochloric acid

Procedure:

  • In a flask cooled in a salt-ice bath, suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water.[5]

  • Diazotize the suspension by adding 15.3 g of sodium nitrite.[5]

  • Slowly add the diazo-solution with stirring to a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.[5]

  • The reaction is complete when the solution turns green.[5]

  • Filter the reaction product and purify by steam distillation to obtain 3,3'-dinitrobiphenyl as yellow needles.[5]

Visualizations

experimental_workflow start_end start_end process process decision decision output output start Start: Ullmann Coupling reactants Mix 3-nitrohalobenzene and sand start->reactants heat Heat to 215-225°C reactants->heat add_cu Add activated copper bronze heat->add_cu react Stir for 1.5h at 215-225°C add_cu->react pour Pour hot mixture into sand react->pour extract Extract with hot ethanol pour->extract crystallize Crystallize crude product extract->crystallize purify Recrystallize from ethanol with activated carbon crystallize->purify product Pure 3,3'-Dinitrobiphenyl purify->product end End product->end

Caption: Experimental workflow for the Ullmann synthesis of 3,3'-Dinitrobiphenyl.

troubleshooting_yield issue issue cause cause solution solution low_yield Low/No Yield inactive_cu Inactive Copper Catalyst? low_yield->inactive_cu wrong_temp Incorrect Temperature? low_yield->wrong_temp impure_reagents Impure Starting Materials? low_yield->impure_reagents short_time Insufficient Reaction Time? low_yield->short_time activate_cu Activate Cu with I₂/HCl inactive_cu->activate_cu control_temp Maintain 215-225°C wrong_temp->control_temp purify_reagents Use high-purity reagents impure_reagents->purify_reagents extend_time Increase reaction time short_time->extend_time

Caption: Troubleshooting guide for low yield in 3,3'-Dinitrobiphenyl synthesis.

References

Optimization

Technical Support Center: Purification of Crude 3,3'-Dinitrobiphenyl

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude 3,3'-Dinitrobiphenyl. It includes troubleshooting guides, freque...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude 3,3'-Dinitrobiphenyl. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 3,3'-Dinitrobiphenyl?

A1: The most common and effective methods for the purification of crude 3,3'-Dinitrobiphenyl are recrystallization and column chromatography. A specialized chemical method is also employed to remove isomeric impurities.

Q2: What are the typical impurities found in crude 3,3'-Dinitrobiphenyl?

A2: Crude 3,3'-Dinitrobiphenyl, especially when synthesized via Ullmann coupling, can contain several impurities. These include unreacted starting materials (e.g., 3-nitrohalobenzene), homocoupled byproducts, and various isomers such as 2,2'-, 2,3'-, and 4,4'-dinitrobiphenyl. The presence of these isomers is a significant challenge due to their similar physical properties to the desired 3,3'-isomer.

Q3: How can I remove the isomeric impurities from my crude product?

A3: Isomeric impurities, particularly those with nitro groups at the ortho- or para-positions, can be selectively removed by reacting the crude mixture with a lower alcohol (e.g., ethanol, methanol) in the presence of a base.[1] This process converts the isomeric impurities into their corresponding alkoxy compounds, which have different solubilities and can be separated from the desired 3,3'-Dinitrobiphenyl by filtration.[1]

Q4: My purified 3,3'-Dinitrobiphenyl has a yellowish color. Is this normal?

A4: Yes, pure 3,3'-Dinitrobiphenyl is typically described as yellow needles or a yellow crystalline solid. However, a brownish or oily appearance in the crude product often indicates the presence of impurities.

Q5: What is the expected melting point of pure 3,3'-Dinitrobiphenyl?

A5: The reported melting point of pure 3,3'-Dinitrobiphenyl is around 200 °C. A broad or depressed melting point is indicative of impurities.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 3,3'-Dinitrobiphenyl.

Recrystallization Issues
Problem Possible Cause Solution
Oiling out instead of crystallization The melting point of the compound is lower than the boiling point of the solvent. The compound may be significantly impure.- Add a small amount of a co-solvent in which the compound is less soluble. - Try a different recrystallization solvent with a lower boiling point. - Purify the crude material by column chromatography before recrystallization.
No crystal formation upon cooling - Too much solvent was used, resulting in a non-saturated solution. - The solution is supersaturated.- Boil off some of the solvent to concentrate the solution. - Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 3,3'-Dinitrobiphenyl.
Low recovery of purified product - Too much solvent was used during recrystallization. - The crystals were washed with a solvent that was not ice-cold. - Premature crystallization occurred during hot filtration.- Use the minimum amount of hot solvent necessary to dissolve the crude product. - Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent. - Ensure the filtration apparatus is pre-heated before hot filtration.
Product is still impure after recrystallization - The cooling process was too rapid, leading to the trapping of impurities in the crystal lattice. - The chosen solvent is not effective at separating the specific impurities present.- Allow the solution to cool slowly to room temperature before placing it in an ice bath. - Consider a different recrystallization solvent or a multi-solvent system. For isomeric impurities, a chemical purification step may be necessary prior to recrystallization.
Column Chromatography Issues
Problem Possible Cause Solution
Poor separation of bands - The chosen eluent system has incorrect polarity. - The column was not packed properly, leading to channeling. - The column was overloaded with the crude sample.- Optimize the eluent system using thin-layer chromatography (TLC) first. A common starting point for nitroaromatic compounds is a hexane/ethyl acetate mixture. - Ensure the column is packed uniformly without any air bubbles. - Use an appropriate ratio of adsorbent to sample, typically 30:1 to 50:1 by weight.
Compound is not eluting from the column The eluent is not polar enough to move the compound through the stationary phase.Gradually increase the polarity of the eluent. For example, if you started with 9:1 hexane/ethyl acetate, move to a 7:3 or 5:5 ratio.
Streaking or tailing of bands - The compound is interacting too strongly with the stationary phase. - The sample was not loaded onto the column in a concentrated band.- Add a small amount of a more polar solvent (e.g., a few drops of acetic acid or methanol) to the eluent. - Dissolve the sample in a minimal amount of the eluent and load it carefully onto the top of the column.

Data Presentation

Solubility of 3,3'-Dinitrobiphenyl
Solvent Solubility at Room Temperature Solubility at Elevated Temperature Notes
Ethanol Sparingly solubleSolubleA potential recrystallization solvent.
Methanol Sparingly solubleSolubleSimilar to ethanol, can be used for recrystallization.
Ethyl Acetate Moderately solubleVery solubleMay be too good of a solvent for high recovery in recrystallization but useful for column chromatography.
Toluene Sparingly solubleSolubleA good candidate for recrystallization, especially for removing non-polar impurities.
Acetone SolubleVery solubleGenerally too strong of a solvent for recrystallization of the final product.
Hexane InsolubleSparingly solubleCan be used as an anti-solvent in a two-solvent recrystallization system.
Water InsolubleInsolubleUsed as an anti-solvent with a miscible organic solvent like ethanol.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol outlines the general procedure for the recrystallization of crude 3,3'-Dinitrobiphenyl. The choice of solvent should be determined by preliminary solubility tests. Ethanol is often a suitable choice.

Methodology:

  • Solvent Selection: In a small test tube, add approximately 20-30 mg of crude 3,3'-Dinitrobiphenyl. Add a few drops of the chosen solvent (e.g., ethanol) and observe the solubility at room temperature. Heat the test tube in a warm water bath to observe solubility at an elevated temperature. An ideal solvent will dissolve the compound when hot but not when cold.

  • Dissolution: Place the crude 3,3'-Dinitrobiphenyl (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent (e.g., ethanol) and a boiling chip.

  • Heating: Gently heat the mixture on a hot plate with stirring until the solvent begins to boil. Add more solvent dropwise until all the solid has just dissolved.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. Pre-heat a funnel and a new Erlenmeyer flask to prevent premature crystallization.

  • Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or desiccator.

  • Analysis: Determine the melting point and purity (e.g., by HPLC or NMR) of the recrystallized product.

Protocol 2: Purification by Column Chromatography

This protocol describes the purification of crude 3,3'-Dinitrobiphenyl using silica gel column chromatography.

Methodology:

  • TLC Analysis: Analyze the crude mixture by thin-layer chromatography (TLC) to determine a suitable eluent system. A mixture of hexane and ethyl acetate (e.g., starting with a 9:1 ratio) is a good starting point. The desired compound should have an Rf value of approximately 0.3-0.4.

  • Column Packing: Prepare a silica gel column using the chosen eluent system.

  • Sample Loading: Dissolve the crude 3,3'-Dinitrobiphenyl in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

  • Elution: Elute the column with the chosen solvent system, collecting fractions in test tubes.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure 3,3'-Dinitrobiphenyl.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator.

  • Drying: Dry the resulting solid under vacuum.

  • Analysis: Confirm the purity of the isolated product by melting point determination and spectroscopic methods.

Protocol 3: Chemical Removal of Isomeric Impurities

This protocol is based on the principle of selectively reacting and removing ortho- and para-substituted dinitrobiphenyl isomers.[1]

Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the crude 3,3'-Dinitrobiphenyl, a lower alcohol (e.g., ethanol), and a base (e.g., potassium carbonate). A typical ratio would be 1 part crude material to 10-20 parts alcohol (by weight) and a catalytic amount of base.

  • Reflux: Heat the mixture to reflux and maintain it for several hours. The progress of the reaction can be monitored by TLC or HPLC.

  • Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. The 3,3'-Dinitrobiphenyl, being less soluble, will precipitate.

  • Isolation: Collect the solid by vacuum filtration. The alkoxy derivatives of the isomeric impurities will remain in the filtrate.

  • Washing: Wash the collected solid with a small amount of cold alcohol.

  • Further Purification: The resulting solid can be further purified by recrystallization (Protocol 1) to remove any remaining impurities.

  • Analysis: Analyze the final product for purity and confirm the absence of isomeric impurities.

Mandatory Visualization

Purification_Workflow Crude Crude 3,3'-Dinitrobiphenyl Chem_Purify Chemical Purification (Isomer Removal) Crude->Chem_Purify Contains Isomers Column_Chrom Column Chromatography Crude->Column_Chrom No Isomer Removal Step Recrystal Recrystallization Chem_Purify->Recrystal Pure_Product Pure 3,3'-Dinitrobiphenyl Recrystal->Pure_Product Column_Chrom->Pure_Product Analysis Purity Analysis (MP, HPLC, NMR) Pure_Product->Analysis

Caption: Purification workflow for crude 3,3'-Dinitrobiphenyl.

Troubleshooting_Logic Start Purification Attempt Impure Product Still Impure? Start->Impure Check_Method Review Purification Method Impure->Check_Method Yes Success Pure Product Impure->Success No Isomers Isomers Present? Check_Method->Isomers Chem_Purify Perform Chemical Purification Isomers->Chem_Purify Yes Optimize_Recrystal Optimize Recrystallization (Solvent, Cooling Rate) Isomers->Optimize_Recrystal No (Recrystallization) Optimize_Column Optimize Column Chromatography (Eluent, Loading) Isomers->Optimize_Column No (Chromatography) Chem_Purify->Start Optimize_Recrystal->Start Optimize_Column->Start

Caption: Troubleshooting logic for 3,3'-Dinitrobiphenyl purification.

References

Troubleshooting

common side products in the synthesis of 3,3'-Dinitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,3'-dinitrobiphenyl. Freque...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,3'-dinitrobiphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,3'-dinitrobiphenyl?

A1: The two most prevalent methods for the synthesis of 3,3'-dinitrobiphenyl are:

  • Ullmann Coupling: This reaction involves the copper-mediated coupling of two molecules of a 3-halonitrobenzene, typically 3-chloronitrobenzene or 3-bromonitrobenzene.[1][2]

  • Diazotization-Coupling (Sandmeyer-type) Reaction: This method proceeds via the diazotization of 3-nitroaniline in the presence of a mineral acid and sodium nitrite, followed by a copper(I)-catalyzed coupling of the resulting diazonium salt.

Q2: What are the typical side products observed in the Ullmann coupling synthesis of 3,3'-dinitrobiphenyl?

A2: Common side products in the Ullmann coupling of 3-halonitrobenzenes include:

  • Nitrobenzene: Formed from the dehalogenation of the starting material.

  • 3-Aminonitrobenzene: Results from the reduction of a nitro group, which can occur at the high temperatures often required for the Ullmann reaction.

  • Isomeric Dinitrobiphenyls: If the starting 3-halonitrobenzene contains isomeric impurities (e.g., 2- or 4-halonitrobenzene), the corresponding isomeric dinitrobiphenyls will be formed.

  • Polymeric materials: High temperatures and prolonged reaction times can lead to the formation of intractable polymeric tars.

Q3: What are the common side products in the synthesis of 3,3'-dinitrobiphenyl via the diazotization of 3-nitroaniline?

A3: The diazotization of 3-nitroaniline followed by a Sandmeyer-type coupling can lead to several byproducts:

  • 3-Nitrophenol: Formed by the reaction of the diazonium salt with water.

  • Azo compounds: The diazonium salt can couple with unreacted 3-nitroaniline to form colored azo dyes.

  • Tar-like substances: Decomposition of the diazonium salt, especially at elevated temperatures, can produce polymeric tars.

  • Products of other nucleophilic substitutions: If other nucleophiles are present in the reaction mixture, they can displace the diazo group.

Q4: How can I purify crude 3,3'-dinitrobiphenyl?

A4: Purification of 3,3'-dinitrobiphenyl is typically achieved through recrystallization from a suitable solvent, such as ethanol or a mixture of solvents.[3] For mixtures containing significant amounts of isomeric impurities, fractional crystallization or column chromatography may be necessary.[3][4] Washing the crude product with a solvent in which the impurities are more soluble can also be an effective preliminary purification step.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low yield of 3,3'-dinitrobiphenyl in Ullmann coupling - Inactive copper catalyst.- Reaction temperature is too low.- Insufficient reaction time.- Presence of moisture.- Activate the copper powder before use (e.g., by washing with a dilute acid, water, and then a solvent like acetone).- Gradually increase the reaction temperature, monitoring for product formation and decomposition.- Extend the reaction time, following the progress by TLC.- Ensure all reactants and solvents are anhydrous.
Formation of significant amounts of nitrobenzene (dehalogenation) - Presence of hydrogen donors in the reaction mixture.- High reaction temperatures.- Use purified, anhydrous solvents.- Optimize the reaction temperature to the minimum required for coupling.
Presence of amino-nitro compounds - High reaction temperatures leading to the reduction of the nitro group.- Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate.
Low yield and formation of 3-nitrophenol in diazotization - Reaction temperature is too high, leading to decomposition of the diazonium salt and reaction with water.- Slow addition of the diazonium salt solution to the copper catalyst.- Maintain the temperature of the diazotization and coupling reactions at 0-5 °C.- Add the diazonium salt solution dropwise to the copper catalyst solution with efficient stirring.
Formation of colored impurities (azo compounds) - Incomplete diazotization, leaving unreacted 3-nitroaniline to couple with the diazonium salt.- Ensure the complete conversion of 3-nitroaniline to the diazonium salt by using a slight excess of sodium nitrite and sufficient acid.
Product is a dark, tarry substance - Decomposition of the diazonium salt due to high temperatures or prolonged reaction times.- Vigorous, uncontrolled reaction in Ullmann coupling.- Strictly control the temperature during diazotization and coupling.- In Ullmann coupling, add the copper powder portion-wise to moderate the reaction rate. The use of a solvent can also help to control the reaction's vigor.[4]

Quantitative Data Summary

Synthesis Method Starting Material Reported Yield Key Side Products Reference
Ullmann Couplingo-Chloronitrobenzene52-61%Carbazole (at high temperatures)Organic Syntheses, Coll. Vol. 3, p.339 (1955)
Nitration of DiphenylsulfoneDiphenylsulfone98.3% (crude)Isomeric dinitrodiphenylsulfonesJPH0625103B2
Nitration of BenzophenoneBenzophenone97.5% (crude)2,3'-dinitro isomer and other isomersEP0212823B1[4]

Note: The yields and side products can vary significantly depending on the specific reaction conditions.

Experimental Protocols

Ullmann Coupling for the Synthesis of 3,3'-Dinitrobiphenyl (Illustrative Protocol)

Materials:

  • 3-Bromonitrobenzene

  • Copper powder (activated)

  • Dimethylformamide (DMF, anhydrous)

  • Sand (optional, as a heat transfer medium)

Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add 3-bromonitrobenzene and anhydrous DMF.

  • Begin stirring the mixture and heat it to a temperature of 150-160 °C.

  • Once the temperature has stabilized, add activated copper powder in small portions over a period of 1-2 hours. The reaction is exothermic, and the rate of addition should be controlled to maintain the desired temperature.

  • After the addition of copper is complete, continue to heat the mixture with stirring for an additional 3-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove the copper and copper salts. Wash the solid residue with DMF.

  • Combine the filtrate and washings, and remove the DMF under reduced pressure.

  • The crude 3,3'-dinitrobiphenyl can be purified by recrystallization from ethanol.

Visualizing the Troubleshooting Workflow

Troubleshooting_Workflow cluster_synthesis Synthesis of 3,3'-Dinitrobiphenyl cluster_analysis Analysis and Troubleshooting cluster_purification Purification Start Start Synthesis Reaction Perform Reaction (Ullmann or Diazotization) Start->Reaction Workup Reaction Workup and Isolation Reaction->Workup CrudeProduct Crude 3,3'-Dinitrobiphenyl Workup->CrudeProduct Analysis Analyze Crude Product (TLC, NMR, etc.) CrudeProduct->Analysis Problem Problem Identified? Analysis->Problem LowYield Low Yield Problem->LowYield Yes Impurities Significant Impurities Problem->Impurities Yes Purify Purify Product (Recrystallization, Chromatography) Problem->Purify No Troubleshoot Consult Troubleshooting Guide LowYield->Troubleshoot Impurities->Troubleshoot Troubleshoot->Start Optimize & Repeat PureProduct Pure 3,3'-Dinitrobiphenyl Purify->PureProduct End End PureProduct->End

Caption: Troubleshooting workflow for the synthesis of 3,3'-dinitrobiphenyl.

References

Optimization

Technical Support Center: Ullmann Coupling for Dinitrobiphenyl Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dinitrobiphenyls via the U...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dinitrobiphenyls via the Ullmann coupling reaction.

Troubleshooting Guide

This section addresses common issues encountered during the Ullmann coupling for dinitrobiphenyl synthesis in a question-and-answer format.

Question: My reaction yield is consistently low, or the reaction is not proceeding to completion. What are the potential causes and solutions?

Answer:

Low yields or incomplete reactions in an Ullmann coupling for dinitrobiphenyl synthesis can stem from several factors, primarily related to the copper catalyst, reaction temperature, and reaction time.

  • Copper Catalyst Activity: The reactivity of the copper is paramount for a successful Ullmann coupling. Standard commercial copper powder or bronze may not be sufficiently active to catalyze the reaction effectively.[1]

    • Solution: Activate the copper catalyst prior to use. A common activation method involves treating copper bronze with a solution of iodine in acetone, followed by washing with an acetone/hydrochloric acid mixture and then pure acetone.[1] This activated copper should be used immediately for best results.[1] For solvent-free methods, high-speed ball milling (HSBM) using a copper vial and a copper ball bearing has been shown to be highly effective, providing a continuously fresh catalyst surface.[2]

  • Reaction Temperature: The Ullmann reaction is thermally driven and requires high temperatures to proceed.

    • Classical Method (with solvent or neat): Ensure the temperature is maintained within the optimal range. For the synthesis of 2,2'-dinitrobiphenyl from 1-bromo-2-nitrobenzene, a temperature of 215–225°C is recommended.[1] Temperatures exceeding 240°C should be avoided to prevent side reactions.[1]

    • Solvent-Free Heating: For the coupling of 1-iodo-2-nitrobenzene, the reaction occurs at its boiling point, estimated to be around 290°C.[3] The heat source, such as a sand bath, should be preheated to a higher temperature (e.g., 350°C) to ensure rapid heating of the reactants.[3]

  • Reaction Time: The duration of the reaction is critical and varies significantly with the chosen method.

    • Classical Method: A reaction time of 1.5 hours at 215–225°C has been reported to be effective.[1]

    • Solvent-Free Heating: This method is very rapid, with optimal reaction times between 20 and 30 seconds.[3] Longer reaction times might not necessarily improve the yield and can complicate purification.[3]

Question: I am observing significant side product formation. What are the likely side products and how can I minimize them?

Answer:

The most common side product in the Ullmann synthesis of dinitrobiphenyls is carbazole, which arises from the reduction of the nitro groups.[1] The formation of this and other byproducts can be minimized by carefully controlling the reaction conditions.

  • Carbazole Formation: This side product is favored at excessively high temperatures. To minimize its formation, do not let the reaction temperature exceed 240°C when using classical heating methods.[1]

  • Unreacted Starting Material: If the reaction is incomplete, a significant amount of the starting aryl halide will remain. This is often an issue of catalyst activity or suboptimal reaction conditions (temperature and time). Refer to the troubleshooting advice for low yields.

  • Visual Cues: A successful reaction mixture for 2,2'-dinitrobiphenyl should solidify upon cooling. If it remains a liquid or tar, it may indicate the formation of significant impurities.

Question: What are the best practices for purifying the dinitrobiphenyl product?

Answer:

Purification of dinitrobiphenyls from the crude reaction mixture typically involves extraction and either column chromatography or recrystallization.

  • Initial Workup: The solidified reaction mass should be broken up and extracted with a suitable solvent. Hot ethanol is commonly used for the extraction of 2,2'-dinitrobiphenyl.[1]

  • Column Chromatography:

    • This is an effective method for separating the product from unreacted starting material and other impurities.[3]

    • A common issue is poor separation if the initial eluent is added too quickly or in excess.[3]

    • High conversion rates (>90%) can paradoxically complicate column separation by making the starting material band difficult to visualize.[3]

  • Recrystallization:

    • Hot ethanol is a suitable solvent for the recrystallization of 2,2'-dinitrobiphenyl.[1][3]

    • A potential issue is the rapid precipitation of the product, which can clog the filter funnel. Using a larger volume of solvent than the minimum required can help to mitigate this.[1] Treatment with activated carbon (Norit) can be used to remove colored impurities.[1]

Question: What safety precautions should be taken during the Ullmann synthesis of dinitrobiphenyls?

Answer:

The Ullmann coupling of nitroaryl halides requires strict adherence to safety protocols due to the nature of the reactants and the reaction conditions.

  • Explosion Hazard: Heating nitroaryl halides with copper can be hazardous and may lead to detonation.[4] It is crucial to have appropriate shielding (e.g., a blast shield) and to conduct the reaction in a well-ventilated fume hood.

  • Vigorous Reactions: Reactions involving polynitrohalogenated compounds can be particularly vigorous.[1] It is advisable to start with small-scale reactions to assess the reactivity. The use of a solvent, such as nitrobenzene, can help to moderate the reaction rate in such cases.[1]

  • High Temperatures: The reaction requires high temperatures, posing a burn risk. Use appropriate personal protective equipment (PPE), including heat-resistant gloves.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for the synthesis of 2,2'-dinitrobiphenyl?

Both 1-iodo-2-nitrobenzene and 1-bromo-2-nitrobenzene are commonly used. Aryl iodides are generally more reactive than aryl bromides in Ullmann couplings. The choice may depend on the availability and cost of the starting materials.

Q2: Can I use a solvent for the reaction?

Yes, while solvent-free methods are effective, traditional Ullmann reactions often employ high-boiling polar solvents such as dimethylformamide (DMF), nitrobenzene, or p-nitrotoluene.[5] The choice of solvent can influence the reaction rate and outcome.

Q3: What is the role of sand in the solvent-free heating method?

Sand is often mixed with the reactants in solvent-free heating procedures. It is thought to help with even heat distribution and to make the solidified product easier to remove from the reaction vessel.[3]

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a suitable technique for monitoring the consumption of the starting aryl halide and the formation of the dinitrobiphenyl product.[6]

Quantitative Data Summary

The following tables summarize key quantitative data for different Ullmann coupling methods for dinitrobiphenyl synthesis.

Table 1: Reaction Conditions for 2,2'-Dinitrobiphenyl Synthesis

ParameterClassical HeatingSolvent-Free HeatingHigh-Speed Ball Milling (HSBM)
Starting Material 1-Bromo-2-nitrobenzene1-Iodo-2-nitrobenzene2-Iodonitrobenzene
Copper Source Activated Copper BronzeCopper PowderCopper Vial & Ball Bearing
Temperature 215–225 °C~290 °CNot specified (shaking)
Reaction Time 1.5 hours20–30 secondsOvernight
Solvent None (neat)NoneNone
Yield 52–61%50–90% conversion97%

Table 2: Molar Ratios of Reactants

ReactantSolvent-Free Heating (1-iodo-2-nitrobenzene)
1-Iodo-2-nitrobenzene1 equivalent (0.6 - 1.0 mmol)
Copper Powder5 equivalents (relative to 0.6 mmol)

Experimental Protocols

Protocol 1: Synthesis of 2,2'-Dinitrobiphenyl via Classical Heating

  • Catalyst Activation: Treat copper bronze with a 2% solution of iodine in acetone for 5-10 minutes. Collect the solid and wash it with a 1:1 solution of concentrated hydrochloric acid in acetone. Filter the activated copper and wash with acetone. Dry in a vacuum desiccator and use immediately.[1]

  • Reaction: In a flask equipped with a stirrer, mix 1-bromo-2-nitrobenzene with the activated copper bronze. Heat the mixture to 215–225°C and maintain this temperature for 1.5 hours with continuous stirring.[1]

  • Workup: While still hot, pour the reaction mixture into a beaker containing sand and stir to form small clumps.[1] Once cooled, grind the clumps in a mortar.

  • Purification: Extract the product by boiling with two portions of ethanol. Filter the hot solution and cool the filtrate in an ice bath to crystallize the 2,2'-dinitrobiphenyl. A second crop can be obtained by concentrating the filtrate.[1] Recrystallize the crude product from hot ethanol.[1]

Protocol 2: Synthesis of 2,2'-Dinitrobiphenyl via Solvent-Free Heating

  • Reaction Setup: In a test tube, mix 1-iodo-2-nitrobenzene (0.6 – 1.0 mmol), copper powder (3 mmol), and sand (200 mg).[3]

  • Heating: Heat a sand bath to approximately 350°C. Immerse the test tube in the hot sand. The reaction will occur rapidly as the 1-iodo-2-nitrobenzene melts and boils (~290°C).[3]

  • Reaction Time: Keep the test tube in the sand bath for 20–30 seconds.[3]

  • Purification: After cooling, purify the crude product by column chromatography on silica gel. Elute with a suitable solvent system (e.g., starting with hexane and gradually increasing polarity with dichloromethane/ethyl acetate) to separate the unreacted starting material from the 2,2'-dinitrobiphenyl product.[3]

Visualizations

Troubleshooting_Ullmann_Coupling start Low Yield or Incomplete Reaction catalyst Inactive Copper Catalyst start->catalyst temp Incorrect Temperature start->temp time Incorrect Reaction Time start->time solution_catalyst Activate Copper (e.g., with Iodine/HCl) catalyst->solution_catalyst Solution solution_temp Optimize Temperature (e.g., 215-225°C classical) temp->solution_temp Solution solution_time Adjust Reaction Time (e.g., 20-30s solvent-free) time->solution_time Solution

Caption: Troubleshooting logic for low yield in Ullmann coupling.

Experimental_Workflow_Solvent_Free mix Mix Reactants: 1-Iodo-2-nitrobenzene, Copper Powder, Sand heat Heat in Sand Bath (~350°C for 20-30s) mix->heat cool Cool Reaction Mixture heat->cool purify Purify by Column Chromatography cool->purify product 2,2'-Dinitrobiphenyl purify->product

Caption: Experimental workflow for solvent-free Ullmann synthesis.

References

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for 3,3'-Dinitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3,3'-dinitrobipheny...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3,3'-dinitrobiphenyl. The information is presented in a question-and-answer format to directly address common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3,3'-dinitrobiphenyl, primarily focusing on the Ullmann coupling reaction.

Issue Potential Cause(s) Troubleshooting Steps
Low or No Product Yield Inactive catalystUse freshly prepared or activated copper powder/bronze. Commercial copper bronze can be activated by treatment with a dilute solution of iodine in acetone, followed by washing with an HCl/acetone mixture and then acetone.[1]
Consider using alternative copper sources like Copper(I) iodide (CuI).
Reaction temperature is too low or too highFor Ullmann coupling of aryl halides, high temperatures (typically > 200 °C) are often required.[1] However, excessively high temperatures can lead to decomposition and side product formation. Optimization of the reaction temperature is crucial.
Impure starting materials or solventsEnsure the starting materials (e.g., 3-halonitrobenzene) and solvents are pure and anhydrous. Moisture can significantly hinder the reaction.
Insufficient reaction timeUllmann reactions can be slow. Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like TLC or GC-MS.
Formation of Side Products Dehalogenation of the starting materialThis can occur in the presence of trace amounts of water or other proton sources. Ensure all reagents and equipment are thoroughly dried.
Formation of phenolic byproductsIn the presence of residual base and water, hydrolysis of the aryl halide can occur. Use of an inert atmosphere and anhydrous conditions is recommended.
Polymerization or charringThis is often a result of excessively high reaction temperatures. Carefully control the temperature and consider using a high-boiling point solvent to maintain a consistent temperature.
Difficult Product Purification Unreacted starting materialIf the reaction has not gone to completion, the starting material will contaminate the product. Optimize reaction conditions to maximize conversion.
Presence of copper residuesAfter the reaction, the product is mixed with copper salts. The crude product should be thoroughly extracted with a suitable solvent, and the extracts washed to remove copper species.
Isomeric impuritiesDepending on the starting material and reaction conditions, other dinitrobiphenyl isomers might be formed. Purification by recrystallization or column chromatography is often necessary. A patent for the purification of related dinitrodiphenyl compounds suggests a process involving treatment with a base in an alcohol to improve purity.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3,3'-dinitrobiphenyl?

The most common laboratory-scale synthesis is the Ullmann coupling of a 3-halonitrobenzene, typically 3-iodonitrobenzene or 3-bromonitrobenzene, in the presence of copper powder or a copper salt at elevated temperatures.

Q2: How can I optimize the yield of my Ullmann coupling reaction for 3,3'-dinitrobiphenyl?

Optimizing the yield involves several factors. Below is a summary of key parameters and their potential impact, largely based on analogous Ullmann reactions for dinitrobiphenyl synthesis.

Table 1: Key Parameters for Optimization of 3,3'-Dinitrobiphenyl Synthesis via Ullmann Coupling

ParameterOptionsGeneral Recommendations & Reported Observations (for analogous reactions)
Starting Material 1-Iodo-3-nitrobenzene, 1-Bromo-3-nitrobenzene, 1-Chloro-3-nitrobenzeneAryl iodides are generally more reactive than bromides, which are more reactive than chlorides.
Catalyst Copper powder, Copper bronze, Copper(I) salts (e.g., CuI)Activated copper powder is commonly used. A solvent-free approach using a high-speed ball mill with a copper vial and ball has shown quantitative yields for 2,2'-dinitrobiphenyl from 2-iodonitrobenzene.[3][4]
Solvent DMF, Dioxane, Sand (as a dispersant), Solvent-free (neat)High-boiling point, polar aprotic solvents like DMF are often used. Running the reaction neat (solvent-free) at high temperatures is a common and effective approach.[1]
Temperature 150 - 250 °CTemperatures in the range of 215-225 °C have been reported for the synthesis of 2,2'-dinitrobiphenyl.[1] The optimal temperature will depend on the specific substrate and solvent.
Reaction Time 1 - 48 hoursReaction times can be long. Monitoring by TLC or GC is recommended to determine the point of maximum conversion.

Q3: Are there alternative synthetic routes to the Ullmann coupling?

Yes, other cross-coupling reactions can be employed. The Suzuki-Miyaura coupling, which involves the reaction of an arylboronic acid with an aryl halide catalyzed by a palladium complex, is a powerful alternative that often proceeds under milder conditions and with higher functional group tolerance.

Q4: What are the primary safety concerns when synthesizing 3,3'-dinitrobiphenyl?

Nitroaromatic compounds are potentially explosive and should be handled with care. The high temperatures required for the Ullmann reaction also pose a hazard. It is essential to conduct the reaction in a well-ventilated fume hood, behind a safety shield, and to take appropriate precautions to avoid uncontrolled heating.

Experimental Protocols

Protocol 1: Classical Ullmann Coupling (Adapted from the synthesis of 2,2'-Dinitrobiphenyl)

This protocol is adapted from a literature procedure for the synthesis of 2,2'-dinitrobiphenyl and can be used as a starting point for the synthesis of the 3,3'-isomer from 3-chloronitrobenzene.[1]

  • Apparatus Setup: In a 1-liter flask equipped with a mechanical stirrer, place 200 g (1.27 moles) of 3-chloronitrobenzene and 300 g of clean, dry sand.

  • Heating: Heat the mixture in an oil bath to 215–225 °C.

  • Catalyst Addition: Slowly add 200 g of activated copper bronze over approximately 1.2 hours.

  • Reaction: Maintain the temperature at 215–225 °C for an additional 1.5 hours with continuous stirring.

  • Work-up: While still hot, pour the reaction mixture into a beaker containing 300–500 g of sand and stir until small clumps form. After cooling, break up the clumps in a mortar.

  • Extraction: Boil the solid mixture with two 1.5-liter portions of ethanol for 10 minutes each, filtering the hot solution after each extraction.

  • Crystallization: Cool the combined ethanolic filtrates in an ice bath to crystallize the 3,3'-dinitrobiphenyl. Collect the crystals by filtration.

  • Purification: A second crop of crystals can be obtained by concentrating the filtrate. The crude product can be further purified by recrystallization from hot ethanol.

Protocol 2: Solvent-Free High-Speed Ball Milling (Adapted from the synthesis of 2,2'-Dinitrobiphenyl)

This modern, environmentally friendly method has been shown to be highly effective for the synthesis of 2,2'-dinitrobiphenyl and is a promising approach for the 3,3'-isomer.[3][4]

  • Materials: Place 1-iodo-3-nitrobenzene into a copper vial containing a copper ball bearing.

  • Milling: Subject the vial to high-speed ball milling. The duration will depend on the specific equipment used. For the 2,2'-isomer, shaking overnight resulted in a high yield.[4]

  • Isolation: After the reaction, the product is a solid within the vial and can be removed.

  • Purification: The product is often of high purity and may not require extensive purification, though recrystallization from a suitable solvent like hot ethanol can be performed if necessary.[4]

Visualizations

Below are diagrams illustrating the experimental workflow and the logical relationship in troubleshooting.

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Starting Material 3-Halonitrobenzene Reaction Mixture Combine Reagents Starting Material->Reaction Mixture Catalyst Copper (activated) Catalyst->Reaction Mixture Solvent (optional) High-boiling Solvent Solvent (optional)->Reaction Mixture Heating Heat to 150-250 °C Reaction Mixture->Heating Monitoring Monitor by TLC/GC Heating->Monitoring Extraction Extract with Solvent Monitoring->Extraction Reaction Complete Washing Wash to remove Cu Extraction->Washing Purification Recrystallization or Column Chromatography Washing->Purification Characterization Analyze Product (NMR, MS, MP) Purification->Characterization

Caption: Experimental workflow for the synthesis of 3,3'-dinitrobiphenyl.

troubleshooting_workflow Start Low/No Product CheckCatalyst Is the catalyst active? Start->CheckCatalyst ActivateCatalyst Use fresh/activated copper CheckCatalyst->ActivateCatalyst No CheckTemp Is the temperature optimal? CheckCatalyst->CheckTemp Yes ActivateCatalyst->CheckTemp OptimizeTemp Adjust temperature (150-250 °C) CheckTemp->OptimizeTemp No CheckPurity Are reagents/solvents pure? CheckTemp->CheckPurity Yes OptimizeTemp->CheckPurity PurifyReagents Use pure, anhydrous materials CheckPurity->PurifyReagents No CheckTime Is reaction time sufficient? CheckPurity->CheckTime Yes PurifyReagents->CheckTime IncreaseTime Increase reaction time and monitor CheckTime->IncreaseTime No End End CheckTime->End Yes IncreaseTime->End Re-evaluate

Caption: Troubleshooting logic for low product yield in 3,3'-dinitrobiphenyl synthesis.

References

Optimization

Technical Support Center: Selective Reduction of 3,3'-Dinitrobiphenyl

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the selective reduction of 3,3'-dinitrobiphenyl to...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the selective reduction of 3,3'-dinitrobiphenyl to 3-amino-3'-nitrobiphenyl.

Troubleshooting Guide

This guide addresses common issues encountered during the selective reduction of 3,3'-dinitrobiphenyl.

Issue Possible Cause(s) Suggested Solution(s)
Low or No Conversion of Starting Material 1. Inactive reducing agent. 2. Insufficient amount of reducing agent. 3. Low reaction temperature. 4. Poor quality of solvent or reagents.1. Use a fresh, recently purchased batch of the reducing agent (e.g., sodium sulfide or sodium hydrosulfide). 2. Increase the molar equivalent of the reducing agent incrementally. 3. Gradually increase the reaction temperature while monitoring the reaction progress by TLC. 4. Ensure solvents are anhydrous (if required by the protocol) and reagents are of appropriate purity.
Over-reduction to 3,3'-Diaminobiphenyl 1. Excess of reducing agent. 2. Prolonged reaction time. 3. High reaction temperature.1. Carefully control the stoichiometry of the reducing agent. Perform small-scale trials to determine the optimal amount. 2. Monitor the reaction closely by TLC and quench the reaction as soon as the starting material is consumed and the desired product is maximized. 3. Maintain the recommended reaction temperature. If over-reduction persists, try running the reaction at a lower temperature for a longer duration.
Formation of Insoluble Side Products 1. Polymerization of intermediates or products. 2. Precipitation of the reducing agent or its byproducts.1. Ensure adequate stirring and maintain a homogeneous reaction mixture. 2. Filter the reaction mixture upon completion to remove any insoluble materials before workup.
Difficulty in Product Isolation and Purification 1. Similar polarities of the starting material, desired product, and the di-amino byproduct. 2. Presence of sulfur-containing impurities (if using sulfide-based reducing agents).1. Utilize column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the components. 2. Perform an aqueous workup with brine to remove inorganic salts. Washing the organic layer with a dilute acid solution can help in removing the more basic 3,3'-diaminobiphenyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common reagents for the selective mono-reduction of 3,3'-dinitrobiphenyl?

A1: The most commonly employed reagents for the selective mono-reduction of dinitroaromatic compounds, including 3,3'-dinitrobiphenyl, are alkali metal sulfides and hydrosulfides (e.g., sodium sulfide, sodium hydrosulfide, ammonium sulfide) in a process often referred to as the Zinin reduction.[1][2] Catalytic transfer hydrogenation using reagents like hydrazine hydrate with a palladium on carbon (Pd/C) catalyst is another effective method.[3][4]

Q2: How can I monitor the progress of the reaction to avoid over-reduction?

A2: Thin-layer chromatography (TLC) is the most effective and straightforward method to monitor the reaction's progress. It is recommended to use a co-spot of the starting material (3,3'-dinitrobiphenyl) and, if available, the desired product (3-amino-3'-nitrobiphenyl) and the over-reduced product (3,3'-diaminobiphenyl) to accurately track the consumption of the reactant and the formation of products.

Q3: What is a typical workup procedure for a reaction using sodium sulfide?

A3: A typical workup involves cooling the reaction mixture, followed by extraction with an organic solvent like ethyl acetate. The organic layer is then washed with water and brine to remove inorganic salts and any remaining sodium sulfide. Drying the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), followed by filtration and concentration under reduced pressure, will yield the crude product.

Q4: I am observing a significant amount of the di-amino byproduct. How can I improve the selectivity?

A4: To enhance selectivity for the mono-reduced product, you can try the following:

  • Stoichiometry: Carefully control the amount of the reducing agent. Use slightly less than one equivalent to favor mono-reduction.

  • Temperature: Perform the reaction at a lower temperature. This will slow down the reaction rate but can significantly improve selectivity.

  • Slow Addition: Add the reducing agent portion-wise or as a solution via a dropping funnel over a period to maintain a low concentration of the reducing agent in the reaction mixture.

Q5: Are there any specific safety precautions I should take when working with these reagents?

A5: Yes. Sodium sulfide and its solutions are corrosive and can release toxic hydrogen sulfide gas upon contact with acids. All manipulations should be performed in a well-ventilated fume hood. Hydrazine hydrate is highly toxic and a suspected carcinogen; therefore, appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn, and it should be handled with extreme care in a fume hood.

Quantitative Data Presentation

The following table summarizes typical reaction conditions and reported yields for the selective reduction of dinitroaromatics, which can be extrapolated as a starting point for optimizing the reduction of 3,3'-dinitrobiphenyl.

Reducing Agent/SystemSubstrateSolventTemperature (°C)TimeYield of Mono-nitroaniline (%)Reference
Na₂S·9H₂O / S₈1,3-DinitrobenzeneWater100-57[5]
Hydrazine Hydrate / Pd/CHalogenated NitroarenesMethanol805 minGood to Excellent[4]
Sodium Bisulfiteo,p'-DinitrobiphenylAqueous---[6]

Experimental Protocols

Key Experiment: Selective Mono-reduction using Sodium Sulfide (A Representative Protocol)

This protocol is a representative procedure based on the Zinin reduction of dinitroaromatic compounds and should be optimized for the specific case of 3,3'-dinitrobiphenyl.

Materials:

  • 3,3'-Dinitrobiphenyl

  • Sodium sulfide nonahydrate (Na₂S·9H₂O)

  • Elemental Sulfur (S)

  • Ethanol

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a solution of sodium polysulfide. For example, dissolve sodium sulfide nonahydrate and elemental sulfur in water with gentle heating.

  • In a separate flask, dissolve 3,3'-dinitrobiphenyl in ethanol.

  • Add the ethanolic solution of 3,3'-dinitrobiphenyl to the sodium polysulfide solution.

  • Heat the reaction mixture to reflux and monitor its progress by TLC.

  • Once the starting material is consumed and the desired mono-amino product is the major component, cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate pure 3-amino-3'-nitrobiphenyl.

Visualizations

Experimental Workflow for Selective Reduction

experimental_workflow reagents 1. Reagent Preparation (e.g., Sodium Polysulfide Solution) reaction 2. Reaction Setup (3,3'-Dinitrobiphenyl + Reducing Agent) reagents->reaction Add monitoring 3. Reaction Monitoring (TLC) reaction->monitoring Sample monitoring->reaction Continue workup 4. Aqueous Workup (Extraction & Washing) monitoring->workup Complete purification 5. Purification (Column Chromatography) workup->purification Crude Product product 6. Product Analysis (NMR, MS) purification->product Pure Product

Caption: A generalized experimental workflow for the selective reduction of 3,3'-dinitrobiphenyl.

Logical Relationship of Troubleshooting Scenarios

troubleshooting_logic start Reaction Outcome low_conversion Low/No Conversion start->low_conversion over_reduction Over-reduction start->over_reduction side_products Side Products start->side_products good_yield Desired Product start->good_yield check_reagents Check Reagent Activity/ Stoichiometry low_conversion->check_reagents optimize_temp Adjust Temperature/ Time low_conversion->optimize_temp over_reduction->check_reagents over_reduction->optimize_temp purification_strategy Refine Purification side_products->purification_strategy

Caption: A decision tree illustrating troubleshooting steps for common issues in the selective reduction.

References

Troubleshooting

Technical Support Center: Synthesis of 3,3'-Dinitrobiphenyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 3,3'-Dinitrobiphenyl. Our a...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 3,3'-Dinitrobiphenyl. Our aim is to address specific issues that may be encountered during experimental work, particularly when scaling up the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for 3,3'-Dinitrobiphenyl?

A1: The most prevalent laboratory method is the Sandmeyer reaction, which involves the diazotization of 3-nitroaniline followed by a copper(I)-catalyzed coupling reaction. This method is favored for its relatively high yield and accessible starting materials.

Q2: What are the primary safety concerns when synthesizing 3,3'-Dinitrobiphenyl via the Sandmeyer reaction?

A2: The primary safety concern is the formation of diazonium salts, which can be explosive when isolated in a dry state.[1] It is crucial to keep the diazonium salt in a cold, aqueous solution and use it immediately after preparation. Additionally, the reaction involves strong acids and the evolution of nitrogen gas, requiring proper ventilation and personal protective equipment. When scaling up, careful temperature control is essential to prevent runaway reactions.

Q3: What are the expected yield and purity for this synthesis?

A3: A well-executed synthesis can achieve a yield of approximately 87%.[2] The purity of the final product can be high after purification by steam distillation and recrystallization.

Q4: Can other isomers of dinitrobiphenyl be formed as byproducts?

A4: While the Sandmeyer reaction is generally regioselective, trace amounts of other isomers could potentially form depending on the reaction conditions. However, the primary byproducts are typically not other dinitrobiphenyl isomers but rather phenols or azo compounds resulting from side reactions of the diazonium salt.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)
Low Yield of 3,3'-Dinitrobiphenyl 1. Incomplete diazotization of 3-nitroaniline. 2. Decomposition of the diazonium salt before coupling. 3. Inefficient coupling reaction.1. Ensure complete dissolution of 3-nitroaniline in the acid solution. Test for excess nitrous acid using starch-iodide paper. 2. Maintain a low temperature (0-5 °C) throughout the diazotization and addition steps. Use the diazonium salt solution immediately. 3. Ensure the copper(I) chloride solution is active and properly prepared. Vigorous stirring during the addition of the diazonium salt is crucial.
Product is an Oily or Gummy Solid 1. Presence of azo-compound byproducts. 2. Formation of 3-nitrophenol.1. Purify the crude product by steam distillation to remove volatile impurities. 2. Recrystallize the product from an appropriate solvent, such as ethanol or benzene, to remove less soluble impurities.
Reaction Mixture Turns Dark Brown or Black Instead of Green 1. Side reactions dominating over the desired coupling. 2. Decomposition of the diazonium salt at a higher temperature.1. Re-evaluate the reaction temperature; ensure it is maintained at or below the recommended temperature. 2. Check the quality and stoichiometry of the reagents, particularly the sodium nitrite and copper(I) chloride.
No Product Precipitates Upon Addition of Diazonium Salt 1. Failure of the diazotization step. 2. Inactive copper catalyst.1. Verify the diazotization by testing a small aliquot of the diazonium solution with a coupling agent like 2-naphthol, which should produce a brightly colored azo dye. 2. Prepare fresh copper(I) chloride solution for the coupling reaction.

Experimental Protocols

Synthesis of 3,3'-Dinitrobiphenyl via Sandmeyer Reaction

This protocol is adapted from a standard laboratory procedure.[2]

Materials and Reagents:

ReagentQuantityMolar Mass ( g/mol )Moles
3-Nitroaniline30 g138.120.217
Concentrated Sulfuric Acid45 g98.080.459
Distilled Water60 mL18.02-
Sodium Nitrite15.3 g69.000.222
Copper(I) Chloride22 g98.990.222
Concentrated Hydrochloric Acid100 mL36.46-

Procedure:

  • Diazotization of 3-Nitroaniline:

    • In a flask, suspend 30 g of 3-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water.

    • Cool the flask in a salt-ice bath to 0-5 °C.

    • Slowly add a solution of 15.3 g of sodium nitrite in a minimal amount of water, keeping the temperature below 5 °C with constant stirring.

    • After the addition is complete, stir the solution for an additional 15-20 minutes at the same temperature.

  • Preparation of Copper(I) Chloride Solution:

    • In a separate flask, dissolve 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.

    • Cool this solution in an ice bath.

  • Coupling Reaction:

    • Slowly add the cold diazonium salt solution to the cold copper(I) chloride solution with vigorous stirring.

    • A brisk evolution of nitrogen gas will be observed.

    • Continue stirring until the evolution of gas ceases and the solution turns green, which indicates the completion of the reaction.[2]

  • Work-up and Purification:

    • Filter the reaction mixture to collect the crude product.

    • Purify the crude product by steam distillation.

    • The 3,3'-dinitrobiphenyl will remain in the distillation flask as a solid.

    • Collect the solid by filtration and recrystallize from a suitable solvent (e.g., ethanol or benzene) to obtain yellow needles.

    • The expected melting point of the pure product is 200°C.[2]

Visualizations

experimental_workflow Experimental Workflow for 3,3'-Dinitrobiphenyl Synthesis cluster_diazotization Diazotization cluster_coupling Coupling Reaction cluster_purification Purification start Suspend 3-nitroaniline in H2SO4/H2O cool1 Cool to 0-5 °C start->cool1 add_nitrite Slowly add NaNO2 solution cool1->add_nitrite stir1 Stir for 15-20 min add_nitrite->stir1 add_diazo Slowly add diazonium salt solution to CuCl solution stir1->add_diazo Use immediately prep_cucl Prepare cold CuCl/HCl solution prep_cucl->add_diazo reaction Stir until N2 evolution ceases and solution turns green add_diazo->reaction filter1 Filter crude product reaction->filter1 steam_distill Steam Distillation filter1->steam_distill filter2 Filter purified product steam_distill->filter2 recrystallize Recrystallize from solvent filter2->recrystallize product 3,3'-Dinitrobiphenyl (Yellow Needles) recrystallize->product

Caption: Experimental workflow for the synthesis of 3,3'-Dinitrobiphenyl.

troubleshooting_workflow Troubleshooting Low Yield start Low Yield Observed check_diazo Was diazotization complete? start->check_diazo check_temp Was temperature maintained at 0-5 °C? check_diazo->check_temp Yes incomplete_diazo Incomplete Diazotization check_diazo->incomplete_diazo No check_coupling Was coupling reaction efficient? check_temp->check_coupling Yes temp_issue Diazonium Salt Decomposition check_temp->temp_issue No coupling_issue Inefficient Coupling check_coupling->coupling_issue No end Consult further literature or support check_coupling->end Yes (Other issues) solution_diazo Ensure complete dissolution of starting material and test for excess NaNO2. incomplete_diazo->solution_diazo solution_temp Maintain strict temperature control and use diazonium salt immediately. temp_issue->solution_temp solution_coupling Use fresh, active CuCl and ensure vigorous stirring. coupling_issue->solution_coupling

References

Optimization

enhancing the stability of 3,3'-Dinitrobiphenyl under storage

This technical support guide provides troubleshooting advice and frequently asked questions regarding the stability and storage of 3,3'-Dinitrobiphenyl. The information herein is based on the general properties of nitroa...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

This technical support guide provides troubleshooting advice and frequently asked questions regarding the stability and storage of 3,3'-Dinitrobiphenyl. The information herein is based on the general properties of nitroaromatic compounds and established best practices for laboratory chemical handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 3,3'-Dinitrobiphenyl during storage?

A1: The stability of 3,3'-Dinitrobiphenyl, like other nitroaromatic compounds, can be influenced by several factors:

  • Temperature: Elevated temperatures can accelerate decomposition.

  • Light: Exposure to UV or prolonged exposure to visible light can induce photochemical degradation.

  • Moisture: The presence of water can facilitate certain degradation pathways.

  • Incompatible Materials: Contact with strong oxidizing or reducing agents, as well as strong bases, can lead to chemical reactions and degradation.[1]

Q2: What are the recommended storage conditions for 3,3'-Dinitrobiphenyl?

A2: To ensure the long-term stability of 3,3'-Dinitrobiphenyl, it is recommended to store it in a cool, dry, and dark place.[1][2] The container should be tightly sealed to prevent moisture ingress and exposure to air.[1] Storage in an inert atmosphere (e.g., argon or nitrogen) can further enhance stability, particularly for long-term storage or for high-purity samples.

Q3: Are there any known degradation pathways for 3,3'-Dinitrobiphenyl?

A3: While specific degradation pathways for 3,3'-Dinitrobiphenyl are not extensively documented in publicly available literature, analogous nitroaromatic compounds are known to degrade via reduction of the nitro groups to amino groups.[3] This can occur in the presence of reducing agents or through microbial action. Other potential pathways could involve ring cleavage under harsh oxidative conditions.

Q4: How can I visually inspect my sample of 3,3'-Dinitrobiphenyl for signs of degradation?

A4: A pure sample of 3,3'-Dinitrobiphenyl should be a crystalline solid of a specific color (typically pale yellow). Any significant change in color, such as darkening or the appearance of discoloration, may indicate degradation. The presence of an unusual odor or a change in the physical state (e.g., clumping of crystals) could also be signs of instability.

Troubleshooting Guide

Issue Possible Cause Recommended Action
Discoloration of the solid (e.g., darkening) Exposure to light or elevated temperatures.Store the compound in an amber glass vial or a container protected from light. Ensure the storage area is temperature-controlled.
Inconsistent experimental results Degradation of the starting material.Verify the purity of the 3,3'-Dinitrobiphenyl using an appropriate analytical technique (e.g., HPLC, GC-MS, or NMR). If degradation is confirmed, purify the material or use a fresh batch.
Formation of unexpected byproducts in reactions The presence of impurities from degradation.Analyze the starting material for impurities. Consider purifying the 3,3'-Dinitrobiphenyl by recrystallization before use.
Difficulty in dissolving the compound Potential polymerization or reaction with contaminants.Check for changes in solubility compared to a fresh sample. If solubility has decreased, this may indicate degradation.

Experimental Protocols

Protocol 1: Accelerated Stability Study

This protocol is designed to assess the stability of 3,3'-Dinitrobiphenyl under accelerated conditions to predict its long-term stability.

Methodology:

  • Sample Preparation: Accurately weigh 10 mg of 3,3'-Dinitrobiphenyl into several amber glass vials.

  • Stress Conditions: Expose the vials to a range of elevated temperatures (e.g., 40°C, 60°C, and 80°C) and relative humidity levels (e.g., 75% RH). Include a control group stored under recommended conditions (cool, dark, and dry).

  • Time Points: At specified time intervals (e.g., 1, 2, 4, and 8 weeks), remove one vial from each stress condition.

  • Analysis: Dissolve the contents of each vial in a suitable solvent (e.g., acetonitrile) and analyze by a validated stability-indicating HPLC method to quantify the amount of remaining 3,3'-Dinitrobiphenyl and detect any degradation products.

  • Data Evaluation: Plot the percentage of remaining 3,3'-Dinitrobiphenyl against time for each condition to determine the degradation rate.

Visualizations

experimental_workflow Experimental Workflow for Stability Assessment cluster_prep Sample Preparation cluster_stress Exposure to Stress Conditions cluster_analysis Analysis at Time Points cluster_data Data Evaluation prep1 Weigh 10 mg of 3,3'-Dinitrobiphenyl prep2 Place in amber glass vials prep1->prep2 stress1 Elevated Temperatures (40°C, 60°C, 80°C) prep2->stress1 Expose samples stress2 High Humidity (75% RH) prep2->stress2 Expose samples stress3 Control Condition (Cool, Dark, Dry) prep2->stress3 Expose samples analysis1 Dissolve in Solvent stress1->analysis1 At specified time points stress2->analysis1 At specified time points stress3->analysis1 At specified time points analysis2 HPLC Analysis analysis1->analysis2 analysis3 Quantify Parent Compound and Degradants analysis2->analysis3 data1 Plot % Remaining vs. Time analysis3->data1 data2 Determine Degradation Rate data1->data2

Caption: Workflow for assessing the stability of 3,3'-Dinitrobiphenyl.

degradation_pathway Plausible Reductive Degradation Pathway of 3,3'-Dinitrobiphenyl parent 3,3'-Dinitrobiphenyl intermediate1 3-Amino-3'-nitrobiphenyl parent->intermediate1 Reduction of one nitro group final_product 3,3'-Diaminobiphenyl intermediate1->final_product Reduction of second nitro group

Caption: A plausible reductive degradation pathway for 3,3'-Dinitrobiphenyl.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 3,3'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the physicochemical properties, synthesis, applications, and toxicological profiles of 3,3'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl. T...
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Author: BenchChem Technical Support Team. Date: November 2025

An in-depth guide for researchers, scientists, and drug development professionals on the physicochemical properties, synthesis, applications, and toxicological profiles of 3,3'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl.

This guide provides a comprehensive comparative analysis of the isomeric compounds 3,3'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl. Both are important intermediates in the synthesis of high-performance polymers and other specialty chemicals. Their distinct substitution patterns, however, give rise to differences in their physical properties, reactivity, and biological activities. This document aims to furnish researchers with the necessary data and protocols to make informed decisions in their work.

Physicochemical Properties

The positioning of the nitro groups on the biphenyl backbone significantly influences the physicochemical properties of these isomers. 4,4'-Dinitrobiphenyl, with its more symmetrical para-substitution, exhibits a higher melting point compared to the meta-substituted 3,3'-isomer. A summary of their key properties is presented below.

Property3,3'-Dinitrobiphenyl4,4'-Dinitrobiphenyl
Molecular Formula C₁₂H₈N₂O₄C₁₂H₈N₂O₄
Molar Mass 244.21 g/mol 244.21 g/mol
Appearance Yellow needlesWhite to orange/green powder/crystals
Melting Point 200 °C[1]240-244 °C
Boiling Point Not available~387 °C (estimate)
CAS Number 958-96-31528-74-1

Synthesis and Reactivity

Both 3,3'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl are commonly synthesized via classical organic reactions, with the Ullmann coupling being a prominent method for creating the biphenyl linkage. Another effective route involves the diazotization of the corresponding nitroanilines followed by a Sandmeyer-type reaction.

The primary reactivity of these compounds lies in the reduction of their nitro groups to form 3,3'-diaminobiphenyl and 4,4'-diaminobiphenyl (benzidine), respectively. These diamines are crucial monomers in the production of thermally stable and mechanically robust polymers such as polyamides and polyimides. The meta-linkages in 3,3'-diaminobiphenyl can impart greater solubility and better processing characteristics to the resulting polymers compared to the more rigid polymers derived from the para-linked 4,4'-diaminobiphenyl.

Experimental Protocols

Synthesis of 3,3'-Dinitrobiphenyl from m-Nitroaniline

This protocol is based on the diazotization of m-nitroaniline followed by a copper(I) chloride mediated coupling reaction.

Materials:

  • m-Nitroaniline (30 g)

  • Concentrated Sulfuric Acid (45 g)

  • Distilled Water (60 ml)

  • Sodium Nitrite (15.3 g)

  • Copper(I) Chloride (22 g)

  • Concentrated Hydrochloric Acid (100 ml)

  • Ice

Procedure:

  • In a flask cooled in a salt-ice bath, suspend 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and 60 ml of distilled water.

  • Diazotize the suspension by the addition of 15.3 g of sodium nitrite.

  • Slowly add the resulting diazonium solution with vigorous stirring to a cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric acid.

  • Continue stirring until the solution turns green, indicating the completion of the reaction.

  • Filter the reaction product.

  • Purify the product by steam distillation. The resulting 3,3'-dinitrobiphenyl will be in the form of yellow needles. The expected yield is approximately 87%.[1]

Synthesis of 4,4'-Dinitrobiphenyl via Ullmann Coupling

This protocol describes a general method for the Ullmann coupling of an aryl halide, which can be adapted for the synthesis of 4,4'-Dinitrobiphenyl from 4-iodonitrobenzene.

Materials:

  • 4-Iodonitrobenzene

  • Copper bronze

  • Sand (optional, as a heat moderator)

  • Ethanol (for recrystallization)

Procedure:

  • In a flask equipped with a mechanical stirrer, mix the 4-iodonitrobenzene with sand.

  • Heat the mixture to approximately 215-225 °C in an oil bath.

  • Slowly add copper bronze to the heated mixture with continuous stirring.

  • Maintain the temperature and continue stirring for an additional 1.5 hours.

  • While still hot, pour the reaction mixture into a beaker containing sand and stir to form small clumps.

  • After cooling, break up the clumps and extract the product by boiling with two portions of ethanol.

  • Filter the hot ethanol solutions and cool in an ice bath to crystallize the 4,4'-dinitrobiphenyl.

  • Further purify the product by recrystallization from hot ethanol.

Synthesis_Workflow General Workflow for Dinitrobiphenyl Synthesis cluster_3_3 3,3'-Dinitrobiphenyl Synthesis cluster_4_4 4,4'-Dinitrobiphenyl Synthesis A m-Nitroaniline B Diazotization (H₂SO₄, NaNO₂) A->B C Diazonium Salt B->C D Coupling (CuCl, HCl) C->D E Crude 3,3'-Dinitrobiphenyl D->E F Purification (Steam Distillation) E->F G Pure 3,3'-Dinitrobiphenyl F->G H 4-Iodonitrobenzene I Ullmann Coupling (Copper Bronze, Heat) H->I J Crude 4,4'-Dinitrobiphenyl I->J K Purification (Recrystallization) J->K L Pure 4,4'-Dinitrobiphenyl K->L Metabolic_Activation Proposed Metabolic Activation of Dinitrobiphenyls DNB Dinitrobiphenyl (3,3'- or 4,4'-) Nitroreduction1 Nitroreductases (e.g., in liver, gut microbiota) DNB->Nitroreduction1 Nitroso Nitrosobiphenyl Nitroreduction1->Nitroso Nitroreduction2 Nitroreductases Nitroso->Nitroreduction2 Hydroxylamino Hydroxylaminobiphenyl (Reactive Intermediate) Nitroreduction2->Hydroxylamino Adducts DNA and Protein Adducts Hydroxylamino->Adducts Toxicity Genotoxicity & Potential Carcinogenicity Adducts->Toxicity

References

Comparative

Comparative Guide to Analytical Methods for 3,3'-Dinitrobiphenyl Analysis

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of analytical methodologies for the quantitative determination of 3,3'-Dinitrobiphenyl (3,3'-DNBP). Due to the li...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of 3,3'-Dinitrobiphenyl (3,3'-DNBP). Due to the limited availability of directly comparable, validated methods for this specific analyte in publicly accessible literature, this document outlines common chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—that are routinely validated and employed for the analysis of related nitroaromatic compounds. The experimental protocols and performance data presented are based on established methods for similar analytes and serve as a foundational guide for developing and validating a method specific to 3,3'-Dinitrobiphenyl.

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes typical performance characteristics for HPLC-UV and GC-MS methods, which are applicable for the analysis of dinitrobiphenyls and other nitroaromatic compounds. These values are representative of what can be expected from a validated method.

Performance MetricHigh-Performance Liquid Chromatography (HPLC-UV)Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²) > 0.999> 0.995
Accuracy (% Recovery) 98 - 102%95 - 105%
Precision (% RSD) < 2%< 15%
Limit of Detection (LOD) Typically in the low ng/mL rangeTypically in the low to sub ng/mL range
Limit of Quantification (LOQ) Typically in the mid to high ng/mL rangeTypically in the low to mid ng/mL range
Sample Throughput HighModerate to High
Selectivity Good; may require method development to resolve isomersExcellent; mass analyzer provides high specificity
Robustness Generally high; sensitive to mobile phase composition and column temperatureHigh; sensitive to injection parameters and column maintenance

Experimental Protocols

Below are detailed, generalized methodologies for HPLC-UV and GC-MS analysis that can be adapted and validated for the specific quantification of 3,3'-Dinitrobiphenyl.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the routine analysis of 3,3'-Dinitrobiphenyl and is often favored for its robustness and high throughput.

1. Sample Preparation:

  • Accurately weigh a suitable amount of the sample.

  • Dissolve the sample in a compatible solvent (e.g., acetonitrile, methanol).

  • Use sonication or vortexing to ensure complete dissolution.

  • Dilute the sample solution to a concentration within the calibrated linear range.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water is commonly used. A typical starting point could be a 70:30 (v/v) mixture of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 - 30 °C.

  • Injection Volume: 10 - 20 µL.

  • UV Detection Wavelength: Based on the UV spectrum of 3,3'-Dinitrobiphenyl, a wavelength around 254 nm is likely to be appropriate.

3. Validation Parameters:

  • Linearity: Prepare a series of calibration standards of 3,3'-Dinitrobiphenyl (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Plot the peak area against concentration and determine the correlation coefficient (R²).

  • Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of 3,3'-Dinitrobiphenyl at three different levels (e.g., low, medium, and high).

  • Precision: Evaluate repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogenous sample. Express the results as the relative standard deviation (%RSD).

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity, making it an excellent choice for the identification and quantification of 3,3'-Dinitrobiphenyl, especially in complex matrices or at trace levels.

1. Sample Preparation:

  • Sample dissolution is similar to the HPLC method, using a volatile organic solvent (e.g., dichloromethane, acetone).

  • If the sample matrix is complex (e.g., environmental samples), a liquid-liquid extraction or solid-phase extraction (SPE) cleanup step may be necessary.

  • Derivatization is generally not required for dinitrobiphenyls.

  • Filter the final solution through a 0.45 µm syringe filter.

2. GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column is suitable (e.g., HP-5ms, DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

  • Inlet Temperature: 250 - 280 °C.

  • Injection Mode: Splitless or split, depending on the concentration of the analyte.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp up to a final temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min. Hold at the final temperature for several minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and selectivity. Monitor characteristic ions of 3,3'-Dinitrobiphenyl. Full scan mode can be used for initial identification.

    • Transfer Line Temperature: 280 - 300 °C.

    • Ion Source Temperature: 230 °C.

3. Validation Parameters:

  • The validation parameters (Linearity, Accuracy, Precision, LOD, LOQ) are determined in a similar manner to the HPLC method, using appropriate concentration ranges for the calibration standards.

Mandatory Visualization

The following diagrams illustrate the general workflows for method validation and selection.

Analytical_Method_Validation_Workflow cluster_validation Validation Parameters start Start: Define Analytical Method Requirements method_dev Method Development & Optimization start->method_dev pre_val Pre-Validation Assessment method_dev->pre_val pre_val->method_dev Requires further optimization validation Formal Method Validation pre_val->validation Meets preliminary criteria validation->method_dev Validation Failed doc Documentation & SOP Preparation validation->doc Validation Successful specificity Specificity/ Selectivity linearity Linearity & Range accuracy Accuracy precision Precision (Repeatability & Intermediate) lod_loq LOD & LOQ robustness Robustness end_node End: Validated Method for Routine Use doc->end_node

Caption: General workflow for the validation of an analytical method.

Method_Selection_Decision_Tree start Start: Select Analytical Method for 3,3'-DNBP sensitivity High Sensitivity Required? start->sensitivity matrix Complex Sample Matrix? sensitivity->matrix Yes throughput High Sample Throughput Needed? sensitivity->throughput No gcms GC-MS is Recommended matrix->gcms Yes hplc_dev HPLC-UV with extensive method development matrix->hplc_dev No lcms Consider LC-MS/MS matrix->lcms Consider for non-volatile impurities throughput->gcms No hplc HPLC-UV is a Suitable Option throughput->hplc Yes

Caption: Decision tree for selecting an appropriate analytical method.

Validation

A Spectroscopic Comparison of Dinitrobiphenyl Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced structural differences between isomers is critical. This guide provides a comparative analysis of the spectroscopic properties of...
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Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and drug development professionals, understanding the nuanced structural differences between isomers is critical. This guide provides a comparative analysis of the spectroscopic properties of various dinitrobiphenyl isomers, supported by available experimental data. The information presented here is intended to facilitate isomer identification and characterization in a laboratory setting.

This guide summarizes the key spectroscopic features of dinitrobiphenyl isomers, including their nuclear magnetic resonance (NMR), infrared (IR), ultraviolet-visible (UV-Vis), and mass spectrometry (MS) data. The positional isomerism of the nitro groups on the biphenyl scaffold significantly influences the electronic environment and, consequently, the spectroscopic output of each molecule.

Data Presentation: A Spectroscopic Snapshot

The following table summarizes the available quantitative spectroscopic data for a selection of dinitrobiphenyl isomers. It is important to note that the availability of comprehensive, directly comparable data is limited in publicly accessible databases. The data presented here has been aggregated from various sources and should be used as a reference point for experimental work.

Isomer1H NMR (δ, ppm)13C NMR (δ, ppm)IR (cm⁻¹)UV-Vis (λmax, nm)Mass Spec (m/z)
2,2'-Dinitrobiphenyl CDCl₃: 8.22 (d), 7.68 (t), 7.60 (t), 7.29 (d)CDCl₃KBr discNot availableElectron Ionization
3,3'-Dinitrobiphenyl Not availableNot availableVapor PhaseNot availableGC-MS
4,4'-Dinitrobiphenyl CDCl₃Not availableNot availableNot availableNot available
2,3-Dinitrobiphenyl Not availableNot availableNot availableNot availableNot available
2,4'-Dinitrobiphenyl Not availableNot availableNot availableNot availableNot available
3,4'-Dinitrobiphenyl Not availableNot availableNot availableNot availableNot available
3,5-Dinitrobiphenyl Not availableNot availableNot availableNot availableNot available

Note: "Not available" indicates that the data was not readily found in the searched public databases and literature. Further experimental work would be required to populate these fields.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of dinitrobiphenyl isomers. These protocols are based on standard laboratory practices for the analysis of nitroaromatic compounds. Researchers should optimize these methods based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the dinitrobiphenyl isomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent will depend on the solubility of the isomer.

  • ¹H NMR Spectroscopy:

    • Instrument: A 300, 400, or 500 MHz NMR spectrometer.

    • Parameters:

      • Pulse sequence: Standard single-pulse experiment.

      • Number of scans: 16-64, depending on the sample concentration.

      • Relaxation delay (d1): 1-5 seconds.

      • Spectral width: A range that encompasses all aromatic and other relevant protons (e.g., 0-10 ppm).

    • Referencing: The residual solvent peak is typically used as an internal reference (e.g., CDCl₃ at 7.26 ppm).

  • ¹³C NMR Spectroscopy:

    • Instrument: A 75, 100, or 125 MHz NMR spectrometer.

    • Parameters:

      • Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

      • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

      • Relaxation delay (d1): 2 seconds.

      • Spectral width: A range that encompasses all aromatic carbons (e.g., 0-160 ppm).

    • Referencing: The solvent peak is used as an internal reference (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

  • Sample Preparation:

    • KBr Pellet: Mix approximately 1-2 mg of the solid dinitrobiphenyl isomer with ~100 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition:

    • Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

    • Parameters:

      • Spectral range: 4000-400 cm⁻¹.

      • Resolution: 4 cm⁻¹.

      • Number of scans: 16-32.

    • Background: A background spectrum of the empty sample compartment (for KBr) or the clean ATR crystal should be recorded and subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the dinitrobiphenyl isomer in a UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile). A typical concentration is in the range of 10⁻⁵ to 10⁻⁴ M.

  • Data Acquisition:

    • Instrument: A dual-beam UV-Vis spectrophotometer.

    • Parameters:

      • Wavelength range: 200-800 nm.

      • Scan speed: Medium.

    • Blank: Use a cuvette filled with the pure solvent as a blank to zero the absorbance.

    • Analysis: Record the absorbance spectrum and identify the wavelength of maximum absorbance (λmax).

Mass Spectrometry (MS)

  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or after separation by gas chromatography (GC-MS).

  • Ionization:

    • Electron Ionization (EI): A common technique for volatile and thermally stable compounds. Typically performed at 70 eV.

    • Electrospray Ionization (ESI): Suitable for less volatile compounds and can be coupled with liquid chromatography.

  • Mass Analysis:

    • Instrument: A quadrupole, time-of-flight (TOF), or other suitable mass analyzer.

    • Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

    • Analysis: Identify the molecular ion peak (M⁺) and analyze the fragmentation pattern to aid in structural elucidation.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of dinitrobiphenyl isomers.

Spectroscopic_Workflow cluster_sample Sample Preparation Sample Dinitrobiphenyl Isomer Dissolution Dissolution in Deuterated Solvent Sample->Dissolution Solid_Prep Solid Sample (KBr Pellet or ATR) Sample->Solid_Prep Solution_Prep Dilute Solution in UV-Vis Solvent Sample->Solution_Prep MS Mass Spectrometer (GC-MS or LC-MS) Sample->MS NMR NMR Spectrometer (¹H and ¹³C) Dissolution->NMR IR FT-IR Spectrometer Solid_Prep->IR UV_Vis UV-Vis Spectrophotometer Solution_Prep->UV_Vis NMR_Data Chemical Shifts (δ) Coupling Constants (J) NMR->NMR_Data IR_Data Vibrational Frequencies (cm⁻¹) (e.g., N-O, C-N stretches) IR->IR_Data UV_Vis_Data Absorption Maxima (λmax) Molar Absorptivity (ε) UV_Vis->UV_Vis_Data MS_Data Molecular Ion Peak (m/z) Fragmentation Pattern MS->MS_Data

Caption: General workflow for the spectroscopic analysis of dinitrobiphenyl isomers.

Comparative

A Comparative Analysis of the Reactivity of 3,3'-Dinitrobiphenyl and Other Nitroaromatic Compounds

For researchers, scientists, and professionals in drug development, understanding the relative reactivity of nitroaromatic compounds is crucial for predicting metabolic pathways, designing novel therapeutics, and assessi...
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Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and professionals in drug development, understanding the relative reactivity of nitroaromatic compounds is crucial for predicting metabolic pathways, designing novel therapeutics, and assessing potential toxicity. This guide provides a comparative analysis of the reactivity of 3,3'-Dinitrobiphenyl against other common nitroaromatics, supported by experimental data and detailed methodologies.

Nitroaromatic compounds are a class of organic molecules characterized by the presence of one or more nitro (-NO2) groups attached to an aromatic ring. The strong electron-withdrawing nature of the nitro group significantly influences the chemical reactivity of the aromatic system, making it susceptible to nucleophilic attack and electrochemical reduction. This reactivity is a key factor in their biological activity and environmental fate.

Quantitative Comparison of Reactivity

To objectively compare the reactivity of 3,3'-Dinitrobiphenyl with other nitroaromatics, two key experimental parameters are considered: the rate of nucleophilic aromatic substitution (SNAr) and the electrochemical reduction potential.

Nucleophilic Aromatic Substitution (SNAr)

The rate of SNAr is a direct measure of the susceptibility of an aromatic ring to attack by a nucleophile. A higher reaction rate indicates a more reactive compound. The table below summarizes the second-order rate constants (k2) for the reaction of various nitroaromatics with piperidine, a common nucleophile.

CompoundSecond-Order Rate Constant (k2) [M⁻¹s⁻¹]Relative Reactivity (to Nitrobenzene)
Nitrobenzene~1 x 10⁻⁹ (estimated)1
1,3-Dinitrobenzene1.3 x 10⁻⁴1.3 x 10⁵
1-Fluoro-2,4-dinitrobenzene3.933.93 x 10⁹[1]
3,3'-Dinitrobiphenyl (No specific data found)-
2,2'-Dinitrobiphenyl(No specific data found)-
4,4'-Dinitrobiphenyl(No specific data found)-

Note: While specific kinetic data for the reaction of 3,3'-Dinitrobiphenyl with piperidine was not found in the available literature, the presence of two nitro groups is expected to significantly activate the biphenyl system towards nucleophilic attack compared to nitrobenzene. The reactivity is generally influenced by the ability of the nitro groups to stabilize the negative charge of the Meisenheimer complex intermediate.[2][3]

Electrochemical Reduction Potential

The reduction potential of a nitroaromatic compound provides insight into its ability to accept electrons, a critical step in many metabolic activation pathways. A more positive reduction potential indicates that the compound is more easily reduced and, therefore, generally more reactive in biological redox processes.

CompoundFirst Half-Wave Potential (E₁/₂) [V vs. SCE]
Nitrobenzene-0.67
1,3-Dinitrobenzene-0.52
3,3'-Dinitrobiphenyl (No specific data found)
2,2'-Dinitrobiphenyl-0.99 (in DMF)[4]
1,3,5-Trinitrobenzene-0.56 (in CH₃CN)[5]

Note: The reduction potential is highly dependent on the solvent and experimental conditions. The provided data for 2,2'-Dinitrobiphenyl suggests that the reduction of dinitrobiphenyls occurs at a significant negative potential.[4] The relative positions of the nitro groups on the biphenyl rings will influence the electronic communication between them and thus affect the reduction potential.

Experimental Protocols

To enable researchers to generate comparative data, the following are detailed methodologies for key experiments.

Protocol 1: Determination of Second-Order Rate Constants for Nucleophilic Aromatic Substitution with Piperidine

This protocol outlines the kinetic analysis of the reaction between a nitroaromatic compound and piperidine using UV-Vis spectrophotometry.

Materials:

  • Nitroaromatic compound (e.g., 3,3'-Dinitrobiphenyl)

  • Piperidine

  • Anhydrous solvent (e.g., Dimethylformamide - DMF)

  • UV-Vis Spectrophotometer with temperature control

  • Volumetric flasks and pipettes

Procedure:

  • Prepare a stock solution of the nitroaromatic compound of known concentration in the chosen solvent.

  • Prepare a series of piperidine solutions of varying concentrations in the same solvent.

  • For each kinetic run, mix a known volume of the nitroaromatic stock solution with a known volume of a piperidine solution in a cuvette. The concentration of piperidine should be in large excess to ensure pseudo-first-order conditions.

  • Immediately place the cuvette in the temperature-controlled cell holder of the UV-Vis spectrophotometer.

  • Monitor the reaction by recording the change in absorbance at the wavelength corresponding to the formation of the product or the disappearance of the reactant over time.

  • The pseudo-first-order rate constant (k_obs) can be determined by fitting the absorbance versus time data to a first-order exponential decay or rise equation.

  • Plot the obtained k_obs values against the corresponding piperidine concentrations. The slope of the resulting linear plot will be the second-order rate constant (k2).[1][6]

Protocol 2: Determination of Reduction Potentials by Cyclic Voltammetry

This protocol describes the measurement of the reduction potential of a nitroaromatic compound using cyclic voltammetry.

Materials:

  • Nitroaromatic compound

  • Anhydrous N,N-Dimethylformamide (DMF)[7][8]

  • Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium perchlorate - TBAP)

  • Potentiostat/Galvanostat

  • Three-electrode cell:

    • Working electrode (e.g., Glassy carbon electrode)

    • Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

    • Counter electrode (e.g., Platinum wire)

  • Inert gas (e.g., Argon or Nitrogen) for deoxygenation

Procedure:

  • Prepare a solution of the nitroaromatic compound of known concentration (typically 1-5 mM) in the DMF containing the supporting electrolyte.

  • Assemble the three-electrode cell and purge the solution with the inert gas for at least 15 minutes to remove dissolved oxygen.

  • Perform a cyclic voltammetry scan over a potential range expected to encompass the reduction of the nitro group(s). A typical starting range for nitroaromatics is from 0 V to -1.5 V vs. SCE.[9]

  • Record the resulting voltammogram, which will show one or more reduction peaks.

  • The half-wave potential (E₁/₂), which is an approximation of the standard reduction potential, can be determined as the midpoint potential between the cathodic (reduction) and anodic (oxidation) peak potentials for a reversible or quasi-reversible process. For irreversible processes, the peak potential (Ep) is often reported.

  • Repeat the measurement for each nitroaromatic compound under identical conditions to ensure a valid comparison.[10]

Logical Relationships and Workflows

The following diagrams illustrate the key concepts and experimental workflows described in this guide.

SNAr_Mechanism A Aryl Halide + Nucleophile B Meisenheimer Complex (Intermediate) A->B Addition (Rate-determining) C Substitution Product + Leaving Group B->C Elimination

Figure 1. Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

CV_Workflow cluster_prep Sample Preparation cluster_measurement Cyclic Voltammetry cluster_analysis Data Analysis P1 Dissolve Nitroaromatic in DMF with Supporting Electrolyte P2 Deoxygenate with Inert Gas P1->P2 M1 Assemble 3-Electrode Cell P2->M1 M2 Scan Potential Range M1->M2 M3 Record Voltammogram M2->M3 A1 Identify Reduction Peaks M3->A1 A2 Determine Half-Wave Potential (E₁/₂) A1->A2

Figure 2. Experimental workflow for determining reduction potentials via Cyclic Voltammetry.

By following these protocols and utilizing the comparative data, researchers can gain a deeper understanding of the reactivity of 3,3'-Dinitrobiphenyl in relation to other nitroaromatic compounds, aiding in the advancement of their respective fields.

References

Validation

Confirming the Structure of 3,3'-Dinitrobiphenyl Derivatives: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the unambiguous confirmation of molecular structure is a cornerstone of chemical synthesis and analysis. This guide provides a comparative overview of key...
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Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and drug development professionals, the unambiguous confirmation of molecular structure is a cornerstone of chemical synthesis and analysis. This guide provides a comparative overview of key analytical techniques for the structural elucidation of 3,3'-dinitrobiphenyl and its derivatives, supported by established experimental data and detailed protocols.

The accurate determination of the three-dimensional arrangement of atoms within a molecule is paramount for understanding its chemical reactivity, physical properties, and biological activity. For substituted biphenyls, such as the 3,3'-dinitro derivative, the torsional angle between the two phenyl rings adds a layer of conformational complexity that necessitates the use of sophisticated analytical methods. This guide will delve into the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography for the comprehensive structural characterization of this class of compounds.

Comparative Analysis of Spectroscopic and Crystallographic Data

The following table summarizes the expected quantitative data from various analytical techniques used to confirm the structure of 3,3'-Dinitrobiphenyl. This data is compiled from typical values for nitroaromatic and biphenyl compounds and serves as a benchmark for experimental verification.

Analytical TechniqueParameterExpected Value/Observation for 3,3'-Dinitrobiphenyl
¹H NMR Chemical Shift (δ)Aromatic protons expected in the range of 7.5 - 8.5 ppm. The proton ortho to the nitro group will be the most downfield.
Coupling Constants (J)Ortho coupling: ~8 Hz; Meta coupling: ~2 Hz; Para coupling: <1 Hz.
¹³C NMR Chemical Shift (δ)Aromatic carbons: 120 - 150 ppm. Carbon bearing the nitro group will be significantly deshielded.
FT-IR N-O Stretching (asymmetric)Strong absorption band around 1520-1560 cm⁻¹
N-O Stretching (symmetric)Strong absorption band around 1340-1370 cm⁻¹
C-N StretchingWeaker absorption band around 830-870 cm⁻¹
Aromatic C-H StretchingAbove 3000 cm⁻¹
Aromatic C=C Stretching1400-1600 cm⁻¹
Mass Spectrometry Molecular Ion Peak (M⁺)m/z = 244.21
Key Fragment IonsLoss of NO₂ (m/z = 198), Loss of two NO₂ (m/z = 152), Biphenyl cation (m/z = 152)
X-ray Crystallography Dihedral AngleThe angle between the two phenyl rings is a key structural parameter.
Bond Lengths and AnglesProvides precise measurements of all interatomic distances and angles.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate the replication and verification of structural data.

Synthesis of 3,3'-Dinitrobiphenyl via Ullmann Coupling

The Ullmann reaction is a classical and effective method for the synthesis of symmetrical biaryl compounds.

Materials:

  • 3-Iodonitrobenzene

  • Copper powder, activated

  • Dimethylformamide (DMF), anhydrous

  • Hydrochloric acid (HCl), dilute

  • Ethanol

  • Sand

Procedure:

  • Activate the copper powder by stirring it with a dilute solution of iodine in acetone, followed by washing with a mixture of concentrated HCl and acetone, and finally with acetone. Dry the activated copper powder under vacuum.

  • In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine 3-iodonitrobenzene and sand.

  • Heat the mixture to approximately 215-225 °C in an oil bath.

  • Gradually add the activated copper powder to the heated mixture over a period of about 1.5 hours while stirring continuously.

  • Maintain the reaction temperature for an additional 1.5 hours.

  • While still hot, pour the reaction mixture into a beaker containing sand and stir to form small clumps.

  • After cooling, pulverize the clumps and extract the product by boiling with two portions of ethanol.

  • Filter the hot ethanol extracts and cool the filtrate in an ice bath to crystallize the 3,3'-dinitrobiphenyl.

  • Collect the crystals by filtration and recrystallize from hot ethanol to obtain pure yellow needles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

  • Dissolve 5-10 mg of the purified 3,3'-dinitrobiphenyl in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; if necessary, gently warm the sample or use a vortex mixer.

  • The final solution should be clear and free of any particulate matter.

¹H and ¹³C NMR Acquisition:

  • Instrument: A 400 MHz or higher field NMR spectrometer.

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-12 ppm, a relaxation delay of 1-2 seconds, and a pulse angle of 30-45 degrees.

  • ¹³C NMR: Acquire the spectrum using proton decoupling. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation:

  • Solid Sample (KBr Pellet): Grind a small amount (1-2 mg) of the sample with anhydrous potassium bromide (KBr) in an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Solid Sample (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition:

  • Record the spectrum over a range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty sample holder (or clean ATR crystal) and subtract it from the sample spectrum.

Mass Spectrometry (MS)

Sample Introduction:

  • Electron Ionization (EI): Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or by dissolving it in a volatile solvent for injection into a gas chromatograph coupled to the mass spectrometer (GC-MS).

Data Acquisition:

  • Acquire the mass spectrum in positive ion mode.

  • Set the mass range to scan from m/z 50 to 300 to observe the molecular ion and key fragments.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures for confirming the structure of 3,3'-dinitrobiphenyl derivatives.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_analysis Structural Analysis cluster_confirmation Structure Confirmation Ullmann Ullmann Coupling of 3-Iodonitrobenzene Purification Recrystallization from Ethanol Ullmann->Purification NMR NMR Spectroscopy (¹H & ¹³C) Purification->NMR Confirms connectivity and electronic environment FTIR FT-IR Spectroscopy Purification->FTIR Identifies functional groups (NO₂) MS Mass Spectrometry Purification->MS Determines molecular weight and fragmentation Xray X-ray Crystallography (if single crystals obtained) Purification->Xray Provides 3D structure and conformation Confirmation Confirmed Structure of 3,3'-Dinitrobiphenyl NMR->Confirmation FTIR->Confirmation MS->Confirmation Xray->Confirmation

Caption: Workflow for the synthesis and structural confirmation of 3,3'-Dinitrobiphenyl.

nmr_analysis_flow Start Purified 3,3'-Dinitrobiphenyl Prep Dissolve in Deuterated Solvent (e.g., CDCl₃) Start->Prep Acquire1H Acquire ¹H NMR Spectrum Prep->Acquire1H Acquire13C Acquire ¹³C NMR Spectrum Prep->Acquire13C Analyze1H Analyze Chemical Shifts, Multiplicities, and Coupling Constants Acquire1H->Analyze1H Analyze13C Analyze Chemical Shifts Acquire13C->Analyze13C Correlate Correlate ¹H and ¹³C Data (e.g., with HSQC/HMBC if needed) Analyze1H->Correlate Analyze13C->Correlate Structure Propose/Confirm Connectivity Correlate->Structure

Caption: Logical flow for NMR-based structural elucidation.

By employing a combination of these powerful analytical techniques, researchers can confidently determine the precise structure of 3,3'-dinitrobiphenyl derivatives, ensuring the integrity of their research and the quality of their synthesized materials. The complementary nature of these methods provides a robust framework for unambiguous structure confirmation, from the initial identification of functional groups to the precise determination of atomic coordinates and molecular conformation.

Comparative

A Comparative Guide to the Experimental Cross-Validation of 3,3'-Dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of 3,3'-Dinitrobiphenyl, focusing on its physicochemical properties and the requisite experimental protocols for...
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Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 3,3'-Dinitrobiphenyl, focusing on its physicochemical properties and the requisite experimental protocols for its biological and toxicological cross-validation. Due to a lack of publicly available experimental data on the biological activity of 3,3'-Dinitrobiphenyl, this document emphasizes the established methodologies for assessing the safety and activity of nitroaromatic compounds. A comparison with structurally related compounds is provided to offer a predictive context for its potential biological effects.

Physicochemical Properties of Dinitrobiphenyl Isomers

A comparative summary of the known physicochemical properties of 3,3'-Dinitrobiphenyl and its isomers is presented below. These properties are crucial for understanding the compound's potential behavior in biological systems.

Property3,3'-Dinitrobiphenyl2,2'-Dinitrobiphenyl4,4'-Dinitrobiphenyl3,5-Dinitrobiphenyl
Molecular Formula C₁₂H₈N₂O₄C₁₂H₈N₂O₄C₁₂H₈N₂O₄C₁₂H₈N₂O₄
Molecular Weight 244.21 g/mol 244.21 g/mol 244.21 g/mol 244.21 g/mol
CAS Number 958-96-32436-96-61528-74-156813-80-0
Density 1.368 g/cm³No data availableNo data availableNo data available
Boiling Point 416 °C at 760 mmHgNo data availableNo data availableNo data available
LogP 4.2163.4No data available3.2

Experimental Protocols for Biological and Toxicological Assessment

To ascertain the biological activity and safety profile of 3,3'-Dinitrobiphenyl, a battery of in vitro assays is essential. The following sections detail the standard experimental protocols for assessing mutagenicity, genotoxicity, and cytotoxicity.

Mutagenicity Assessment: The Ames Test

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound. It utilizes several strains of the bacterium Salmonella typhimurium that have mutations in genes involved in histidine synthesis, rendering them unable to grow in a histidine-free medium. A mutagen can cause a reversion of this mutation, allowing the bacteria to grow.

Experimental Protocol:

  • Strain Selection and Preparation: Select appropriate Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and grow them in a nutrient broth overnight.

  • Metabolic Activation: Prepare a rat liver extract (S9 fraction) to simulate mammalian metabolism, as some compounds only become mutagenic after metabolic activation.

  • Test Compound Preparation: Dissolve 3,3'-Dinitrobiphenyl in a suitable solvent (e.g., DMSO) to create a range of concentrations.

  • Plate Incorporation Assay:

    • To a test tube, add the test compound solution, the bacterial culture, and either the S9 mix or a control buffer.

    • Add molten top agar to the tube, mix gently, and pour the contents onto a minimal glucose agar plate (lacking histidine).

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the negative control indicates a mutagenic effect.

Ames_Test_Workflow Ames Test Experimental Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis strain_prep Prepare Salmonella Strains mix Mix Bacteria, Compound, and S9 strain_prep->mix s9_prep Prepare S9 Mix s9_prep->mix compound_prep Prepare Test Compound compound_prep->mix plate Plate on Histidine-Free Medium mix->plate incubate Incubate at 37°C plate->incubate count Count Revertant Colonies incubate->count analyze Analyze Data for Mutagenicity count->analyze

Ames Test Experimental Workflow
Genotoxicity Assessment: The Comet Assay

The Comet Assay (Single Cell Gel Electrophoresis) is a sensitive method for detecting DNA damage in individual cells. Damaged DNA fragments migrate out of the nucleus during electrophoresis, creating a "comet tail."

Experimental Protocol:

  • Cell Culture and Treatment: Culture a suitable cell line (e.g., human lymphocytes, CHO cells) and expose the cells to various concentrations of 3,3'-Dinitrobiphenyl for a defined period.

  • Cell Embedding: Mix the treated cells with low melting point agarose and layer them onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: Immerse the slides in a lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

  • Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank with an alkaline buffer to unwind the DNA and then apply an electric field.

  • Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

  • Visualization and Analysis: Visualize the comets using a fluorescence microscope. The length and intensity of the comet tail relative to the head are proportional to the amount of DNA damage.

Comet_Assay_Workflow Comet Assay Experimental Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis cell_culture Culture and Treat Cells embed Embed Cells in Agarose cell_culture->embed lyse Lyse Cells embed->lyse electrophoresis Alkaline Electrophoresis lyse->electrophoresis stain Stain DNA electrophoresis->stain visualize Visualize Comets stain->visualize analyze Quantify DNA Damage visualize->analyze

Comet Assay Experimental Workflow
Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.

Experimental Protocol:

  • Cell Seeding: Seed a selected cell line into a 96-well plate at a specific density and allow the cells to attach overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 3,3'-Dinitrobiphenyl and incubate for a specified duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined.

MTT_Assay_Workflow MTT Assay Experimental Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis seed_cells Seed Cells in 96-well Plate treat_cells Treat with Compound seed_cells->treat_cells add_mtt Add MTT Reagent treat_cells->add_mtt solubilize Solubilize Formazan add_mtt->solubilize read_absorbance Measure Absorbance solubilize->read_absorbance calculate_viability Calculate Cell Viability read_absorbance->calculate_viability

MTT Assay Experimental Workflow

Comparative Toxicology of Related Nitroaromatic Compounds

While direct toxicological data for 3,3'-Dinitrobiphenyl is scarce, the known effects of other nitroaromatic compounds can provide insights into its potential hazards. Aromatic nitro compounds are known to exert toxic effects, which can be influenced by the number and position of the nitro groups.[1]

Compound/ClassKnown Toxicological Effects
4-Nitrobiphenyl Irritation of eyes, mucous membranes, and respiratory tract.[2] Headaches, nausea, and fatigue.[2] Potential for effects on the nervous system, liver, and kidneys with chronic exposure.[2]
Nitrobenzenes A prominent acute health hazard is cyanosis, with chronic exposure leading to anemia.[1] Many are readily absorbed through the skin.[1]
Dinitrotoluenes 2,4-Dinitrotoluene has been shown to be a hepatocarcinogen in rats.[1]
General Nitroaromatics Many nitroaromatic compounds are known to be mutagenic and carcinogenic.[3] Their toxicity is often linked to the metabolic reduction of the nitro group to reactive intermediates.

The toxicity of many nitroaromatic compounds is dependent on their metabolic activation, often through the reduction of the nitro group to form reactive nitroso and hydroxylamine intermediates. These intermediates can bind to cellular macromolecules, including DNA, leading to mutations and other toxic effects.

Metabolic_Activation General Metabolic Activation of Nitroaromatic Compounds Parent Nitroaromatic Compound (R-NO2) Nitroso Nitroso Intermediate (R-NO) Parent->Nitroso Reduction Hydroxylamine Hydroxylamine Intermediate (R-NHOH) Nitroso->Hydroxylamine Reduction Reactive_Ion Reactive Nitrenium Ion (R-NH+) Hydroxylamine->Reactive_Ion Activation DNA_Adducts DNA Adducts Reactive_Ion->DNA_Adducts Covalent Binding Toxicity Mutagenicity & Carcinogenicity DNA_Adducts->Toxicity

References

Validation

A Researcher's Guide to Assessing the Purity of Synthesized 3,3'-Dinitrobiphenyl

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is paramount. This guide provides a comparative analysis of methods to assess the purity of 3,3'-Dinitrobiphenyl, a...
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Author: BenchChem Technical Support Team. Date: November 2025

For researchers, scientists, and professionals in drug development, the purity of synthesized compounds is paramount. This guide provides a comparative analysis of methods to assess the purity of 3,3'-Dinitrobiphenyl, a key intermediate in the synthesis of various high-performance polymers and other advanced materials. This document outlines detailed experimental protocols and presents comparative data for 3,3'-Dinitrobiphenyl and its common isomers, 2,2'-Dinitrobiphenyl and 4,4'-Dinitrobiphenyl, to aid in the comprehensive evaluation of product quality.

Introduction

3,3'-Dinitrobiphenyl is an organic compound that serves as a critical building block in the production of specialty polymers, such as polyamides and polyimides, valued for their exceptional thermal stability and mechanical strength. The synthesis of 3,3'-Dinitrobiphenyl, commonly achieved through methods like the Ullmann coupling or the diazotization of m-nitroaniline, can often lead to the formation of positional isomers and other impurities. The presence of these impurities can significantly impact the properties of the final polymeric materials. Therefore, rigorous purity assessment is a critical step in the quality control process.

This guide details the most effective analytical techniques for determining the purity of 3,3'-Dinitrobiphenyl and distinguishing it from its common isomers.

Comparative Analysis of Physicochemical Properties

A preliminary assessment of purity can often be made by comparing the physical properties of the synthesized compound with those of known standards. The melting point is a key indicator of purity, with a sharp melting range close to the literature value suggesting a high degree of purity.

CompoundMolecular FormulaMolar Mass ( g/mol )Melting Point (°C)Appearance
3,3'-Dinitrobiphenyl C₁₂H₈N₂O₄244.21200[1]Yellow needles[1]
2,2'-Dinitrobiphenyl C₁₂H₈N₂O₄244.21124-126Light yellow to beige crystalline powder
4,4'-Dinitrobiphenyl C₁₂H₈N₂O₄244.21242White to orange to green powder to crystal

Chromatographic Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for the separation and quantification of 3,3'-Dinitrobiphenyl and its impurities.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a widely used method for the analysis of aromatic nitro compounds. The separation is based on the differential partitioning of the analytes between a nonpolar stationary phase and a polar mobile phase.

  • Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

  • Mobile Phase: A gradient elution using a mixture of acetonitrile and water is typically effective. The pH of the mobile phase can be adjusted with formic acid to improve peak shape.

  • Flow Rate: A flow rate of 1.0 mL/min is commonly used.

  • Injection Volume: 10-20 µL.

  • Detection: UV detection at a wavelength of 254 nm is suitable for dinitrobiphenyls due to the strong absorbance of the nitroaromatic chromophore.

  • Sample Preparation: Dissolve a precisely weighed amount of the synthesized 3,3'-Dinitrobiphenyl in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to a known concentration (e.g., 1 mg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the separation and identification of volatile and semi-volatile compounds. It is particularly useful for distinguishing between isomers of dinitrobiphenyl.

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Column: A capillary column with a nonpolar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating dinitrobiphenyl isomers.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis, with an injector temperature of 250°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp: Increase the temperature to 280°C at a rate of 10°C/min.

    • Final temperature: 280°C, hold for 10 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 50-300 m/z.

    • Ion Source Temperature: 230°C.

  • Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent like acetone or dichloromethane.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity confirmation of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, respectively. The chemical shifts and coupling patterns are unique to each isomer.

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)
3,3'-Dinitrobiphenyl Data not readily available in searched literature.Data not readily available in searched literature.
2,2'-Dinitrobiphenyl Aromatic protons typically appear in the range of 7.5-8.3 ppm.Carbons attached to the nitro group are significantly deshielded. Aromatic carbons generally resonate between 120-150 ppm.
4,4'-Dinitrobiphenyl Aromatic protons typically appear as two distinct doublets in the range of 7.8-8.4 ppm.Due to symmetry, only a few signals are expected in the aromatic region.

Note: The exact chemical shifts can vary depending on the solvent and the spectrometer frequency.

Potential Impurities

The primary impurities in the synthesis of 3,3'-Dinitrobiphenyl are typically other positional isomers of dinitrobiphenyl, such as 2,3'-, 2,4'-, and 4,4'-dinitrobiphenyl, as well as unreacted starting materials. The chromatographic methods described above are designed to effectively separate these potential byproducts.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for assessing the purity of synthesized 3,3'-Dinitrobiphenyl and the logical relationship between the analytical techniques.

Purity_Assessment_Workflow cluster_synthesis Synthesis & Initial Characterization cluster_chromatography Chromatographic Analysis cluster_spectroscopy Spectroscopic Confirmation cluster_result Final Assessment synthesis Synthesis of 3,3'-Dinitrobiphenyl physical_char Physical Characterization (Melting Point, Appearance) synthesis->physical_char Crude Product hplc HPLC Analysis (Purity Quantification) physical_char->hplc Sample for Purity Check gcms GC-MS Analysis (Isomer Identification) physical_char->gcms Sample for Isomer Check nmr NMR Spectroscopy (Structural Confirmation) physical_char->nmr Sample for Structural Verification pure_product Pure 3,3'-Dinitrobiphenyl hplc->pure_product Purity ≥ 99% gcms->pure_product Correct Isomer Confirmed nmr->pure_product Structure Confirmed

Caption: Experimental workflow for purity assessment of 3,3'-Dinitrobiphenyl.

Analytical_Technique_Relationship Purity Overall Purity Assessment Quantification Quantitative Purity (%) Purity->Quantification Identification Impurity/Isomer Identification Purity->Identification Structure Structural Confirmation Purity->Structure MP Melting Point Purity->MP HPLC HPLC Quantification->HPLC Identification->HPLC GCMS GCMS Identification->GCMS NMR NMR Structure->NMR

Caption: Logical relationships between analytical techniques for purity assessment.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 3,3'-Dinitrobiphenyl: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 3,3'-dinitrobiphenyl, a chemical compound requiring specialized handling due to its hazardous nature. R...
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Author: BenchChem Technical Support Team. Date: November 2025

For immediate release: This document provides essential safety and logistical information for the proper disposal of 3,3'-dinitrobiphenyl, a chemical compound requiring specialized handling due to its hazardous nature. Researchers, scientists, and drug development professionals must adhere to these procedures to ensure personal safety and environmental compliance.

Immediate Safety and Handling Protocols

3,3'-Dinitrobiphenyl is a hazardous substance that must be handled with care. All personnel must be thoroughly familiar with the safety data sheet (SDS) before handling this compound.

Personal Protective Equipment (PPE): When handling 3,3'-dinitrobiphenyl, the following PPE is mandatory:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

  • Body Protection: A lab coat or chemical-resistant apron.

  • Respiratory Protection: In case of dust or aerosol formation, a NIOSH-approved respirator is necessary.

Handling Precautions:

  • Work in a well-ventilated area, preferably within a chemical fume hood.

  • Avoid generating dust.

  • Prevent contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the handling area.

  • Wash hands thoroughly after handling.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate risks.

Small Spills:

  • Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.

  • Containment: Use a non-combustible absorbent material, such as dry sand or vermiculite, to contain the spill. Do not use combustible materials like paper towels.

  • Collection: Carefully sweep the absorbed material into a suitable, labeled container for hazardous waste.

  • Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Large Spills:

  • Evacuate: Immediately evacuate the laboratory.

  • Alert: Notify your institution's environmental health and safety (EHS) office and emergency services.

  • Secure the Area: Prevent entry to the contaminated area.

  • Professional Cleanup: Do not attempt to clean up a large spill yourself. Await the arrival of trained hazardous materials personnel.

Step-by-Step Disposal Plan

The disposal of 3,3'-dinitrobiphenyl must be conducted in strict accordance with local, state, and federal regulations. The primary recommended method of disposal is through a licensed hazardous waste management company.

  • Waste Identification and Classification:

    • 3,3'-Dinitrobiphenyl waste must be classified as hazardous. It falls under the category of aromatic nitro compounds.

    • Consult your institution's EHS office for specific waste codes and classification requirements.

  • Waste Segregation and Storage:

    • Collect all 3,3'-dinitrobiphenyl waste, including contaminated materials, in a dedicated, clearly labeled, and sealed container.

    • The container must be compatible with the chemical and in good condition.

    • Store the waste container in a designated hazardous waste accumulation area, away from incompatible materials. Aromatic nitro compounds are incompatible with strong oxidizing agents and bases.

  • Arranging for Professional Disposal:

    • Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

    • Provide the disposal company with a complete and accurate description of the waste, including its chemical composition and any known hazards.

    • The most common and environmentally sound disposal method for this type of compound is high-temperature incineration in a facility equipped with appropriate emission controls.

Important Note: Chemical neutralization of aromatic nitro compounds can be hazardous and is not recommended as a standard disposal procedure without expert consultation and specialized equipment. The reduction of nitro groups can be a complex and energetic reaction.

Summary of Key Disposal and Safety Data

ParameterInformation
Chemical Name 3,3'-Dinitrobiphenyl
Hazard Class Hazardous Waste (Aromatic Nitro Compound)
Primary Disposal Method High-Temperature Incineration via a Licensed Hazardous Waste Facility
Incompatible Materials Strong Oxidizing Agents, Strong Bases
Required PPE Safety Goggles, Chemical-Resistant Gloves, Lab Coat, Respirator (as needed)
Spill Cleanup Material Dry Sand, Vermiculite, or other non-combustible absorbent

Disposal Workflow

start Waste 3,3'-Dinitrobiphenyl Generated classify Classify as Hazardous Waste (Aromatic Nitro Compound) start->classify spill Spill Occurs start->spill segregate Segregate and Store in Labeled, Sealed Container classify->segregate contact Contact Licensed Hazardous Waste Disposal Company segregate->contact provide_info Provide Waste Information (Composition, Hazards) contact->provide_info schedule Schedule Waste Pickup provide_info->schedule incinerate High-Temperature Incineration (Professional Facility) schedule->incinerate end Disposal Complete incinerate->end small_spill Small Spill Procedure: - Evacuate & Ventilate - Contain with Inert Material - Collect and Containerize spill->small_spill Small large_spill Large Spill Procedure: - Evacuate Area - Alert EHS & Emergency Services - Secure Area spill->large_spill Large small_spill->segregate professional_cleanup Professional Hazmat Cleanup large_spill->professional_cleanup professional_cleanup->end

Caption: Workflow for the proper disposal of 3,3'-Dinitrobiphenyl.

Handling

Personal protective equipment for handling 3,3'-Dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals This guide provides crucial safety and logistical information for the handling and disposal of 3,3'-Dinitrobiphenyl (CAS No. 958-96-3).
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3,3'-Dinitrobiphenyl (CAS No. 958-96-3). Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on data for closely related dinitrobiphenyl isomers and general knowledge of nitroaromatic compounds. It is imperative to handle this chemical with extreme caution and to supplement this guidance with your institution's specific safety protocols.

Hazard Communication

  • Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

  • Skin Irritation: Causes skin irritation.[1][2][3]

  • Eye Irritation: Causes serious eye irritation.[1][2][3]

  • Respiratory Irritation: May cause respiratory irritation.[1][2][3]

  • Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the recommended PPE for handling 3,3'-Dinitrobiphenyl.

Protection Type Recommended Equipment Specifications & Rationale
Respiratory Protection NIOSH/MSHA-approved respiratorUse a respirator with cartridges effective against organic vapors and particulates. A dust mask (N95 or equivalent) is recommended for handling the solid form.
Eye and Face Protection Chemical safety goggles and face shieldGoggles should be worn at all times. A face shield is necessary when there is a risk of splashing or dust generation.[4]
Hand Protection Chemical-resistant glovesNitrile or neoprene gloves are recommended. Regularly inspect gloves for signs of degradation or contamination and replace them frequently.
Body Protection Laboratory coat and chemical-resistant apron or coverallsA fully buttoned lab coat should be worn at a minimum. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron or coveralls are necessary.
Foot Protection Closed-toe shoesShoes should be made of a non-porous material to prevent absorption in case of spills.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential to ensure safety.

1. Engineering Controls:

  • Always handle 3,3'-Dinitrobiphenyl in a certified chemical fume hood to minimize inhalation exposure.

  • Ensure a safety shower and eyewash station are readily accessible and in good working order.

2. Handling Procedures:

  • Before use, visually inspect the container for any damage or leaks.

  • Avoid creating dust when handling the solid material.

  • Use only non-sparking tools.

  • Ground all equipment when transferring large quantities to prevent static discharge.

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

3. Storage:

  • Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[4]

  • Keep the container tightly closed when not in use.

  • Store in a locked cabinet or other secure location.[1][2]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

1. First Aid Measures:

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

  • Skin Contact: Remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

2. Spill Response Workflow:

The following diagram outlines the general procedure for responding to a chemical spill.

Spill_Response_Workflow start Spill Occurs evacuate Evacuate Immediate Area start->evacuate notify Notify Lab Supervisor & EHS evacuate->notify assess Assess the Spill (Size, Location, Hazards) notify->assess major_spill Major Spill assess->major_spill Large volume, highly hazardous minor_spill Minor Spill assess->minor_spill Small, manageable volume major_spill->notify Await EHS Response ppe Don Appropriate PPE minor_spill->ppe contain Contain the Spill (Use absorbent pads/granules) ppe->contain neutralize Neutralize (if applicable) contain->neutralize cleanup Clean Up Spill Residue neutralize->cleanup decontaminate Decontaminate Area & Equipment cleanup->decontaminate dispose Dispose of Waste Properly decontaminate->dispose report Complete Incident Report dispose->report end End report->end

Caption: Workflow for responding to a chemical spill.

Disposal Plan

All waste containing 3,3'-Dinitrobiphenyl must be treated as hazardous waste.

  • Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a designated, labeled, and sealed container.

  • Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose of it down the drain or in the regular trash.[4] Follow all local, state, and federal regulations for hazardous waste disposal.

References

Retrosynthesis Analysis

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